Sodium;borate;pentahydrate

Core Science & Biosynthesis

Synthesis and Characterization of Sodium Borate Pentahydrate Crystals: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of sodium borate (B1201080) pentahydrate (Na₂B₄O₇·5H₂O), a compound with significant applications across various industrial and scientific fields. This document details established synthesis protocols and comprehensive characterization techniques, presenting quantitative data in a clear, tabular format for ease of comparison.

Synthesis of Sodium Borate Pentahydrate Crystals

The synthesis of sodium borate pentahydrate can be achieved through several methods, each yielding crystals with distinct characteristics. The choice of method may depend on the desired purity, crystal size, and available starting materials.

Slow Evaporation Method

This laboratory-scale method is suitable for producing well-defined single crystals.

Experimental Protocol:

• Prepare a saturated aqueous solution by dissolving stoichiometric amounts of sodium carbonate (Na₂CO₃) and boric acid (H₃BO₃) in deionized water with continuous stirring for several hours.

• Filter the solution to remove any undissolved impurities.

• Pour the clear solution into a beaker and cover it with a perforated lid to allow for slow evaporation at a constant temperature.

• Monitor the beaker for crystal growth over a period of several days to weeks.

• Once crystals of the desired size are formed, carefully decant the mother liquor and wash the crystals with a small amount of cold deionized water.

• Dry the crystals in a desiccator at room temperature.

Reaction of Colemanite with Sodium Carbonate

This method is adapted from industrial processes for producing high-purity sodium tetraborate (B1243019) pentahydrate from the mineral colemanite (2CaO·3B₂O₃·5H₂O).[1][2]

Experimental Protocol:

• React powdered colemanite with an aqueous solution of sodium carbonate (Na₂CO₃) at an elevated temperature (e.g., 95°C) to precipitate calcium carbonate (CaCO₃) and form a solution of sodium tetraborate and sodium hydroxide (B78521).[2]

• Separate the precipitated calcium carbonate by filtration.[2]

• Neutralize the resulting filtrate containing sodium hydroxide with boric acid (H₃BO₃) to form additional sodium tetraborate.[2] The amount of boric acid added is typically stoichiometrically equivalent to the sodium hydroxide concentration.[2]

• Induce crystallization by cooling the solution to approximately 70°C.[2]

• Separate the resulting sodium tetraborate pentahydrate crystals by centrifugation.[2]

• Wash the crystals with deionized water and dry them.

Industrial Production from Tincal Ore

The commercial production of borax (B76245) pentahydrate often starts from tincal ore (Na₂B₄O₇·10H₂O).[3]

Experimental Protocol:

• The mined tincal ore is first crushed and ground.

• The ground ore is dissolved in a hot, recycled aqueous solution containing borax.[3]

• The hot slurry undergoes a settling process in thickeners to remove insoluble gangue materials like clay.[3]

• The clear, saturated borate solution is then cooled in crystallizers to induce the formation of borax crystals.[3]

• The crystallized product is separated from the remaining liquor via filtration or centrifugation.[3]

• Finally, the crystals are transferred to large rotating dryers where they are dried with hot air.[3]

Characterization of Sodium Borate Pentahydrate Crystals

A comprehensive characterization of the synthesized crystals is crucial to confirm their identity, purity, and physical properties.

X-ray Diffraction (XRD)

XRD is employed to determine the crystalline structure and phase purity of the synthesized material. Single-crystal XRD provides detailed information about the crystal lattice, while powder XRD is used for phase identification.

Sodium borate pentahydrate crystallizes in the monoclinic system.[4]

Table 1: Crystallographic Data for Sodium Borate Pentahydrate

Parameter	Value	Reference
Crystal System	Monoclinic	[4][5]
a	11.103 ± 4 Å	[5]
b	16.438 ± 3 Å	[5]
c	13.563 ± 2 Å	[5]
β	112.86°	[5]
Volume	1717 ± 2 ų	[5]

Fourier-Transform Infrared Spectroscopy (FTIR)

FTIR spectroscopy is used to identify the functional groups present in the sodium borate pentahydrate crystals. The spectrum reveals characteristic vibrational modes of the borate network and water of hydration.

Experimental Protocol:

• Mix a small amount of the finely ground crystal sample with potassium bromide (KBr) powder.

• Press the mixture into a thin, transparent pellet using a hydraulic press.

• Record the FTIR spectrum of the pellet over the range of 4000-400 cm⁻¹.[4][5]

Table 2: FTIR Peak Assignments for Sodium Borate Pentahydrate

Wavenumber (cm⁻¹)	Assignment	Reference
~3451	O-H stretching frequency	[4]
~1651	H-O-H bending vibration of water molecules	[4]
~1432	B-O terminal asymmetric stretching	[4]
789 - 1448	B-O vibrations of borate	[5]
789 and 932	Ring vibrations	[5]
505 and 454	O-B-O ring symmetric bending	[4]

Thermal Analysis (TGA/DTA/DSC)

Thermal analysis techniques are used to study the thermal stability and dehydration behavior of the crystals. Thermogravimetric analysis (TGA) measures the change in mass as a function of temperature, while differential thermal analysis (DTA) and differential scanning calorimetry (DSC) detect thermal events such as phase transitions and decomposition.

The dehydration of borax pentahydrate occurs in multiple steps.[6][7] The first step, occurring between 382 and 433 K, involves the removal of approximately 2.25 moles of water.[6][7][8] The remaining water is removed at higher temperatures, with the process being complete by around 733 K.[6][7] The melting point has been reported to be in the range of 136-198°C.[4][5]

Table 3: Thermal Properties of Sodium Borate Pentahydrate

Parameter	Value	Reference
Dehydration Start Temperature	~380 K	[6]
First Dehydration Step	382 - 433 K (loss of ~2.25 H₂O)	[6][7][8]
Dehydration Completion Temperature	~723 K	[6]
Melting Point	197.87 °C	[4]

Scanning Electron Microscopy (SEM)

SEM is utilized to investigate the surface morphology and crystal habit of the synthesized sodium borate pentahydrate. The micrographs can reveal details about the crystal size distribution and shape. The morphology can be influenced by the synthesis method, with slow evaporation typically yielding more well-defined crystals.[9][10]

Experimental and Logical Workflow

The following diagram illustrates the general workflow for the synthesis and characterization of sodium borate pentahydrate crystals.

Caption: Experimental workflow for synthesis and characterization.

References

• 1. ES2004463A6 - Method for producing sodium tetraborate pentahydrate - Google Patents [patents.google.com]
• 2. US4857286A - Method for producing sodium tetraborate pentahydrate - Google Patents [patents.google.com]
• 3. Boron, California Operations | U.S. Borax [borax.com]
• 4. sphinxsai.com [sphinxsai.com]
• 5. researchgate.net [researchgate.net]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. KINETICS OF BORAX DEHYDRATION BY THERMAL ANALYSIS | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. aimspress.com [aimspress.com]

"CAS number 12179-04-3 physicochemical properties"

In-depth Technical Guide: Physicochemical Properties of Sodium Tetraborate (B1243019) Pentahydrate (CAS No. 12179-04-3)

This guide is intended for researchers, scientists, and drug development professionals, providing a comprehensive overview of the core physicochemical properties of Sodium Tetraborate Pentahydrate.

Core Substance Identification

• Chemical Name: Sodium tetraborate pentahydrate

• CAS Number: 12179-04-3

• Synonyms: Borax pentahydrate, Sodium borate (B1201080) pentahydrate[1]

• Molecular Formula: Na₂B₄O₇·5H₂O or B₄H₁₀Na₂O₁₂[2]

• Molecular Weight: 291.4 g/mol [1]

Summary of Physicochemical Properties

The fundamental physicochemical data for Sodium Tetraborate Pentahydrate are compiled in the table below.

Property	Value	Unit
Physical Description	Colorless or white, odorless crystals or free-flowing powder.[1][3]	-
Melting Point	200 (decomposes)	°C
Boiling Point	1575 (of anhydrous form)[4][5]	°C
Density	1.815	g/cm³[6]
Water Solubility	3 (as a percentage)	%[7]
pH	9.3 (3% solution) at 20°C[4]	-

Detailed Experimental Protocols

The following sections provide detailed methodologies for the experimental determination of the key physicochemical properties of Sodium Tetraborate Pentahydrate.

Melting Point Determination (Capillary Method)

This protocol is based on the principles of the capillary tube method as described in OECD Test Guideline 102 and ASTM E324.[8][9]

• Principle: The melting point is determined as the temperature at which the phase transition from solid to liquid occurs at atmospheric pressure. This is observed by heating a small sample in a capillary tube.[8]

• Apparatus:

  • Melting point apparatus with a heating block and calibrated temperature sensor.

  • Glass capillary tubes (sealed at one end).

  • Mortar and pestle.

  • Sample loading device.

• Procedure:

  • Sample Preparation: The crystalline sample is finely powdered using a mortar and pestle to ensure uniform packing. The sample must be thoroughly dry.[10]

  • Capillary Tube Loading: The open end of the capillary tube is pushed into the powdered sample. The tube is then inverted and tapped gently on a hard surface to pack the solid into the sealed end. This is repeated until a packed sample height of 2-3 mm is achieved.[11]

  • Measurement: The loaded capillary tube is placed in the heating block of the melting point apparatus. The temperature is increased at a controlled rate. A slower rate of heating (e.g., 1°C/minute) is used when approaching the expected melting point to ensure accuracy.[11]

  • Observation: The sample is observed through a magnifying lens. The temperature at which the first droplet of liquid appears is recorded as the start of the melting range. The temperature at which the last solid crystal disappears is recorded as the end of the melting range.[12]

Density Determination (Hydrostatic Balance Method)

This protocol follows the principles of the hydrostatic balance method for solids as outlined in OECD Test Guideline 109.[2][7][13]

• Principle: Based on Archimedes' principle, the density of a solid is determined from its mass in air and its apparent mass when submerged in a liquid of known density (typically distilled water).[14]

• Apparatus:

  • Analytical balance with a hydrostatic weighing kit (a hook or pan below the balance).

  • Beaker.

  • A liquid of known density (e.g., distilled water).

  • A fine wire or thread to suspend the sample.

• Procedure:

  • Mass in Air: The solid sample is weighed in the air (Mass_air).

  • Mass in Liquid: The beaker containing the liquid of known density is placed on a platform above the balance pan (if using a top-loading balance with a hook below) or on the balance pan itself. The sample is suspended from the hook and fully submerged in the liquid, ensuring it does not touch the sides or bottom of the beaker. The apparent mass of the submerged sample is recorded (Mass_liquid).[14]

• Calculation: The density of the solid (ρ_solid) is calculated using the formula: ρ_solid = (Mass_air / (Mass_air - Mass_liquid)) * ρ_liquid where ρ_liquid is the density of the liquid at the measurement temperature.

Water Solubility Determination (Flask Method)

This protocol is based on the flask method described in OECD Test Guideline 105, suitable for substances with solubility above 10⁻² g/L.[1][15]

• Principle: An excess of the solid is stirred in water at a constant temperature until the solution is saturated. The concentration of the dissolved substance in the aqueous phase is then determined after separating the undissolved solid.[16]

• Apparatus:

  • Flasks with stoppers.

  • Constant temperature shaker or magnetic stirrer with a water bath.

  • Centrifuge or filtration apparatus.

  • Analytical instrument for concentration measurement (e.g., titration equipment, HPLC, or ICP-MS).

• Procedure:

  • Equilibration: An excess amount of Sodium Tetraborate Pentahydrate is added to a known volume of distilled water in a flask. The flask is sealed and agitated in a constant temperature bath for a sufficient time (e.g., 24-48 hours) to reach equilibrium.

  • Phase Separation: The mixture is allowed to settle, and the aqueous phase is separated from the undissolved solid by centrifugation or filtration at the same constant temperature.[16]

  • Analysis: The concentration of the dissolved sodium tetraborate in the clear supernatant or filtrate is determined using a suitable and validated analytical method.

pH Measurement of an Aqueous Solution

This is a standard procedure for measuring the pH of a salt solution using a calibrated pH meter.

• Principle: The pH of the solution is determined potentiometrically using a glass electrode that responds to hydrogen ion activity.

• Apparatus:

  • pH meter with a combination glass electrode and an automatic temperature compensation (ATC) probe.

  • Standard pH buffer solutions (e.g., pH 4.01, 7.01, and 10.01).

  • Beakers.

  • Magnetic stirrer and stir bar.

  • Distilled or deionized water.

• Procedure:

  • Calibration: The pH meter is calibrated using at least two, and preferably three, standard buffer solutions that bracket the expected pH of the sample. The electrode is rinsed with distilled water and blotted dry between each buffer.[17]

  • Sample Preparation: A solution of a specified concentration (e.g., 3%) of Sodium Tetraborate Pentahydrate is prepared in distilled water.

  • Measurement: The calibrated electrode and ATC probe are rinsed with distilled water and immersed in the sample solution. The solution is gently stirred.

  • Reading: The pH reading is allowed to stabilize before the value is recorded. The temperature of the measurement is also noted.[18]

Mandatory Visualizations

General Workflow for Physicochemical Characterization of a Solid

The following diagram outlines a typical workflow for determining the key physicochemical properties of a solid substance.

A general workflow for the physicochemical characterization of a solid.

Thermal Dehydration Pathway

Sodium tetraborate pentahydrate loses its water of crystallization in stages upon heating. This process is a key thermal property.

The stepwise thermal dehydration of sodium tetraborate pentahydrate.

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.ucalgary.ca [chem.ucalgary.ca]
• 5. jstage.jst.go.jp [jstage.jst.go.jp]
• 6. utsc.utoronto.ca [utsc.utoronto.ca]
• 7. OECD 105 - Phytosafe [phytosafe.com]
• 8. ised-isde.canada.ca [ised-isde.canada.ca]
• 9. rivm.nl [rivm.nl]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 12. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 13. cma4ch.org [cma4ch.org]
• 14. sparrow.up.poznan.pl [sparrow.up.poznan.pl]
• 15. che.utah.edu [che.utah.edu]
• 16. filab.fr [filab.fr]
• 17. atlas-scientific.com [atlas-scientific.com]
• 18. pages.hannainst.com [pages.hannainst.com]

Unveiling the Atomic Architecture: A Technical Guide to the Crystal Structure Analysis of Sodium Tetraborate Pentahydrate

For Immediate Release

This technical guide provides a comprehensive analysis of the crystal structure of sodium tetraborate (B1243019) pentahydrate (Na₂B₄O₇·5H₂O), a compound of significant interest to researchers, scientists, and professionals in drug development. Commonly known as tincalconite, this hydrated sodium borate's atomic arrangement dictates its physicochemical properties and potential applications. This document outlines the crystallographic parameters, experimental protocols for structure determination, and a detailed workflow for its analysis.

Executive Summary

Sodium tetraborate pentahydrate crystallizes in the trigonal space group R32.[1][2] Its structure consists of complex polyions of [B₄O₅(OH)₄]²⁻ housed within a framework of sodium polyhedra.[2] This guide synthesizes data from various crystallographic studies to present a unified understanding of its structure. Detailed methodologies for crystal synthesis and single-crystal X-ray diffraction analysis are provided to facilitate reproducible research.

Crystallographic Data Summary

The crystallographic parameters for sodium tetraborate pentahydrate (tincalconite) have been determined and refined in several studies. A summary of these findings is presented in Table 1 for comparative analysis.

Parameter	Value (Giacovazzo et al., 1973)[2]	Value (Powell et al., 1991)[3]	Value (Mindat.org)[1]
Chemical Formula	Na₂[B₄O₅(OH)₄]·3H₂O	Na₂[B₄O₅(OH)₄]·2.667H₂O	Na₂(B₄O₇)·5H₂O
Crystal System	Trigonal	Trigonal	Trigonal
Space Group	R32	R32	R32
Unit Cell Dimensions
a	11.09(3) Å	11.097(2) Å	11.097(2) Å
c	21.07(4) Å	21.114(4) Å	21.114(4) Å
Unit Cell Volume	-	2251.7(7) ų	2251.71 ų
Z (Formula units/unit cell)	9	9	9
Calculated Density	1.94 g/cm³	1.894 Mg/m³	1.894 g/cm³
Radiation	-	Cu Kα (λ = 1.54184 Å)	-
Temperature	-	108(2) K	-
R-index	0.06 (for 337 observed reflections)	0.0277 (for 636 observed data)	-

Experimental Protocols

The determination of the crystal structure of sodium tetraborate pentahydrate involves a multi-step process, from crystal synthesis to data analysis.

Synthesis and Crystal Growth

Synthetic crystals of sodium tetraborate pentahydrate are required for single-crystal X-ray diffraction as natural samples are often fine-grained powders.[2]

Protocol for Crystal Growth:

• Preparation of Supersaturated Solution: Prepare an aqueous solution of borax (B76245) (sodium tetraborate decahydrate (B1171855), Na₂B₄O₇·10H₂O).

• Heating: Heat the solution to approximately 80°C to dissolve the borax completely and to favor the formation of the pentahydrate form upon cooling.[3]

• Slow Evaporation/Cooling: Allow the solution to cool slowly. Crystals of sodium tetraborate pentahydrate will form as the solubility decreases with temperature. Alternatively, slow evaporation of the solvent at a constant temperature above the stability range of the decahydrate form can be employed.[3]

• Crystal Selection and Mounting: Select a well-formed, single crystal of suitable size (typically 0.1-0.3 mm in each dimension). To prevent dehydration or rehydration to the decahydrate form (borax), the selected crystal should be coated with a non-diffracting material like cellulose (B213188) acetate.[2] The crystal is then mounted on a goniometer head.

Single-Crystal X-ray Diffraction (SC-XRD) Data Collection

SC-XRD is a non-destructive technique that provides detailed information about the three-dimensional arrangement of atoms within a crystal.[4]

Protocol for Data Collection:

• Crystal Centering: The mounted crystal is centered in the X-ray beam of the diffractometer.

• Unit Cell Determination: A preliminary set of diffraction images is collected to determine the unit cell parameters and the crystal system.

• Data Collection Strategy: A strategy for collecting a complete dataset is devised. This involves rotating the crystal through a series of angles while exposing it to a monochromatic X-ray beam (e.g., Mo Kα or Cu Kα radiation).[3][4]

• Data Acquisition: The intensities and positions of the diffracted X-ray beams are recorded by a detector. This process can take several hours to complete.

• Data Reduction: The raw diffraction data is processed to correct for experimental factors such as background noise, absorption, and polarization. This results in a list of unique reflections with their corresponding intensities.

Structure Solution and Refinement

The processed diffraction data is used to determine the arrangement of atoms within the crystal.

Protocol for Structure Solution and Refinement:

• Phase Problem: The diffraction data provides the intensities but not the phases of the diffracted waves. This is known as the "phase problem" in crystallography.

• Structure Solution:

  • Patterson Method: This method uses a Patterson function, which is a Fourier transform of the diffraction intensities, to determine the vectors between heavy atoms in the structure.[5] For sodium tetraborate pentahydrate, this would help locate the sodium atoms.

  • Direct Methods (Tangent Formula): For structures of this complexity, direct methods, such as the tangent formula, are often employed to directly determine the phases of the structure factors from their amplitudes.[2]

• Structure Refinement:

  • Once an initial model of the structure is obtained, it is refined against the experimental data. This is an iterative process of adjusting atomic positions, and thermal parameters to minimize the difference between the calculated and observed structure factors.

  • The quality of the refinement is assessed by the R-index (or agreement factor), with lower values indicating a better fit.[2][3]

Visualized Workflow

The logical flow of the experimental and computational steps involved in the crystal structure analysis of sodium tetraborate pentahydrate is depicted below.

Caption: Experimental and computational workflow for the crystal structure analysis of sodium tetraborate pentahydrate.

Conclusion

The crystal structure of sodium tetraborate pentahydrate has been well-established through single-crystal X-ray diffraction techniques. The consistent findings across multiple studies provide a solid foundation for understanding its material properties. The detailed protocols and workflow presented in this guide are intended to support further research and application development involving this compound. The structural integrity, characterized by the interconnected borate (B1201080) polyions and sodium framework, is key to its stability and chemical behavior.

References

• 1. mindat.org [mindat.org]
• 2. minsocam.org [minsocam.org]
• 3. researchgate.net [researchgate.net]
• 4. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 5. Crystallography. Structural resolution. The Patterson function and the Patterson method [xtal.iqf.csic.es]

"thermal decomposition pathway of sodium borate pentahydrate"

An In-depth Technical Guide on the Thermal Decomposition Pathway of Sodium Borate (B1201080) Pentahydrate

Introduction

Sodium borate pentahydrate (Na₂B₄O₇·5H₂O), commonly known as borax (B76245) pentahydrate, is a significant industrial chemical used in the manufacturing of high-quality glasses, ceramics, enamels, and as a raw material for other boron compounds.[1][2] For high-temperature applications, its anhydrous form (Na₂B₄O₇) is preferred to prevent foaming issues caused by the release of water of crystallization.[1] Understanding the thermal decomposition pathway of the pentahydrate is therefore critical for optimizing industrial processes like the production of anhydrous borax.

The structural formula of sodium borate pentahydrate is more accurately represented as Na₂[B₄O₅(OH)₄]·3H₂O.[1][3] This notation highlights that three water molecules exist as loosely bound waters of crystallization, while two are incorporated as hydroxyl (OH) groups within the borate ion complex. This structural distinction governs the multi-step dehydration process, as the different types of water molecules are removed at varying temperatures.[1] This guide provides a comprehensive analysis of the decomposition pathway, supported by quantitative data and detailed experimental protocols.

Mechanism of Thermal Decomposition

The thermal decomposition of sodium borate pentahydrate is primarily a sequential dehydration process that occurs in distinct stages upon heating. The process begins with the loss of the three molecules of crystalline water at lower temperatures, followed by the removal of the four hydroxyl groups (equivalent to two water molecules) at higher temperatures to form amorphous anhydrous borax. This amorphous solid may then undergo an exothermic crystallization before melting at a significantly higher temperature.

The overall dehydration process starts at approximately 107°C (380 K) and is complete by about 450°C (723 K).[1]

Caption: Logical workflow of the thermal decomposition of sodium borate pentahydrate.

Quantitative Data Presentation

The following table summarizes the key stages of the thermal decomposition of sodium borate pentahydrate, collating data from thermogravimetric (TGA) and differential thermal analysis (DTA) studies.

Step	Temperature Range (°C)	Transformation	Theoretical Mass Loss (%)	Observed Mass Loss (%)	Thermal Event
1	~110 - 200	Na₂B₄O₇·5H₂O → Na₂B₄O₇·2H₂O	18.55%	~18-19%	Endothermic
2	~200 - 450	Na₂B₄O₇·2H₂O → Na₂B₄O₇ (Amorphous)	12.37% (from step 1)	~12-13%	Endothermic
Total	~110 - 450	Na₂B₄O₇·5H₂O → Na₂B₄O₇	30.92%	~30-31%	-
3	> 500	Na₂B₄O₇ (Amorphous) → Na₂B₄O₇ (Crystalline)	0%	0%	Exothermic
4	~742	Na₂B₄O₇ (Crystalline) → Na₂B₄O₇ (Liquid)	0%	0%	Endothermic (Melting)

Note: Temperature ranges and mass losses can vary slightly depending on experimental conditions such as heating rate and atmospheric pressure.

Experimental Protocols

Reproducible thermal analysis requires standardized experimental methodologies. The protocols below describe typical setups for the techniques used to characterize the thermal decomposition of sodium borate pentahydrate.

Protocol 1: Thermogravimetric and Differential Thermal Analysis (TG-DTA)

This protocol is designed to simultaneously measure the change in mass (TGA) and the temperature difference between a sample and a reference (DTA) as a function of temperature.

• Instrumentation: A simultaneous thermal analyzer, such as a Netzsch STA 409 PG, is commonly used.[1]

• Sample Preparation: Approximately 50 mg of sodium borate pentahydrate powder is accurately weighed.[1] The average particle size should be controlled, for instance, around 100 µm, to ensure uniform heat distribution.[1]

• Crucible: An alumina (B75360) crucible is typically used for the sample and the inert reference.[1]

• Atmosphere: The experiment is conducted under a controlled inert atmosphere, such as nitrogen or argon, with a typical flow rate of 40-200 mL/min to prevent oxidative side reactions.[1][4]

• Heating Program: The sample is heated from ambient temperature to approximately 800°C at a constant, controlled heating rate. Common heating rates are 5 K/min or 10 K/min.[1][4] Slower heating rates can provide better resolution of thermal events.

• Data Analysis: The TGA curve plots mass loss (%) against temperature, revealing the distinct dehydration steps. The DTA curve plots the temperature differential (ΔT) against temperature, showing endothermic peaks for dehydration and melting, and an exothermic peak for crystallization.

Caption: A generalized workflow for conducting the thermal analysis of borax pentahydrate.

Protocol 2: X-ray Diffraction (XRD) Analysis

XRD is used to identify the crystalline phases present at different temperatures, confirming the transitions from the hydrated form to an amorphous state and finally to crystalline anhydrous borax.

• Instrumentation: A powder X-ray diffractometer equipped with a high-temperature stage.

• Sample Preparation: A thin layer of sodium borate pentahydrate powder is placed on the sample holder of the high-temperature stage.

• Methodology (In-situ):

  • An initial XRD pattern is recorded at room temperature.

  • The sample is heated to a specific temperature corresponding to a region of interest identified by TG-DTA (e.g., 150°C, 300°C, 450°C, 600°C).

  • The sample is held at this temperature for a set time to allow for thermal equilibrium and phase transformation.

  • An XRD pattern is recorded at the elevated temperature.

  • Steps 2-4 are repeated at progressively higher temperatures.

• Data Analysis: The resulting diffraction patterns are compared. The disappearance of peaks associated with the pentahydrate structure indicates a loss of crystallinity, leading to an amorphous phase (characterized by a broad, featureless pattern).[2] The appearance of new, sharp peaks at higher temperatures confirms the crystallization of anhydrous borax.[5]

Conclusion

The thermal decomposition of sodium borate pentahydrate is a well-defined, multi-step process dominated by sequential dehydration. The structural arrangement of water molecules as both waters of crystallization and integral hydroxyl groups dictates the two main stages of water loss. The initial loss of three water molecules is followed by the removal of the final two more strongly bound water molecules at higher temperatures, resulting in the formation of an amorphous anhydrous borax. This amorphous phase subsequently undergoes an exothermic crystallization before finally melting. A thorough understanding of these transformations, quantified by techniques like TG-DTA and confirmed by XRD, is essential for the scientific and industrial applications of this versatile boron compound.

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 3. Borax - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. minsocam.org [minsocam.org]

Solubility of Sodium Borate Pentahydrate in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of sodium borate (B1201080) pentahydrate (Na₂B₄O₇·5H₂O) in various organic solvents. Understanding the solubility characteristics of this compound is crucial for its application in diverse fields, including as a reagent in organic synthesis, a component in formulations, and in material science. This document compiles available quantitative and qualitative solubility data, details experimental protocols for solubility determination, and presents visual workflows to aid in experimental design.

Introduction to Sodium Borate Pentahydrate and its Solubility

Sodium borate pentahydrate is a hydrated form of sodium tetraborate (B1243019), a salt of the weak boric acid. Its solubility is fundamentally governed by the principle of "like dissolves like," where polar solvents are generally more effective at dissolving ionic compounds. The dissolution process involves the dissociation of the sodium and tetraborate ions and their subsequent solvation by the solvent molecules. The extent of this process is influenced by factors such as the solvent's polarity, its ability to form hydrogen bonds, and the temperature.

While extensive quantitative solubility data for the pentahydrate form in organic solvents is not widely available in peer-reviewed literature, this guide consolidates the existing qualitative information and provides quantitative data for the closely related sodium tetraborate decahydrate (B1171855) (borax) as a valuable reference. It is important to note that the degree of hydration can influence solubility, and the data for the decahydrate should be considered an approximation for the pentahydrate.

Quantitative and Qualitative Solubility Data

The following tables summarize the available solubility data for sodium borate pentahydrate and decahydrate in a range of organic solvents.

Table 1: Qualitative Solubility of Sodium Borate Pentahydrate in Organic Solvents

Organic Solvent	Qualitative Solubility
Glycerol	Easily soluble[1][2]
Ethylene Glycol	Very soluble[3]
Diethylene Glycol	Moderately soluble[3]
Methanol	Moderately soluble[3]
Ethanol	Slightly soluble[1][2]
Acetone	Slightly soluble[3]
Carbon Tetrachloride	Slightly soluble[1][2]

Table 2: Quantitative Solubility of Sodium Borate Decahydrate (Borax) in Organic Solvents

Note: This data is for the decahydrate form (Na₂B₄O₇·10H₂O) and serves as an estimate for the pentahydrate.

Organic Solvent	Temperature (°C)	Solubility (% by weight)
Glycerol (98.5%)	20	52.60
Glycerol (86.5%)	20	47.19
Ethylene Glycol	25	41.60
Diethylene Glycol	25	18.60
Methanol	25	19.90
Acetone	25	0.60
Ethyl Acetate	25	0.14
Ethanol (Aqueous, 46.5%)	15.5	2.48

Experimental Protocols for Solubility Determination

Accurate determination of solubility is critical for many research and development applications. The following are detailed methodologies that can be adapted for determining the solubility of sodium borate pentahydrate in organic solvents.

Isothermal Gravimetric Method

This method involves preparing a saturated solution at a constant temperature and then determining the mass of the dissolved solute in a known mass of the solvent.

Materials and Equipment:

• Sodium borate pentahydrate

• Organic solvent of interest

• Thermostatic shaker bath or magnetic stirrer with hotplate

• Analytical balance (precision ±0.1 mg)

• Sealed glass vials or flasks

• Syringe with a micropore filter (solvent-compatible)

• Drying oven

• Desiccator

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of sodium borate pentahydrate to a known volume of the organic solvent in a sealed container. The presence of undissolved solid is essential to ensure saturation.

  • Place the container in a thermostatic bath set to the desired temperature.

  • Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous agitation.

• Sample Withdrawal and Analysis:

  • After equilibration, cease agitation and allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pre-weighed syringe fitted with a micropore filter to remove any undissolved particles.

  • Dispense the clear, saturated solution into a pre-weighed, dry container.

  • Weigh the container with the solution to determine the total mass of the sample.

• Solvent Evaporation and Mass Determination:

  • Evaporate the solvent from the container in a drying oven at a temperature that ensures complete removal of the solvent without decomposing the sodium borate pentahydrate.

  • Once the solvent is evaporated, cool the container in a desiccator and weigh it to determine the mass of the dry solute.

• Calculation:

  • Calculate the mass of the solvent by subtracting the mass of the solute from the total mass of the solution sample.

  • Express the solubility in the desired units (e.g., g of solute per 100 g of solvent).

Acid-Base Titration Method (Adapted for Organic Solvents)

This method, commonly used for aqueous solutions of borax, can be adapted for certain organic solvents, particularly polar protic solvents. The tetraborate ion is a weak base and can be titrated with a standardized acid.

Materials and Equipment:

• Saturated solution of sodium borate pentahydrate in the organic solvent

• Standardized hydrochloric acid (HCl) solution (in a suitable solvent if the organic solvent is non-aqueous)

• Buret, pipettes, and flasks

• Potentiometer with a pH electrode suitable for non-aqueous titrations or a suitable indicator.

• Magnetic stirrer

Procedure:

• Sample Preparation:

  • Prepare a saturated solution as described in the gravimetric method.

  • Carefully pipette a known volume of the clear supernatant into a titration flask.

• Titration:

  • If the organic solvent is not water-miscible, it may be necessary to perform a two-phase titration or extract the borate into an aqueous phase first.

  • For water-miscible organic solvents, add a suitable amount of deionized water to ensure the dissolution and ionization of the borate.

  • Add a few drops of a suitable indicator (e.g., bromocresol green) or use a calibrated pH electrode.

  • Titrate the solution with the standardized HCl solution until the endpoint is reached (color change of the indicator or inflection point in the potentiometric curve).

• Calculation:

  • The reaction between the tetraborate ion and acid is: B₄O₇²⁻ + 2H⁺ + 5H₂O → 4H₃BO₃

  • From the volume of HCl used, calculate the moles of tetraborate ion in the sample.

  • Determine the concentration of sodium borate pentahydrate in the saturated solution and express the solubility in the desired units.

Visualizing Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the logical flow of the experimental protocols described above.

Workflow for the Isothermal Gravimetric Method.

Workflow for the Acid-Base Titration Method.

Conclusion

The solubility of sodium borate pentahydrate in organic solvents is a critical parameter for its effective use in various scientific and industrial applications. While quantitative data for the pentahydrate form is limited, qualitative information and data for the decahydrate provide valuable insights. The experimental protocols outlined in this guide offer robust methods for determining the solubility in specific solvent systems. For researchers and drug development professionals, a thorough understanding and experimental determination of solubility are essential for optimizing reaction conditions, formulation development, and ensuring the desired performance of the final product.

References

• 1. Turkey Borax Pentahydrate ETiBOR-48 for Ceramic Frits & Glass [yixinchemical.com]
• 2. 99.9% ETiBOR-48 Borax Pentahydrate Na2B4O7.5H2O for Glaze Making [yixinchemical.com]
• 3. BORAX PENTAHYDRATE - Ataman Kimya [atamanchemicals.com]

The Hygroscopic Nature of Sodium Borate Pentahydrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sodium borate (B1201080) pentahydrate (Na₂B₄O₇·5H₂O), a hydrated form of sodium tetraborate, is a compound utilized in various industrial and pharmaceutical applications. Its interaction with atmospheric moisture, or its hygroscopic nature, is a critical parameter influencing its stability, handling, and performance. This technical guide provides an in-depth analysis of the hygroscopic properties of sodium borate pentahydrate, including relevant physicochemical data, detailed experimental protocols for characterization, and a discussion of its stability in relation to other hydrated forms of sodium borate.

Introduction to Hygroscopicity

Hygroscopicity is the property of a substance to attract and hold water molecules from the surrounding environment. This can occur through absorption (where water is drawn into the bulk of the material) or adsorption (where water adheres to the surface). For pharmaceutical excipients and active pharmaceutical ingredients (APIs), the degree of hygroscopicity can significantly impact powder flow, compaction, chemical stability, and dissolution rates.

Sodium borate exists in several hydration states, principally as the anhydrous form (Na₂B₄O₇), the pentahydrate (Na₂B₄O₇·5H₂O), and the decahydrate (B1171855) (Na₂B₄O₇·10H₂O). The degree of hydration profoundly affects the material's physical properties. While the decahydrate form is known to effloresce (lose water of hydration) in dry air, the pentahydrate is generally considered to be more stable under ambient conditions. In humid conditions, it can slowly absorb moisture and convert to the decahydrate form. It is stable in dry air.[1]

Physicochemical Properties and Stability

Sodium borate pentahydrate is a white, odorless, crystalline solid. A key characteristic of sodium borate pentahydrate is its relative stability compared to the decahydrate form. Studies have shown that sodium borate pentahydrate is stable to dehydration under normal atmospheric conditions.[2] This is in contrast to borax (B76245) decahydrate, which has a greater tendency to cake due to changes in its water of crystallization with fluctuations in temperature and humidity.[3]

Table 1: Comparative Properties of Sodium Borate Hydrates

Property	Sodium Borate Anhydrous	Sodium Borate Pentahydrate	Sodium Borate Decahydrate
Formula	Na₂B₄O₇	Na₂B₄O₇·5H₂O	Na₂B₄O₇·10H₂O
Appearance	Glassy or crystalline solid	White, odorless crystals or powder[4][5]	White, odorless crystalline solid
Hygroscopicity	Hygroscopic[3]	Stable to dehydration[2], can absorb moisture in humid conditions[1]	Efflorescent in dry air
Stability	---	More stable than decahydrate	Loses water of hydration

Experimental Protocol for Hygroscopicity Assessment: Dynamic Vapor Sorption (DVS)

To quantitatively assess the hygroscopic nature of a material like sodium borate pentahydrate, Dynamic Vapor Sorption (DVS) is the state-of-the-art method. DVS analysis measures the change in mass of a sample as it is exposed to a controlled series of changes in relative humidity (RH) at a constant temperature.

Principle

A sample is placed on a sensitive microbalance inside a chamber with controlled temperature and humidity. A carrier gas (typically nitrogen) with a specific water vapor concentration is passed over the sample. The instrument records the sample's mass change as it adsorbs or desorbs water until it reaches equilibrium at each RH step. The resulting data is plotted as a moisture sorption isotherm, which shows the equilibrium water content as a function of RH.

Methodology

• Sample Preparation: A small amount of the sodium borate pentahydrate powder (typically 5-20 mg) is accurately weighed and placed into the DVS sample pan.

• Drying: The sample is initially dried in the DVS instrument under a stream of dry nitrogen (0% RH) at a specified temperature (e.g., 25 °C) until a stable mass is achieved. This initial dry mass serves as the reference point.

• Sorption Phase: The relative humidity is then increased in a stepwise manner (e.g., in 10% RH increments from 0% to 90% RH). At each step, the system holds the RH constant until the sample mass equilibrates (i.e., the rate of mass change over time, dm/dt , is below a predefined threshold).

• Desorption Phase: After reaching the maximum RH, the humidity is decreased in a similar stepwise manner back to 0% RH, again allowing for equilibration at each step.

• Data Analysis: The change in mass at each RH step is used to calculate the percentage of water uptake. The data is then plotted as % weight change versus % RH to generate the sorption and desorption isotherms.

Visualization of Key Processes

Experimental Workflow for Dynamic Vapor Sorption

Caption: Workflow for Hygroscopicity Testing using DVS.

Influence of Humidity on Sodium Borate Hydrate Stability

Caption: Stability Relationship between Sodium Borate Hydrates.

Conclusion

Sodium borate pentahydrate exhibits a greater degree of stability with respect to changes in atmospheric humidity compared to its decahydrate and anhydrous counterparts. While it is relatively stable to dehydration, it can absorb moisture under high humidity conditions. For drug development professionals and researchers, understanding this behavior is crucial for ensuring product stability, particularly in formulations where moisture content can affect critical quality attributes. The use of standardized analytical techniques such as Dynamic Vapor Sorption is essential for the quantitative characterization of the hygroscopic properties of sodium borate pentahydrate and other pharmaceutical materials. This allows for the development of appropriate storage and handling procedures to maintain product integrity.

References

• 1. s3.us-west-2.amazonaws.com [s3.us-west-2.amazonaws.com]
• 2. surfacemeasurementsystems.com [surfacemeasurementsystems.com]
• 3. fpl.fs.usda.gov [fpl.fs.usda.gov]
• 4. mt.com [mt.com]
• 5. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

An In-depth Technical Guide to Boron-11 NMR Spectroscopy of Sodium Borate Pentahydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the principles and practical aspects of Boron-11 Nuclear Magnetic Resonance (¹¹B NMR) spectroscopy as applied to the analysis of sodium borate (B1201080) pentahydrate (Na₂B₄O₇·5H₂O). This compound, also known by its mineral name tincalconite, plays a significant role in various industrial and pharmaceutical applications. Understanding its structural features through advanced analytical techniques like solid-state NMR is crucial for quality control, formulation development, and scientific research.

Introduction to Sodium Borate Pentahydrate and ¹¹B NMR Spectroscopy

Sodium borate pentahydrate is a hydrated crystalline salt of boric acid. Its structure is more accurately represented as Na₂[B₄O₅(OH)₄]·3H₂O, which highlights the presence of the complex tetraborate (B1243019) anion [B₄O₅(OH)₄]²⁻. This anion contains two distinct boron coordination environments: two trigonal planar (BO₃) sites and two tetrahedral (BO₄) sites. This structural heterogeneity is the key to its characterization by ¹¹B NMR.

Boron-11 is a quadrupolar nucleus (spin I = 3/2) with a high natural abundance (80.1%), making it highly amenable to NMR spectroscopy. The interaction of the nuclear quadrupole moment with the surrounding electric field gradient (EFG) provides a sensitive probe of the local electronic environment and symmetry at the boron nucleus. Solid-state ¹¹B NMR, particularly with the application of Magic Angle Spinning (MAS), is a powerful tool to resolve and quantify the different boron species within a material.

The ¹¹B NMR Spectrum of Sodium Borate Pentahydrate

The solid-state ¹¹B NMR spectrum of sodium borate pentahydrate is characterized by two distinct resonances, corresponding to the two crystallographically unique boron sites within the [B₄O₅(OH)₄]²⁻ anion.

• Tetrahedral Boron (B₄): This site is characterized by a relatively small nuclear quadrupole coupling constant (C_Q) due to the higher symmetry of the tetrahedral environment. This results in a sharper, more symmetric peak in the MAS NMR spectrum.

• Trigonal Boron (B₃): This site exhibits a much larger C_Q value owing to the lower symmetry of the trigonal planar geometry. This leads to a broader, more complex lineshape in the spectrum, often showing characteristic features of a second-order quadrupolar interaction.

The key NMR parameters for each boron site—isotropic chemical shift (δ_iso), nuclear quadrupole coupling constant (C_Q), and asymmetry parameter (η_Q)—provide a unique fingerprint of the local structure.

Quantitative Data Presentation

The following table summarizes the experimentally determined ¹¹B NMR parameters for the two distinct boron sites in sodium borate pentahydrate (tincalconite)[1].

Boron Site	Coordination	Isotropic Chemical Shift (δ_iso) (ppm)	Quadrupole Coupling Constant (C_Q) (MHz)	Asymmetry Parameter (η_Q)
Site 1 (Tetrahedral)	BO₄	Not explicitly reported in cited literature	0.478 ± 0.001	0.473 ± 0.005
Site 2 (Trigonal)	BO₃	Not explicitly reported in cited literature	2.528 ± 0.003	0.039 ± 0.017

Note: The quadrupole coupling constants were converted from the originally reported values in kc/sec to MHz (1 kc/sec = 0.001 MHz).

Experimental Protocols

The acquisition of high-quality solid-state ¹¹B NMR spectra requires careful attention to experimental parameters. The following provides a generalized methodology for such experiments, based on common practices for borate materials[2].

Sample Preparation

• Sample Purity: Ensure the sodium borate pentahydrate sample is of high purity and has the correct hydration state. The material should be a fine, crystalline powder.

• Rotor Packing: The powdered sample is packed into a zirconia rotor (typically 3.2 mm or 4 mm outer diameter). Careful and consistent packing is essential to ensure stable magic-angle spinning.

Solid-State NMR Spectroscopy

• Spectrometer: Experiments are typically performed on a high-field solid-state NMR spectrometer (e.g., 14.1 T).

• Probe: A double-resonance MAS probe capable of tuning to the ¹¹B Larmor frequency (e.g., 192.5 MHz at 14.1 T) is used.

• Magic Angle Spinning (MAS): The sample is spun at a high and stable rate (e.g., 24.00 kHz) at the magic angle (54.74°) to average out anisotropic interactions, leading to higher resolution spectra.

• Pulse Sequence: A simple one-pulse experiment is often sufficient for acquiring a ¹¹B MAS NMR spectrum. A short, high-power radiofrequency (RF) pulse is used to excite the boron nuclei. To ensure quantitative results, a short pulse angle (e.g., 13°) with a sufficiently long relaxation delay should be employed.

• Chemical Shift Referencing: The ¹¹B chemical shifts are externally referenced to a standard compound, typically neat BF₃·OEt₂ at 0.0 ppm.

• Data Acquisition and Processing: The free induction decay (FID) is recorded and then Fourier transformed to obtain the frequency-domain spectrum. Appropriate line broadening may be applied during processing to improve the signal-to-noise ratio.

Visualization of Key Concepts

The following diagrams illustrate the structural basis for the observed ¹¹B NMR spectrum and the general workflow of the experiment.

Caption: Relationship between boron coordination in sodium borate pentahydrate and its ¹¹B NMR signals.

Caption: General experimental workflow for solid-state ¹¹B NMR of sodium borate pentahydrate.

Conclusion

Solid-state ¹¹B NMR spectroscopy is an indispensable technique for the structural characterization of sodium borate pentahydrate. By distinguishing between the trigonal and tetrahedral boron sites within the tetraborate anion, this method provides detailed information about the local coordination and electronic environment of the boron atoms. The quantitative data derived from the NMR spectrum, particularly the quadrupole coupling parameters, serve as a robust fingerprint for this material, aiding in its identification, purity assessment, and the study of its properties in various applications. The experimental protocols outlined in this guide provide a foundation for researchers to successfully apply this powerful analytical tool.

References

• 1. Identifying and Quantifying Borate Environments in Borosilicate Glasses: 11B NMR-Peak Assignments Assisted by Double-Quantum Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. smrl.stanford.edu [smrl.stanford.edu]

Vibrational Spectroscopy of the Pentaborate Anion in Hydrated Form: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the vibrational spectroscopy of the pentaborate anion, specifically in its hydrated forms. The focus is on the interpretation of Fourier-Transform Infrared (FTIR) and Raman spectra to elucidate the structural characteristics of the [B₅O₆(OH)₄]⁻ anion. This information is critical for materials characterization in various fields, including pharmaceutical sciences where borate-containing compounds are investigated for their unique chemical properties.

The Structure of the Pentaborate Anion

The pentaborate anion, [B₅O₆(OH)₄]⁻, possesses a complex and distinct structure. It is a spiro-compound, meaning it consists of two rings that share a single common atom. In this case, the shared atom is a four-coordinated, tetrahedral boron atom (B(4)). This central boron atom is linked to four oxygen atoms, which bridge to four three-coordinated, trigonal boron atoms (B(3)). These trigonal boron atoms, along with other oxygen atoms, complete the two six-membered rings. The anion is terminated by four hydroxyl (OH) groups attached to the trigonal boron atoms.[1][2] This unique arrangement, containing both tetrahedral and trigonal boron centers, gives rise to a characteristic vibrational spectrum.

Many common pentaborate salts are hydrated. For instance, sodium pentaborate pentahydrate has the chemical formula NaB₅O₈·5H₂O, but its structural formula is more accurately represented as Na[B₅O₆(OH)₄]·3H₂O.[3] The water molecules of hydration, along with the hydroxyl groups on the anion, contribute significantly to the vibrational spectra, particularly in the high-frequency region.

Experimental Protocols

Precise and reproducible spectral data acquisition is fundamental. The following sections detail standard experimental protocols for FTIR and Raman spectroscopic analysis of solid-state pentaborate samples.

Fourier-Transform Infrared (FTIR) Spectroscopy

The KBr pellet technique is a common method for obtaining high-quality FTIR spectra of solid samples.

Methodology:

• Sample Preparation: A small amount of the crystalline pentaborate sample (approx. 1-2 mg) is finely ground into a homogeneous powder using an agate mortar and pestle.

• Mixing: The ground sample is thoroughly mixed with approximately 200 mg of dry, spectroscopy-grade potassium bromide (KBr). The mixing must be uniform to ensure even distribution of the sample within the KBr matrix.

• Pellet Formation: The mixture is transferred to a pellet-pressing die. A hydraulic press is used to apply pressure (typically 8-10 tons) for several minutes, forming a thin, transparent, or translucent pellet.[4]

• Spectral Acquisition: The KBr pellet is placed in the sample holder of an FTIR spectrometer. A background spectrum of a blank KBr pellet or empty sample chamber is recorded first. The sample spectrum is then recorded, typically in the 4000–400 cm⁻¹ range.[5][6] The final spectrum is presented in absorbance or transmittance mode after automatic background subtraction.

Raman Spectroscopy

Raman spectroscopy is a complementary technique that provides information on non-polar vibrations and is particularly useful for studying borate (B1201080) framework structures.

Methodology:

• Sample Preparation: A small quantity of the crystalline pentaborate sample is placed into a sample holder, such as a glass capillary tube or a small cup in a sample stage. For micro-Raman analysis, the sample can be placed on a standard microscope slide.[7][8]

• Instrumentation: A Raman spectrometer equipped with a laser excitation source (e.g., 785 nm) is used.[9] The laser is focused onto the solid sample, often through a microscope objective which allows for precise targeting of a specific crystal or area.[8]

• Spectral Acquisition: The scattered radiation is collected and directed to a detector. Spectra are typically recorded over a range of Raman shifts, for example, from 100 to 4000 cm⁻¹.[7] Key parameters such as laser power, acquisition time, and number of accumulations are optimized to achieve a good signal-to-noise ratio while avoiding sample degradation.

• Data Processing: The acquired spectrum may be processed to remove background fluorescence and cosmic rays before analysis.

Data Presentation and Spectral Interpretation

The vibrational spectrum of the pentaborate anion is rich with information. The frequencies of the observed bands can be assigned to specific molecular motions within the anion and the surrounding water molecules.

Tabulated Vibrational Data

The following table summarizes characteristic vibrational frequencies observed in FTIR and Raman spectra of pentaborate compounds. The assignments are based on comparisons with a wide range of hydrated borate minerals and related compounds.[4][10][11]

Frequency (cm⁻¹)	Technique	Assignment
~3450	FTIR	O-H stretching (H₂O and B-OH)
~1650	FTIR	H-O-H bending of water of hydration
1350 - 1450	FTIR	B(3)-O asymmetric stretching
1200 - 1300	FTIR	B-O-H in-plane bending
1020 - 1100	FTIR	B(3)-O symmetric stretching
900 - 950	FTIR/Raman	B(4)-O stretching (tetrahedral boron)
~920	FTIR	B-O ring stretching
700 - 800	FTIR/Raman	O-B-O ring asymmetric bending / B-O-H out-of-plane bend
500 - 600	FTIR/Raman	O-B-O terminal bending / Ring breathing modes
450 - 500	FTIR	O-B-O ring symmetric bending

Note: B(3) refers to trigonal boron; B(4) refers to tetrahedral boron. Frequencies are approximate and can shift depending on the cation and specific crystal structure.

Interpretation of Spectral Regions

• 3600-3000 cm⁻¹: This high-frequency region is dominated by the stretching vibrations of O-H bonds.[12] The bands are typically broad due to extensive hydrogen bonding between the anion's hydroxyl groups, water of hydration, and borate-oxygen atoms.

• 1700-1600 cm⁻¹: A distinct peak in this region, particularly in FTIR spectra, is characteristic of the H-O-H scissoring (bending) mode of molecular water, confirming the hydrated nature of the compound.[4]

• 1500-1200 cm⁻¹: This region is a key diagnostic area for three-coordinated boron. Strong absorption bands due to the B-O asymmetric stretching vibrations of the trigonal BO₃ units are found here.[5][6] Bands related to B-O-H in-plane bending also contribute to this region.[13]

• 1100-850 cm⁻¹: The stretching vibrations of the four-coordinated, tetrahedral BO₄ unit appear in this range.[5][6] These bands are often accompanied by symmetric stretching modes from the trigonal units and B-O ring stretching vibrations.

• Below 850 cm⁻¹: This "fingerprint" region contains a complex series of bands arising from various bending and deformation modes. These include O-B-O bending within and outside the rings, and the collective "breathing" modes of the two borate rings.[4][14]

Visualized Workflows and Relationships

Diagrams generated using Graphviz provide a clear visual representation of the experimental process and the structural-spectral correlations.

Caption: Experimental workflow for vibrational analysis of pentaborate salts.

Caption: Correlation of pentaborate anion structure with vibrational modes.

Conclusion

Vibrational spectroscopy is an indispensable tool for the structural characterization of complex inorganic anions like the pentaborate [B₅O₆(OH)₄]⁻. By combining FTIR and Raman spectroscopy, researchers can obtain a comprehensive vibrational profile. The distinct frequency regions for O-H modes, B(3)-O stretching, and B(4)-O stretching allow for unambiguous identification of the anion's key structural features and its state of hydration. The data and protocols presented in this guide serve as a valuable resource for scientists working with borate-based materials, enabling accurate and efficient characterization for research and development applications.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Sodium pentaborate - Wikipedia [en.wikipedia.org]
• 4. sphinxsai.com [sphinxsai.com]
• 5. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 6. Infrared Spectra of the Hydrated Borates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. repositorio.ufop.br [repositorio.ufop.br]
• 8. plus.ac.at [plus.ac.at]
• 9. Inline analysis of borate and sulfate solutions with Raman spectroscopy | Metrohm [metrohm.com]
• 10. s3-ap-southeast-2.amazonaws.com [s3-ap-southeast-2.amazonaws.com]
• 11. Speciation of borate in aqueous solutions studied experimentally by potentiometry and Raman spectroscopy and computationally by DFT calculations - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Thermodynamic Properties of Sodium Borate Pentahydrate Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key thermodynamic properties of aqueous solutions of sodium borate (B1201080) pentahydrate (Na₂B₄O₇·5H₂O). Understanding these properties is crucial for a wide range of applications, including in drug formulation and development where buffer systems and solution behavior are critical parameters. This document summarizes available quantitative data, outlines detailed experimental protocols for property determination, and presents a logical workflow for these experimental investigations.

Quantitative Data on Thermodynamic Properties

The following tables summarize the available experimental data for the density and viscosity of sodium tetraborate (B1243019) solutions. It is important to note that the specific hydrate (B1144303) form was not explicitly stated in the source data; however, it is presented here as a valuable reference for solutions of sodium tetraborate.[1]

Table 1: Density of Aqueous Sodium Tetraborate (Na₂B₄O₇) Solutions

Concentration (mol·L⁻¹)	Density at 298.15 K (g·cm⁻³)	Density at 323.15 K (g·cm⁻³)
0.0101	1.0012	0.9912
0.0202	1.0048	0.9951
0.0302	1.0084	0.9989
0.0501	1.0156	1.0064
0.0749	1.0245	1.0155
0.0993	1.0333	1.0244
0.1112	1.0376	1.0288

Data sourced from Reference[1].

Table 2: Viscosity of Aqueous Sodium Tetraborate (Na₂B₄O₇) Solutions

Concentration (mol·L⁻¹)	Viscosity at 298.15 K (mPa·s)	Viscosity at 323.15 K (mPa·s)
0.0101	0.921	0.580
0.0202	0.941	0.595
0.0302	0.962	0.610
0.0501	1.010	0.644
0.0749	1.070	0.687
0.0993	1.130	0.730
0.1112	1.162	0.753

Data sourced from Reference[1].

Heat Capacity and Enthalpy of Solution:

Experimental Protocols

This section provides detailed methodologies for the experimental determination of the key thermodynamic properties of sodium borate pentahydrate solutions.

2.1. Determination of Solution Density

The density of the aqueous solutions can be accurately measured using a calibrated pycnometer or a digital density meter.

• Objective: To determine the density of sodium borate pentahydrate solutions at various concentrations and temperatures.

• Apparatus:

  • Volumetric flasks (various sizes)

  • Analytical balance (readability ±0.0001 g)

  • Pycnometer (e.g., 25 mL or 50 mL, with a thermometer) or a digital density meter

  • Constant temperature water bath

  • Thermometer

• Procedure:

  • Solution Preparation: Prepare a series of sodium borate pentahydrate solutions of known concentrations by dissolving precisely weighed amounts of the salt in deionized water in volumetric flasks.

  • Pycnometer Calibration:

    • Clean and dry the pycnometer thoroughly.

    • Determine and record the mass of the empty pycnometer.

    • Fill the pycnometer with deionized water and place it in the constant temperature water bath until it reaches the desired temperature.

    • Ensure the pycnometer is completely full, with no air bubbles.

    • Remove the pycnometer from the bath, wipe it dry, and record its mass.

    • Calculate the exact volume of the pycnometer at the calibration temperature using the known density of water.

  • Sample Measurement:

    • Empty and dry the pycnometer.

    • Fill the pycnometer with the sodium borate pentahydrate solution of a known concentration.

    • Equilibrate the filled pycnometer in the constant temperature water bath to the desired measurement temperature.

    • Remove, dry, and weigh the pycnometer containing the solution.

  • Calculation: The density (ρ) of the solution is calculated using the formula: ρ = (m_solution - m_empty) / V_pycnometer where:

    • m_solution is the mass of the pycnometer filled with the solution.

    • m_empty is the mass of the empty pycnometer.

    • V_pycnometer is the calibrated volume of the pycnometer.

  • Repeat the procedure for each concentration and at each desired temperature.

2.2. Determination of Solution Viscosity

The viscosity of the solutions can be determined using a capillary viscometer, such as an Ostwald or Ubbelohde type.

• Objective: To measure the dynamic viscosity of sodium borate pentahydrate solutions as a function of concentration and temperature.

• Apparatus:

  • Ubbelohde or Ostwald capillary viscometer

  • Constant temperature water bath with precise temperature control (±0.1 °C)

  • Stopwatch

  • Pipettes

• Procedure:

  • Viscometer Cleaning and Calibration:

    • Thoroughly clean the viscometer with a suitable solvent and dry it completely.

    • Calibrate the viscometer using a fluid of known viscosity (e.g., deionized water) at the desired temperature.

    • Introduce a precise volume of the calibration fluid into the viscometer and allow it to thermally equilibrate in the water bath.

    • Measure the efflux time (the time it takes for the liquid to flow between two marked points on the capillary).

    • The viscometer constant (K) can be determined if not already known.

  • Sample Measurement:

    • Introduce a precise volume of the prepared sodium borate pentahydrate solution into the viscometer.

    • Allow the solution to reach thermal equilibrium in the constant temperature water bath.

    • Measure the efflux time of the solution multiple times to ensure reproducibility.

  • Calculation: The kinematic viscosity (ν) is calculated using the equation: ν = K * t where:

    • K is the viscometer constant.

    • t is the average efflux time. The dynamic viscosity (η) is then calculated by multiplying the kinematic viscosity by the density (ρ) of the solution at the same temperature: η = ν * ρ

  • Repeat the measurements for all prepared solutions and at all desired temperatures.

2.3. Determination of Enthalpy of Solution

The enthalpy of solution can be determined using a solution calorimeter. The dissolution of borax (B76245) in water is an endothermic process.[2]

• Objective: To measure the enthalpy change when sodium borate pentahydrate dissolves in water at different initial temperatures.

• Apparatus:

  • Solution calorimeter (e.g., a "coffee-cup" calorimeter for basic measurements or a more sophisticated isothermal or adiabatic calorimeter for higher accuracy)

  • Precise thermometer or temperature probe (±0.01 °C)

  • Stirrer

  • Analytical balance

  • Timer

• Procedure:

  • Calorimeter Heat Capacity Determination:

    • Add a known mass of deionized water to the calorimeter and allow it to reach a stable initial temperature.

    • Add a known mass of warmer (or cooler) water at a known temperature and record the final equilibrium temperature.

    • Calculate the heat capacity of the calorimeter.

  • Enthalpy of Solution Measurement:

    • Add a precisely known mass of deionized water to the calorimeter and record the stable initial temperature (T_initial).

    • Quickly add a precisely weighed amount of sodium borate pentahydrate to the water.

    • Begin stirring and record the temperature as a function of time until a stable final temperature (T_final) is reached.

  • Calculation:

    • Calculate the heat absorbed by the solution and the calorimeter (q_total): q_total = (m_water * c_water + C_cal) * (T_final - T_initial) where:

      • m_water is the mass of the water.

      • c_water is the specific heat capacity of water (approximately 4.184 J/g·K).

      • C_cal is the heat capacity of the calorimeter.

    • The enthalpy of solution (ΔH_soln) per mole of salt is then: ΔH_soln = q_total / n_salt where n_salt is the number of moles of the dissolved sodium borate pentahydrate.

  • Repeat the experiment at different initial temperatures to study the temperature dependence of the enthalpy of solution.

2.4. Determination of Specific Heat Capacity

The specific heat capacity of the solutions can be determined using a calorimeter.

• Objective: To measure the specific heat capacity of sodium borate pentahydrate solutions at various concentrations.

• Apparatus:

  • Calorimeter (adiabatic or isoperibol)

  • Heater with a known power output

  • Precise thermometer or temperature probe

  • Stirrer

  • Power supply and timer

• Procedure:

  • Place a known mass of the sodium borate pentahydrate solution into the calorimeter.

  • Allow the solution to reach a stable initial temperature.

  • Heat the solution for a specific amount of time with the heater at a known and constant power output.

  • Record the temperature change of the solution.

  • Calculation: The specific heat capacity (c_soln) is calculated using the equation: c_soln = (P * t - C_cal * ΔT) / (m_soln * ΔT) where:

    • P is the power of the heater.

    • t is the heating time.

    • C_cal is the heat capacity of the calorimeter.

    • ΔT is the change in temperature of the solution.

    • m_soln is the mass of the solution.

  • Repeat for each concentration.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the thermodynamic properties of sodium borate pentahydrate solutions.

Caption: Experimental workflow for thermodynamic property determination.

References

• 1. jcsp.org.pk [jcsp.org.pk]
• 2. cwi.edu [cwi.edu]

"historical development of borax pentahydrate applications in science"

An In-depth Technical Guide on the Core Historical Development of Borax (B76245) Pentahydrate Applications in Science

Abstract

Borax, a naturally occurring mineral and a salt of boric acid, has a rich history intertwined with scientific and technological advancements.[1] Known chemically as sodium tetraborate, it exists in various hydrated forms, with borax pentahydrate (Na₂B₄O₇·5H₂O) being a crucial compound for numerous industrial and scientific applications due to its stability and high boron content.[2][3] First discovered in the dry lake beds of Tibet, its use dates back thousands of years, initially as a glaze in China around 300 AD and as a flux in metallurgy.[4][5][6] Its journey from an ancient commodity to a versatile tool in modern science—from materials engineering and nuclear applications to biochemistry and drug development—highlights its enduring significance. This technical guide details the historical evolution of borax pentahydrate's applications in science, providing researchers, scientists, and drug development professionals with an in-depth overview of its foundational roles, key experimental protocols, and quantitative data.

Introduction: From Ancient Mineral to Modern Scientific Tool

The history of borax spans millennia, beginning with the use of its crude mineral form, tincal, by ancient civilizations for preservation and metallurgy.[4] The name "borax" is derived from the Arabic word "buraq," meaning "white."[4] While Marco Polo is credited with introducing borax to Europe in the 13th century, its widespread scientific and industrial application began in the late 19th century with the popularization of its uses by companies like the Pacific Coast Borax Company.[4][7][8]

Chemically, borax pentahydrate's formula is Na₂B₄O₇·5H₂O, though its more structurally accurate representation is Na₂[B₄O₅(OH)₄]·3H₂O.[9] It is a white, crystalline powder that is soluble in water and acts as a versatile buffering agent, a property crucial for many of its scientific applications.[2][7][10] Its ability to be readily converted to boric acid and other borates has made it a foundational precursor for a vast array of chemical syntheses.[1][9]

Foundational Applications in Physical Sciences

Metallurgy and Materials Science

The earliest scientific applications of borax were in metallurgy and materials science, where it served as a powerful flux.[5] Roman goldsmiths used borax to make molten metal flow more easily during heating.[4][8]

• Fluxing Agent: In smelting, welding, and soldering, borax lowers the melting point of metal oxides and other impurities, allowing them to be separated as a slag.[7][9][11][12] This purifies the metal, improving its strength and ductility.[12]

• Glass and Ceramics: Borax is a key component in the manufacturing of glass, pottery, and enamels.[7][9] The earliest evidence of boric oxide in ceramic glazes dates to China's Liao dynasty (916 to 1125 CE).[13] It lowers the melting point of glass formulations and enhances the durability, clarity, and thermal resistance of products like borosilicate glass (e.g., Pyrex) and fiberglass.[2][8]

Flame Retardancy

The fire-retardant properties of borates have been recognized for centuries. One of the first patents for a flame-retardant mixture, containing borax, alum, and ferrous sulfate (B86663) for use on fabrics, was granted in 1735.[14] In the 1820s, the French chemist Joseph Louis Gay-Lussac recommended a mixture including borax to reduce the flammability of textiles in theaters.[14][15]

When exposed to high heat, borates melt and form a glassy film that coats the material, inhibiting the flow of combustible gases and promoting the formation of char.[16] This action prevents flame combustion and suppresses smoldering.[14] A notable large-scale use was during the 1961 Bel Air Fire in California, where firefighting crews used a borate-water slurry dropped from "Borate Bombers" to curb the fire's spread.[17]

Nuclear Science

The boron-10 (B1234237) (¹⁰B) isotope, which constitutes about 20% of natural boron, has a very high capacity for absorbing thermal neutrons.[18] This property makes borax and its derivatives indispensable in the nuclear industry for controlling nuclear reactions.

• Neutron Absorption: In nuclear reactors, borates are used in control rods and emergency core-cooling systems to slow or shut down the nuclear chain reaction.[9][18][19]

• The BORAX Experiments: A series of safety tests known as the BORAX (Boiling Water Reactor Experiment) series, conducted by Argonne National Laboratory in the 1950s and 1960s, were pivotal.[20] These experiments demonstrated the inherent safety of boiling water reactors. In 1955, the BORAX-III reactor was the first in the world to supply electrical power to an entire city, Arco, Idaho.[20][21]

Applications in Life Sciences and Biotechnology

Biochemical Buffering Systems

In biochemical and chemical laboratories, borate (B1201080) ions are used to create buffer solutions.[7] A borax-based buffer helps maintain a stable pH, which is critical for many biological reactions and analytical techniques.[22] Its most prominent use is in Borate-buffered saline (BBS) and Tris-borate-EDTA (TBE) buffer, commonly used for polyacrylamide and agarose (B213101) gel electrophoresis of DNA and RNA.[7]

Agriculture

The importance of boron as an essential micronutrient for plant growth was established in the 1920s.[23] Since then, borax pentahydrate has been widely used in fertilizers to correct boron deficiencies in soil.[2][23] Boron is critical for the development of plant tissues, seed formation, and the regulation of plant hormones for growth and reproduction.[2][23]

Polymer Science

A classic and demonstrative application of borax in polymer science is its use in cross-linking polyvinyl alcohol (PVA). The borate ions in a borax solution form weak, reversible cross-links between the long PVA polymer chains, creating a non-Newtonian fluid commonly known as "slime" or "flubber."[7] This simple experiment is often used as an elementary science demonstration of polymer chemistry.[7]

Borax Pentahydrate in Modern Drug Discovery and Development

Precursor for Boron-Containing Pharmaceuticals

Borax serves as an economical and readily available starting material for the synthesis of a wide array of boron-containing compounds used in drug discovery.[1][24] The typical synthetic pathway begins with the conversion of borax to boric acid, a versatile precursor for creating more complex organoboron molecules like boronic acids and their derivatives.[1][24] These compounds have garnered significant interest due to their unique ability to interact with biological targets.[24]

Synthetic pathway from borax to organoboron compounds.

Emerging Therapeutic Applications

Recent research has focused on the potential of boron compounds, including borax pentahydrate, as therapeutic agents. Studies are exploring their use as angiogenesis inhibitors and anti-cancer agents, particularly for treating conditions like glioblastoma.[25] However, the development of borax-derived drugs requires careful consideration of their toxicological profile.

Toxicological Profile

While essential in trace amounts, high exposure to boron compounds can lead to adverse health effects, with developmental and reproductive toxicity being the most sensitive endpoints.[19][26] Boron compounds are generally not considered genotoxic or carcinogenic.[27][28] Understanding the dose-dependent toxicity is critical for professionals in drug development and is summarized in the quantitative data section.

Key Experimental Protocols

Synthesis of Boric Acid from Borax Pentahydrate

This protocol outlines the conversion of borax to boric acid via acidification, a foundational step for organoboron chemistry.[1]

Methodology:

• Dissolution: Dissolve 100 g of borax pentahydrate (Na₂B₄O₇·5H₂O) in 250 mL of distilled water, heating the mixture to boiling to ensure complete dissolution.

• Acidification: While stirring continuously, slowly add a slight excess of a strong mineral acid, such as concentrated hydrochloric acid (~37% HCl), to the hot solution.

• Crystallization: Remove the solution from the heat source and allow it to cool to room temperature. Subsequently, place the beaker in an ice bath to maximize the crystallization of boric acid, which has low solubility in cold water.

• Isolation and Purification: Collect the boric acid crystals via vacuum filtration. Wash the crystals with a small amount of ice-cold distilled water to remove residual NaCl and other impurities.

• Drying: Dry the purified boric acid crystals in a desiccator or a low-temperature oven.

Experimental workflow for the synthesis of boric acid.

Determination of Boric Oxide (B₂O₃) Content by Titration

This protocol determines the purity of a borax sample by quantifying its boric oxide content.[3]

Methodology:

• Sample Preparation: Accurately weigh a known mass of the borax pentahydrate sample and dissolve it completely in a known volume of deionized water.

• Titration: Titrate the borax solution with a standardized solution of a strong acid (e.g., 0.1 M HCl) using methyl red as an indicator.

• Endpoint Determination: The endpoint is reached when the indicator changes color from yellow to red, signifying the complete neutralization of the borate ions.

• Calculation: The B₂O₃ content is calculated based on the volume of acid used, its concentration, and the initial mass of the borax sample.

Preparation of 10X TBE Buffer for Gel Electrophoresis

This is a standard protocol for preparing a borate-based buffer used in molecular biology.

Methodology:

• Reagents: Weigh 108 g of Tris base (tris(hydroxymethyl)aminomethane), 55 g of boric acid, and 7.44 g of EDTA (ethylenediaminetetraacetic acid).

• Dissolution: Add the reagents to approximately 800 mL of deionized water in a large beaker or flask.

• Mixing: Stir the solution with a magnetic stirrer until all components are completely dissolved.

• Volume Adjustment: Transfer the solution to a 1 L graduated cylinder and add deionized water to bring the final volume to 1000 mL (1 L).

• Storage: Store the 10X TBE buffer at room temperature. It should be diluted to 1X or 0.5X with deionized water for working use.

Quantitative Data Summary

Quantitative data is essential for the scientific and industrial application of borax pentahydrate. The following tables summarize key physical, chemical, and toxicological properties.

Table 1: Comparison of Physical and Chemical Properties [3]

Property	Borax Decahydrate	Borax Pentahydrate
Chemical Formula	Na₂B₄O₇·10H₂O	Na₂B₄O₇·5H₂O
Molecular Weight	381.37 g/mol	291.35 g/mol
Boric Oxide (B₂O₃) Content	36.5%	48.6%
Sodium Oxide (Na₂O) Content	16.2%	21.3%

| Water of Crystallization | 47.3% | 30.1% |

Table 2: Toxicological Data for Boron Compounds

Parameter	Species	Value	Reference
LD₅₀ (Oral)	Rat	>2,500 mg/kg	[29]
LD₅₀ (Dermal)	Rabbit	>2,000 mg/kg	[29]
Reproductive Toxicity	Rat, Mouse, Dog	Effects on fertility and testes at high doses	[29]
Genotoxicity	-	Not mutagenic	[28][29]

| Carcinogenicity | Mouse | No evidence of carcinogenicity in a 2-year study |[27][28] |

Table 3: In Vitro Efficacy of Boron Compounds Against Glioblastoma Cells [25]

Compound	Cell Line	IC₅₀ Value (48 hours)
Borax Pentahydrate	U87MG (Glioblastoma)	26 mM

| Boric Acid Glycerol Complex | U87MG (Glioblastoma) | 6.6 mM |

Conclusion: The Enduring Scientific Legacy of Borax Pentahydrate

From its ancient origins as a flux for metals and a component of brilliant glazes, borax pentahydrate has evolved into a cornerstone of modern science. Its journey reflects humanity's growing understanding of chemistry and materials. Its applications are remarkably diverse, spanning the physical and life sciences. In metallurgy, it remains essential for purifying metals. In materials science, it is fundamental to the creation of advanced glass and ceramics. In nuclear science, its neutron-absorbing properties are critical for safety and control. For biochemists and molecular biologists, it is a key component of essential buffering systems. For agricultural scientists, it is a vital micronutrient for ensuring crop health.

Most recently, for drug development professionals, borax pentahydrate serves as an accessible and cost-effective gateway to the burgeoning field of boron-based pharmaceuticals. Its transformation from a bulk mineral into a precursor for life-saving drugs represents the pinnacle of its scientific development. The continued exploration of borax and its derivatives promises to unlock new applications, further cementing its role as a uniquely versatile and indispensable scientific compound.

Logical relationships of borax pentahydrate applications.

References

• 1. benchchem.com [benchchem.com]
• 2. chemiis.com [chemiis.com]
• 3. benchchem.com [benchchem.com]
• 4. briandcolwell.com [briandcolwell.com]
• 5. researchgate.net [researchgate.net]
• 6. Boron - Wikipedia [en.wikipedia.org]
• 7. BORAX PENTAHYDRATE - Ataman Kimya [atamanchemicals.com]
• 8. mcgill.ca [mcgill.ca]
• 9. Borax - Wikipedia [en.wikipedia.org]
• 10. alphachem.biz [alphachem.biz]
• 11. Borates in metallurgy and gold refinement | U.S. Borax [borax.com]
• 12. unitedchemicalcn.com [unitedchemicalcn.com]
• 13. Early Use of Borax in Ceramics and Enamels | U.S. Borax [borax.com]
• 14. Borates in Flame Retardants | AMERICAN BORATE COMPANY [americanborate.com]
• 15. China The History Of Flame Retardant Suppliers, Manufacturers, Factory - Free Sample - OCEANCHEM [oceanchemgroup.com]
• 16. fpl.fs.usda.gov [fpl.fs.usda.gov]
• 17. U.S. Borax History: Boron-Based Flame Retardants: Enabling Everyday Safety | U.S. Borax [borax.com]
• 18. Borates in nuclear energy: Preventive and emergency nuclear safety | U.S. Borax [borax.com]
• 19. Borax (mineral) | Research Starters | EBSCO Research [ebsco.com]
• 20. BORAX experiments - Wikipedia [en.wikipedia.org]
• 21. youtube.com [youtube.com]
• 22. Applications of Borax - GeeksforGeeks [geeksforgeeks.org]
• 23. ases.in [ases.in]
• 24. benchchem.com [benchchem.com]
• 25. researchgate.net [researchgate.net]
• 26. Effect of borax on immune cell proliferation and sister chromatid exchange in human chromosomes - PMC [pmc.ncbi.nlm.nih.gov]
• 27. orbit.dtu.dk [orbit.dtu.dk]
• 28. boratesplus.com [boratesplus.com]
• 29. redox.com [redox.com]

Protocols & Analytical Methods

Application Notes and Protocols: Preparation of a pH 9.2 Buffer Using Sodium Borate Pentahydrate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Borate (B1201080) buffers are integral to a multitude of applications within research and the pharmaceutical industry, primarily due to their alkaline buffering capacity, typically ranging from pH 8 to 10.[1] A pH of 9.2 is often optimal for various biochemical and analytical procedures. In the realm of drug development, maintaining a stable pH is critical for ensuring the stability, solubility, and efficacy of active pharmaceutical ingredients (APIs).[2] Borate buffers are particularly useful in formulations where alkalinity is required for stability or solubility.[2] This document provides a detailed protocol for the preparation of a pH 9.2 buffer solution using sodium borate pentahydrate (Na₂B₄O₇·5H₂O).

The borate buffer system is based on the equilibrium between boric acid (H₃BO₃) and its conjugate base, the borate ion. The pKa of boric acid is approximately 9.24, which makes it an excellent choice for creating a buffer with a target pH of 9.2.[3] The Henderson-Hasselbalch equation can be utilized to calculate the precise ratio of the acidic and basic forms required to achieve the desired pH.[3]

Materials and Equipment

Reagents

Reagent	Grade	Vendor Example
Sodium Borate Pentahydrate (Na₂B₄O₇·5H₂O)	ACS Reagent Grade or higher	Sigma-Aldrich
Boric Acid (H₃BO₃)	ACS Reagent Grade or higher	Fisher Scientific
Hydrochloric Acid (HCl), 0.1 M Solution	Analytical Grade	VWR
Sodium Hydroxide (NaOH), 0.1 M Solution	Analytical Grade	Merck
Deionized (DI) or Distilled (dH₂O) Water	High-purity, sterile	Millipore

Equipment

Equipment	Specifications
Analytical Balance	Readability: 0.001 g
pH Meter	Calibrated with pH 7.0, 9.0, and 10.0 standards
Magnetic Stirrer and Stir Bar
Volumetric Flasks	1000 mL, Class A
Graduated Cylinders	100 mL, 500 mL
Beakers	250 mL, 1000 mL
Pipettes and Pipette Tips	Calibrated
Safety Goggles, Lab Coat, and Gloves

Chemical Data

A clear understanding of the chemical properties of the reagents is crucial for accurate buffer preparation.

Chemical	Formula	Molecular Weight ( g/mol )
Sodium Borate Pentahydrate	Na₂B₄O₇·5H₂O	291.3[4][5][6]
Boric Acid	H₃BO₃	61.83

Experimental Protocols

Two primary methods are presented for the preparation of a 0.05 M sodium borate buffer at pH 9.2. Method A utilizes sodium borate pentahydrate and boric acid, which is often preferred for its precision. Method B involves adjusting a solution of sodium borate pentahydrate with a strong acid (HCl).

Method A: Preparation using Sodium Borate Pentahydrate and Boric Acid

This method allows for the direct preparation of the buffer to the target pH by using calculated amounts of the conjugate base (sodium borate) and the weak acid (boric acid).

Protocol Steps:

• Calculate the required masses: To prepare 1 liter of a 0.05 M borate buffer, the total molar concentration of borate species will be 0.05 mol. Based on the Henderson-Hasselbalch equation for a target pH of 9.2, and using a pKa of 9.24 for boric acid, the ratio of [borate]/[boric acid] should be approximately 0.9.

  • Dissolve 5.72 g of sodium borate pentahydrate (Na₂B₄O₇·5H₂O) and 1.24 g of boric acid (H₃BO₃) in approximately 800 mL of deionized water in a 1000 mL beaker.

• Dissolution: Place the beaker on a magnetic stirrer and add a stir bar. Stir the solution until all solids have completely dissolved. Gentle heating can be applied to aid dissolution but allow the solution to cool to room temperature before proceeding.

• pH Adjustment: Calibrate the pH meter using standard buffer solutions. Place the calibrated pH electrode into the buffer solution and monitor the pH. If necessary, adjust the pH to 9.2 using 0.1 M HCl to lower the pH or 0.1 M NaOH to raise it.

• Final Volume Adjustment: Once the pH is accurately adjusted to 9.2, transfer the solution to a 1000 mL volumetric flask. Rinse the beaker with a small amount of deionized water and add the rinsing to the volumetric flask. Bring the final volume to the 1000 mL mark with deionized water.

• Homogenization and Storage: Cap the volumetric flask and invert it several times to ensure the solution is thoroughly mixed. Store the buffer in a clearly labeled, sealed container at room temperature.

Method B: Preparation using Sodium Borate Pentahydrate and pH Adjustment with HCl

This method involves preparing a stock solution of sodium borate and titrating it to the desired pH with a strong acid.

Protocol Steps:

• Prepare a 0.05 M Sodium Borate Solution:

  • Weigh out 14.565 g of sodium borate pentahydrate (Na₂B₄O₇·5H₂O).

  • Dissolve the sodium borate pentahydrate in approximately 800 mL of deionized water in a 1000 mL beaker with magnetic stirring.

• pH Adjustment:

  • Once fully dissolved, allow the solution to cool to room temperature.

  • Calibrate a pH meter and place the electrode in the solution.

  • Slowly add 0.1 M HCl dropwise while continuously monitoring the pH. Continue adding acid until the pH of the solution reaches 9.2.

• Final Volume Adjustment:

  • Transfer the pH-adjusted solution to a 1000 mL volumetric flask.

  • Rinse the beaker with a small amount of deionized water and add it to the flask.

  • Add deionized water to bring the final volume to the 1000 mL mark.

• Homogenization and Storage:

  • Cap the flask and invert several times to ensure thorough mixing.

  • Store in a labeled, sealed container at room temperature. For prolonged stability, especially in biological applications, the buffer can be filter-sterilized using a 0.22 µm filter.

Diagrams

Buffer Preparation Workflow

The following diagram illustrates the general workflow for preparing the pH 9.2 borate buffer.

Caption: Workflow for pH 9.2 Borate Buffer Preparation.

Borate Buffer Equilibrium

The chemical equilibrium of the borate buffer system is depicted below.

References

• 1. Borate buffered saline - Wikipedia [en.wikipedia.org]
• 2. Buffers in Compounding Pharmacies: A Practical Guide for Pharmacists [fagronacademy.us]
• 3. quora.com [quora.com]
• 4. centro-chem.com [centro-chem.com]
• 5. Sodium tetraborate pentahydrate | B4H10Na2O12 | CID 86341921 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Sodium tetraborate pentahydrate | 12179-04-3 [chemicalbook.com]

Application Notes and Protocols for the Use of Sodium Borate Pentahydrate in Enzyme Kinetics Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for utilizing sodium borate (B1201080) pentahydrate as a buffering agent in enzyme kinetics assays. The selection of an appropriate buffer is critical for obtaining accurate and reproducible kinetic data, as it directly influences enzyme activity and stability by maintaining a constant pH. Sodium borate buffers are particularly useful for enzymes that exhibit optimal activity in the alkaline pH range.

Introduction to Sodium Borate Buffers

Sodium borate, also known as borax, is a salt of boric acid. In solution, it forms a buffer system with a pKa of approximately 9.24, making it effective for maintaining a stable pH in the range of 8.0 to 10.0. Sodium borate pentahydrate is a common form used in laboratory preparations.

Key Advantages of Sodium Borate Buffer:

• Effective in Alkaline pH Range: Ideal for enzymes with optimal activity at alkaline pH.

• Good Buffering Capacity: Resists significant pH changes, which is crucial during enzymatic reactions that may produce or consume protons.

• Potential for Reduced Interference: In some assays, such as for uricase, borate buffers can minimize interference from reaction intermediates[1].

Considerations and Potential Interferences:

• Enzyme Inhibition: Borate can act as an inhibitor for some enzymes, particularly those that utilize substrates with cis-diols, due to the formation of borate-diol complexes.

• Interaction with Assay Components: Borate may interact with other components in the assay mixture, so compatibility should always be verified.

Data Presentation: Comparative Enzyme Kinetics

The choice of buffer can significantly impact the kinetic parameters of an enzyme. The following tables summarize the kinetic constants (Km and Vmax) for several enzymes in sodium borate buffer compared to other common biological buffers.

Table 1: Kinetic Parameters for Trypsin-Catalyzed Hydrolysis of N-α-benzyloxycarbonyl-L-lysine-p-nitroanilide

Buffer System	pH	Km (mM)	Vm (μM s-1)
Sodium Borate	9.05	0.394 ± 0.027	0.182 ± 0.005
Tris-HCl	7.76 - 8.68	Data varies with pH	Data varies with pH
Potassium Phosphate (B84403)	5.98 - 7.72	Data varies with pH	Data varies with pH

Data for Sodium Borate buffer from a study on trypsin-catalyzed hydrolysis at 25°C[2]. Data for Tris-HCl and Potassium Phosphate buffers are presented over a pH range and are not directly comparable at a single pH value without further analysis.

Table 2: Relative Activity of Xanthine (B1682287) Oxidase from Bacillus pumilus RL-2d in Various Buffers

Buffer System	pH Range Tested	pH for Maximum Activity	Relative Activity (%)
Tris-HCl	7.0 - 8.5	7.5	100
Borate Buffer	7.5 - 9.0	-	Lower than Tris-HCl
Sodium Phosphate	6.0 - 8.0	-	Lower than Tris-HCl
Potassium Phosphate	6.0 - 8.0	-	Lower than Tris-HCl
Carbonate Buffer	9.0 - 10.0	-	Lower than Tris-HCl

Data adapted from a study on thermostable xanthine oxidase, which found the maximum activity in Tris-HCl buffer at pH 7.5[3]. The exact relative activity in borate buffer was not quantified but was observed to be lower than the optimal condition.

Experimental Protocols

Preparation of Sodium Borate Buffer

A common method for preparing a boric acid-borax buffer is by mixing a solution of boric acid with a solution of sodium borate (borax)[4]. The final pH is adjusted as needed.

Stock Solutions:

• Solution A: 0.2 M Boric Acid (12.4 g/L)

• Solution B: 0.05 M Sodium Borate (19.05 g/L of Na₂B₄O₇·10H₂O)

Procedure for 0.1 M Sodium Borate Buffer (pH 8.5):

• Start with 800 mL of distilled water in a suitable container.

• Add 6.18 g of boric acid and stir until dissolved.

• Add sodium hydroxide (B78521) to adjust the pH to 8.5. The amount of NaOH will need to be determined empirically using a pH meter.

• Add distilled water to bring the final volume to 1 L.

Alternatively, a 1 M stock solution of sodium borate buffer at pH 8.5 can be prepared by dissolving 61.83 g of boric acid and 10 g of sodium hydroxide in distilled water and adjusting the final volume to 1 L[5].

Detailed Application Protocol 1: Kinetic Assay of Trypsin

This protocol is for determining the kinetic parameters of trypsin using the substrate N-α-benzyloxycarbonyl-L-lysine-p-nitroanilide (Z-Lys-pna) in a sodium borate buffer. The rate of hydrolysis is monitored by the increase in absorbance at 410 nm due to the release of p-nitroaniline.

Materials:

• Trypsin (from bovine pancreas)

• N-α-benzyloxycarbonyl-L-lysine-p-nitroanilide (Z-Lys-pna)

• Sodium Borate Buffer (0.1 M, pH 9.05)

• Spectrophotometer capable of measuring absorbance at 410 nm

• Cuvettes

Procedure:

• Prepare a stock solution of the substrate (Z-Lys-pna). The solvent will depend on the substrate's solubility (e.g., DMSO).

• Prepare a series of substrate dilutions in the 0.1 M sodium borate buffer (pH 9.05) to achieve a range of final concentrations in the assay.

• Prepare a stock solution of trypsin. The concentration should be determined empirically to ensure a linear reaction rate over the measurement period.

• Set up the reaction mixture: In a 3 mL cuvette, combine the sodium borate buffer and the substrate dilution.

• Equilibrate the reaction mixture to the desired temperature (e.g., 25°C).

• Initiate the reaction by adding a small volume of the trypsin solution to the cuvette and mix quickly.

• Immediately begin monitoring the increase in absorbance at 410 nm over time. Record data at regular intervals for a period sufficient to determine the initial linear rate.

• Calculate the initial velocity (v₀) from the slope of the linear portion of the absorbance versus time plot.

• Repeat steps 4-8 for each substrate concentration.

• Determine Km and Vmax by plotting the initial velocities against the substrate concentrations and fitting the data to the Michaelis-Menten equation.

Experimental Workflow for a Typical Enzyme Kinetics Assay

Caption: General workflow for conducting an enzyme kinetics experiment.

Detailed Application Protocol 2: Xanthine Oxidase Activity Assay

This protocol provides a general method for assaying xanthine oxidase activity, which catalyzes the oxidation of xanthine to uric acid. The reaction can be monitored by the increase in absorbance at 293 nm due to the formation of uric acid. While many protocols use phosphate or Tris buffers, borate buffer can be a suitable alternative, particularly for enzymes with alkaline pH optima.

Materials:

• Xanthine Oxidase

• Xanthine

• Sodium Borate Buffer (e.g., 0.1 M, pH 8.0-9.0)

• Spectrophotometer capable of measuring absorbance at 293 nm

• Cuvettes

Procedure:

• Prepare a stock solution of xanthine in the sodium borate buffer. Gentle heating may be required to dissolve the xanthine.

• Prepare a stock solution of xanthine oxidase in an appropriate buffer and store on ice.

• Set up the reaction mixture: In a cuvette, add the sodium borate buffer and the xanthine solution.

• Equilibrate the mixture to the assay temperature.

• Initiate the reaction by adding the xanthine oxidase solution and mix.

• Monitor the increase in absorbance at 293 nm over time to determine the rate of uric acid formation.

• Calculate the enzyme activity based on the rate of absorbance change and the molar extinction coefficient of uric acid at 293 nm.

Logical Flow for Buffer Selection in Enzyme Kinetics

References

• 1. Reexamining Michaelis-Menten enzyme kinetics for xanthine oxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kinetic Studies of the Effect of pH on the Trypsin-Catalyzed Hydrolysis of N-α-benzyloxycarbonyl-l-lysine-p-nitroanilide: Mechanism of Trypsin Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thermostable Xanthine Oxidase Activity from Bacillus pumilus RL-2d Isolated from Manikaran Thermal Spring: Production and Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. static.igem.org [static.igem.org]
• 5. アルカリホスファターゼ [sigmaaldrich.com]

Application Notes and Protocols: Sodium Borate Pentahydrate as a Cross-linking Agent for Polymers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium borate (B1201080), available as a pentahydrate or decahydrate (B1171855) (borax), is a widely utilized cross-linking agent for polymers containing cis-hydroxyl groups. Its ability to form dynamic, reversible covalent bonds makes it a versatile tool in the development of hydrogels and other polymeric materials for a range of applications, including in the biomedical and pharmaceutical fields. In an aqueous solution, borax (B76245) dissociates to form boric acid and the tetrahydroxy borate ion (B(OH)₄⁻), which is the active cross-linking species. This ion can form dynamic ester bonds with hydroxyl groups on polymer chains, leading to the formation of a three-dimensional network characteristic of a hydrogel.[1][2] The cross-linking reaction is notably sensitive to pH, with the optimal range for efficient cross-linking typically being alkaline (pH > 9), where the concentration of the tetrahedral borate ion is maximized.[3]

Mechanism of Cross-linking

The cross-linking of polymers by sodium borate involves the formation of borate ester bonds. In an aqueous solution, sodium borate hydrolyzes to form boric acid (H₃BO₃) and the borate ion [B(OH)₄]⁻. The borate ion, with its tetrahedral geometry, can then react with two diol units on adjacent polymer chains in a condensation reaction, forming a cross-link and releasing water molecules.[4][5] This process is a reversible equilibrium, which imparts unique properties to the resulting hydrogels, such as self-healing and shear-thinning behavior.[2][6] The dynamic nature of these borate ester bonds allows the hydrogel to flow under stress and reform when the stress is removed.[7]

Below is a diagram illustrating the cross-linking mechanism of a generic polymer with hydroxyl groups using sodium borate.

Caption: Mechanism of polymer cross-linking by sodium borate.

Applications in Drug Development

The unique properties of borate-crosslinked hydrogels make them highly suitable for various applications in drug development:

• Controlled Drug Release: The porous network of the hydrogel can encapsulate drug molecules, and their release can be controlled by the degradation of the hydrogel or diffusion through the polymer matrix. The pH-sensitive nature of the borate ester bonds can be exploited for targeted drug delivery to specific sites with different pH environments, such as tumors.[8][9]

• Injectable Hydrogels: The shear-thinning and self-healing properties allow for the formulation of injectable hydrogels.[7] This enables minimally invasive delivery of drugs and therapeutic agents.

• Wound Dressings: Borate-crosslinked hydrogels can provide a moist environment conducive to wound healing, absorb wound exudate, and can be loaded with antimicrobial agents.[10]

• Tissue Engineering: These hydrogels can serve as scaffolds for 3D cell culture and tissue regeneration due to their biocompatibility and tunable mechanical properties.[11]

Quantitative Data Summary

The following tables summarize key quantitative data from various studies on sodium borate-crosslinked polymers. It is important to note that direct comparisons should be made with caution as experimental conditions can vary between studies.

Table 1: Effect of Borax Concentration on Hydrogel Properties

Polymer System	Borax Concentration (% w/v)	Effect on Mechanical Properties	Effect on Swelling Ratio	Reference
Starch	1% - 5%	Increased storage modulus and hardness with increasing concentration.	Decreased swelling with increasing concentration.	[12]
Poly(vinyl alcohol) (PVA)	0.4% - 1%	Increased cross-linking density and decreased pore size.	Decreased swelling with increasing concentration.	[12]
Acrylamide-grafted Starch	0.5% - 2%	Maximum storage modulus increased by 1.8 times.	Swelling ratio decreased with increasing borax concentration.	[2]

Table 2: Influence of pH on Cross-linking Efficiency

Polymer System	pH Range	Observation	Reference
Poly(vinyl acetate)	4 - 11	Increased degree of cross-linking at alkaline pH.	[13]
General diol-containing polymers	> 9	Maximized concentration of the active cross-linking species (B(OH)₄⁻).	[3]

Experimental Protocols

Protocol 1: Preparation of a Poly(vinyl alcohol) (PVA)-Borax Hydrogel

This protocol describes the preparation of a simple PVA hydrogel cross-linked with sodium borate.

Materials:

• Poly(vinyl alcohol) (PVA), medium molecular weight

• Sodium borate pentahydrate (or decahydrate)

• Distilled water

• Beakers

• Magnetic stirrer with a hot plate

• Stir bar

Procedure:

• Prepare a 4% (w/v) PVA solution:

  • Slowly add 4 g of PVA powder to 96 mL of distilled water in a beaker while stirring continuously to prevent clumping.[4]

  • Heat the solution to approximately 80°C on a hot plate with continuous stirring until the PVA is completely dissolved. This may take some time.[4]

  • Allow the PVA solution to cool to room temperature.

• Prepare a 4% (w/v) sodium borate solution:

  • Dissolve 4 g of sodium borate pentahydrate in 96 mL of distilled water at room temperature with stirring until fully dissolved.[5]

• Cross-linking:

  • Measure 100 mL of the 4% PVA solution into a beaker.

  • While vigorously stirring the PVA solution, add 10 mL of the 4% sodium borate solution.[5]

  • Continue stirring. Gelation should occur almost instantaneously, forming a viscous "slime".[14]

Experimental Workflow Diagram:

Caption: Workflow for preparing a PVA-Borax hydrogel.

Protocol 2: Preparation of a Starch-Borax Double Network Hydrogel

This protocol is adapted from a method for creating starch-borax double cross-linked network hydrogels.[1]

Materials:

• Corn starch

• Sodium borate decahydrate (Borax)

• Distilled water

• Beakers

• Magnetic stirrer with a hot plate

• Nitrogen gas supply (optional, to create an inert atmosphere)

Procedure:

• Starch Gelatinization:

  • Disperse a specific amount of corn starch in distilled water in a beaker.

  • Heat the solution to 80°C while stirring for 30 minutes under a nitrogen atmosphere to achieve full gelatinization.[2]

• Cross-linking:

  • Prepare a borax solution of the desired concentration in distilled water.

  • Add the borax solution to the gelatinized starch solution while maintaining the temperature at 60°C.[2]

  • Continue the reaction for 2 hours under a nitrogen atmosphere with continuous stirring.[2]

  • The resulting hydrogel can then be cooled and used for further analysis.

Protocol 3: Swelling Ratio Determination

This protocol outlines the method to determine the swelling ratio of a prepared hydrogel.

Materials:

• Prepared hydrogel sample

• Distilled water

• Beaker

• Analytical balance

• Filter paper

Procedure:

• Weigh an accurately sized piece of the hydrogel sample (initial weight, Wi).[2]

• Immerse the hydrogel sample in a beaker containing a sufficient amount of distilled water at room temperature.

• Allow the hydrogel to swell until it reaches equilibrium (i.e., its weight no longer increases). This may take several hours.

• Carefully remove the swollen hydrogel from the water, gently blot the surface with filter paper to remove excess water, and weigh it (swollen weight, Ws).[2]

• Calculate the swelling ratio (SR) using the following formula:[2]

  SR (%) = [(Ws - Wi) / Wi] x 100

Logical Relationship Diagram for Swelling Measurement:

Caption: Logical flow for determining the swelling ratio of a hydrogel.

Conclusion

Sodium borate pentahydrate is a cost-effective and versatile cross-linking agent for creating hydrogels from a variety of polymers. The dynamic and reversible nature of the borate ester cross-links imparts unique and desirable properties, such as self-healing and stimuli-responsiveness, which are highly advantageous in the field of drug development. The protocols and data presented here provide a foundation for researchers and scientists to explore and optimize the use of sodium borate in their specific polymer systems and applications. However, it is important to consider the potential toxicity of borax for certain biomedical applications and to conduct appropriate biocompatibility studies.[7][15]

References

• 1. benchchem.com [benchchem.com]
• 2. Borax Cross-Linked Acrylamide-Grafted Starch Self-Healing Hydrogels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Polymers: Experiment 2 [matse1.matse.illinois.edu]
• 6. researchgate.net [researchgate.net]
• 7. Boronate Ester Hydrogels for Biomedical Applications: Challenges and Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Stimuli-Responsive Boron-Based Materials in Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. A review on preparations, properties, and applications of cis-ortho-hydroxyl polysaccharides hydrogels crosslinked with borax - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Dual Cross-Linked Starch–Borax Double Network Hydrogels with Tough and Self-Healing Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. pubs.acs.org [pubs.acs.org]

"application of sodium borate pentahydrate in gel electrophoresis buffers"

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium borate (B1201080), particularly in the form of Sodium Borate (SB) buffer, has emerged as a superior alternative to traditional Tris-based buffers like Tris-acetate-EDTA (TAE) and Tris-borate-EDTA (TBE) for nucleic acid gel electrophoresis. This application note details the use of sodium borate pentahydrate in preparing electrophoresis buffers, highlighting its advantages, and providing detailed protocols and comparative data. The lower conductivity of SB buffer allows for the application of higher voltages, leading to significantly faster separation of DNA and RNA fragments without the detrimental effects of excessive heat generation.[1][2] This results in sharper bands and improved resolution, particularly for smaller nucleic acid fragments.[1][2]

Advantages of Sodium Borate Buffers

Sodium borate buffers offer several key advantages over conventional TAE and TBE buffers:

• Faster Run Times: Due to their lower conductivity, SB buffers generate less heat, enabling the use of higher voltages (up to 35 V/cm) and reducing electrophoresis run times significantly.[1][2]

• Improved Resolution: Gels run with SB buffer often exhibit sharper and clearer bands, especially for DNA fragments in the range of 100 bp to 3 kb.[3]

• Lower Cost: The reagents for preparing SB buffer are generally less expensive than those required for TBE and TAE buffers.

• Reduced Heat Generation: The low ionic strength of SB buffer minimizes heat production during electrophoresis, preventing gel melting and ensuring consistent migration of nucleic acids.[1]

Limitations

While SB buffer is advantageous for many applications, it has limitations in the separation of large DNA fragments. For DNA molecules larger than 2-3 kb, resolution can be poor, with bands appearing fuzzy and diffuse.[3] In such cases, traditional TAE buffer may be more suitable.[4][5]

Data Presentation

Table 1: Comparison of Electrophoresis Buffer Properties

Property	Sodium Borate (SB) Buffer	Tris-acetate-EDTA (TAE) Buffer	Tris-borate-EDTA (TBE) Buffer
Typical Concentration	10 mM	40 mM Tris, 20 mM Acetate, 1 mM EDTA	89 mM Tris, 89 mM Borate, 2 mM EDTA
Conductivity	Low	High	High
Heat Generation	Low	High	High
Optimal Voltage	High (e.g., 200-300V)	Low (e.g., 80-150V)	Low (e.g., 80-150V)
Typical Run Time	Short (15-30 minutes)	Long (60-90 minutes)	Long (60-120 minutes)
Resolution (Small DNA)	Excellent	Good	Very Good
Resolution (Large DNA)	Poor (>3 kb)	Excellent	Good

Table 2: Performance Comparison of Electrophoresis Buffers

Parameter	Sodium Borate (SB) Buffer	Tris-acetate-EDTA (TAE) Buffer	Tris-borate-EDTA (TBE) Buffer
Voltage	300 V	100 V	100 V
Run Time	~15-20 minutes	~90 minutes	~90 minutes
Band Sharpness	High	Moderate	High
Resolution < 1kb	Excellent	Good	Very Good
Heat Generation	Minimal	Significant	Significant

Experimental Protocols

Preparation of 20x Sodium Borate (SB) Buffer (1 L) using Sodium Borate Pentahydrate

Materials:

• Sodium Borate Pentahydrate (Na₂B₄O₇·5H₂O, MW: 291.3 g/mol )

• Boric Acid (H₃BO₃)

• Deionized water (dH₂O)

• Magnetic stirrer and stir bar

• 1 L graduated cylinder

• 1 L beaker

• pH meter (optional)

Procedure:

• Weigh out 58.26 g of sodium borate pentahydrate.

• Weigh out 33 g of boric acid.

• Add the sodium borate pentahydrate and boric acid to a 1 L beaker.

• Add approximately 800 mL of deionized water.

• Place the beaker on a magnetic stirrer and stir until all solids have dissolved. Gentle heating can be applied to aid dissolution.

• Once dissolved, transfer the solution to a 1 L graduated cylinder.

• Bring the final volume to 1 L with deionized water.

• The pH of the 20x stock solution should be approximately 8.0. For a 1x working solution, the pH will be around 8.5.

DNA Agarose (B213101) Gel Electrophoresis using 1x SB Buffer

Materials:

• 20x SB Buffer

• Agarose

• Deionized water (dH₂O)

• Microwave or heating plate

• Gel casting tray and combs

• Electrophoresis chamber and power supply

• DNA samples

• 6x DNA loading dye

• DNA ladder

• Ethidium bromide or other DNA stain (e.g., SYBR Safe)

• UV transilluminator or gel imaging system

Procedure:

• Prepare 1x SB Running Buffer: Dilute the 20x SB buffer 1:20 with deionized water. For example, to make 1 L of 1x SB buffer, mix 50 mL of 20x SB buffer with 950 mL of dH₂O.

• Prepare the Agarose Gel:

  • For a 1% agarose gel, weigh 1 g of agarose and add it to 100 mL of 1x SB buffer in a flask or beaker.

  • Heat the mixture in a microwave or on a hot plate until the agarose is completely dissolved. Swirl the flask occasionally.

  • Let the solution cool to about 50-60°C.

  • Add the DNA stain to the molten agarose at the manufacturer's recommended concentration and mix gently.

  • Pour the agarose into a gel casting tray with the combs in place.

  • Allow the gel to solidify at room temperature for 20-30 minutes.

• Set up the Electrophoresis Chamber:

  • Once the gel has solidified, carefully remove the combs.

  • Place the gel tray into the electrophoresis chamber.

  • Fill the chamber with 1x SB running buffer until the gel is completely submerged.

• Load Samples:

  • Mix your DNA samples and DNA ladder with 6x loading dye in a 5:1 ratio (e.g., 5 µL of sample to 1 µL of dye).

  • Carefully load the mixture into the wells of the gel.

• Run the Gel:

  • Connect the electrophoresis chamber to the power supply, ensuring the electrodes are correctly oriented (DNA will migrate towards the positive electrode).

  • Apply a constant voltage, typically between 200-300V for SB buffer.

  • Run the gel for 15-30 minutes, or until the dye front has migrated an adequate distance.

• Visualize the DNA:

  • Carefully remove the gel from the chamber.

  • Visualize the DNA bands using a UV transilluminator or a suitable gel imaging system.

Mandatory Visualization

Caption: Workflow for DNA agarose gel electrophoresis using Sodium Borate buffer.

Caption: Relationship between SB buffer properties and electrophoresis results.

References

• 1. centro-chem.com [centro-chem.com]
• 2. Preparing Borax RapidBuffer for electrophoresis [protocols.io]
• 3. TBE or not TBE that is the question... [med.nagoya-cu.ac.jp]
• 4. goldbio.com [goldbio.com]
• 5. bitesizebio.com [bitesizebio.com]

Application Notes and Protocols: The Role of Sodium Borate Pentahydrate in the Synthesis of Borosilicate Glasses

Audience: Researchers, scientists, and drug development professionals.

Introduction

Borosilicate glass is a versatile material renowned for its exceptional chemical durability, high resistance to thermal shock, and excellent optical clarity.[1][2] These properties make it an indispensable material for laboratory glassware, pharmaceutical packaging, optical components, and cookware.[1][3] The defining characteristic of borosilicate glass is the incorporation of boron trioxide (B₂O₃) into the silica (B1680970) (SiO₂) glass-forming network.[1][4] Sodium borate (B1201080) pentahydrate (Na₂B₄O₇·5H₂O), commonly known as borax (B76245) pentahydrate, is a crucial raw material in the synthesis of many types of borosilicate glass. It serves as a primary source for both the network former, B₂O₃, and the network modifier, sodium oxide (Na₂O).[3] This dual role allows for precise control over the final properties of the glass, such as its thermal expansion coefficient and melting temperature.[3][4]

These notes provide detailed protocols for the two primary methods of synthesizing borosilicate glasses using sodium borate pentahydrate: the conventional melt-quenching technique and the versatile sol-gel process.

The Role of Sodium Borate Pentahydrate

Sodium borate pentahydrate plays a multifaceted role in the synthesis of borosilicate glass:

• Source of Boron Trioxide (B₂O₃): B₂O₃ is a glass network former that integrates into the silica network.[4] The addition of B₂O₃ is responsible for the characteristic low thermal expansion of borosilicate glasses.[1][3]

• Source of Sodium Oxide (Na₂O): Na₂O acts as a network modifier, breaking up the rigid silica network. This lowers the viscosity and melting temperature of the glass, making it easier to process.[5]

• Fluxing Agent: By lowering the melting temperature, sodium borate pentahydrate acts as a flux, which can lead to energy savings during production.[3][6]

• Property Tailoring: The ratio of Na₂O to B₂O₃ is a critical factor in determining the final properties of the glass. For instance, a higher expansion borosilicate glass can be formulated using only borax pentahydrate, while a lower expansion glass, like Pyrex, requires a combination of boric acid and borax pentahydrate to achieve its specific Na₂O to B₂O₃ ratio.[3]

Data Presentation: Composition and Properties

The composition of borosilicate glass can be tailored to achieve specific properties. The tables below summarize typical compositions and resulting properties.

Table 1: Typical Compositions of Borosilicate Glasses (% by weight)

Component	3.3 Expansion Borosilicate Glass (e.g., Pyrex, Duran)[1][2]	High-Borate Borosilicate Glass[1]
SiO₂	~80%	65-70%
B₂O₃	12-13%	15-25%
Na₂O / K₂O	~4%	Varies
Al₂O₃	2-3%	Varies

Table 2: Key Physical Properties

Property	3.3 Expansion Borosilicate Glass	Soda-Lime Glass (for comparison)
Coefficient of Thermal Expansion (20 °C)	≈3.3 x 10⁻⁶ K⁻¹[1][2]	≈9 x 10⁻⁶ K⁻¹
Melting Temperature	~1650 °C[1]	~1500 °C
Softening Point	~820 °C[1]	~700 °C
Density	~2.23 g/cm³[1]	~2.5 g/cm³
Chemical Resistance	High (resistant to most chemicals except HF, H₃PO₄, and strong hot caustics)[2]	Moderate

Experimental Protocols

Protocol 1: Melt-Quenching Synthesis

This is the traditional high-temperature method for producing borosilicate glass.

Materials and Equipment:

• Sodium Borate Pentahydrate (Na₂B₄O₇·5H₂O)

• Silicon Dioxide (SiO₂, silica sand)

• Aluminum Oxide (Al₂O₃)

• Sodium Carbonate (Na₂CO₃, soda ash) - if additional Na₂O is required

• High-purity water

• Platinum or high-alumina ceramic crucible

• High-temperature furnace (capable of reaching >1600°C)

• Molds (graphite or steel)

• Annealing oven

• Safety equipment: high-temperature gloves, safety glasses, lab coat

Procedure:

• Batch Calculation: Calculate the required weight of each precursor based on the desired final composition of the glass (refer to Table 1). Account for the water content in sodium borate pentahydrate.

• Mixing: Thoroughly mix the powdered raw materials in a ball mill or with a mortar and pestle to ensure a homogenous batch. A homogenous mixture is crucial for a uniform glass melt.[7]

• Melting:

  • Place the mixed batch into the crucible. To prevent overflow from gas evolution, initially fill the crucible to about one-third of its capacity.[8]

  • Heat the furnace to the target melting temperature, typically between 1500°C and 1650°C.[7][9]

  • Once the initial batch is molten, add the remaining batch material incrementally until all of it is in the crucible.

  • Allow the melt to "fine," or soak, at the maximum temperature for several hours to remove bubbles and ensure chemical homogeneity.[9]

• Forming:

  • Carefully pour the molten glass into a preheated mold.

• Annealing:

  • Immediately transfer the molded glass into an annealing oven set to a temperature just above the glass transition temperature (approx. 550-600°C).

  • Hold at this temperature for a period to relieve internal stresses.

  • Slowly cool the glass to room temperature over several hours. This controlled cooling is critical to prevent cracking.[7][9]

Protocol 2: Sol-Gel Synthesis

The sol-gel method is a low-temperature process that allows for the creation of highly pure and homogenous borosilicate glasses.

Materials and Equipment:

• Tetraethyl orthosilicate (B98303) (TEOS) - Silicon source

• Boric Acid (H₃BO₃) or Trimethyl Borate - Boron source[10]

• Sodium Acetate or Sodium Methoxide - Sodium source

• Ethanol

• Deionized water

• Acid catalyst (e.g., HCl)

• Beakers, magnetic stirrer

• Drying oven

• Furnace for densification

Procedure:

• Sol Preparation:

  • In a beaker, mix TEOS with ethanol.

  • In a separate beaker, dissolve the boric acid and sodium source in a mixture of water and ethanol.

  • Slowly add the second solution to the TEOS solution while stirring vigorously.

  • Add a few drops of the acid catalyst to promote hydrolysis.

• Gelation:

  • Continue stirring the solution until it becomes a viscous sol.

  • Pour the sol into a mold and cover it, leaving small openings for the evaporation of byproducts.

  • Allow the sol to age at room temperature for several days until a rigid gel is formed.[11][12]

• Drying:

  • Carefully transfer the gel to a drying oven.

  • Dry the gel at a low temperature (e.g., 60-80°C) for several days to remove the solvent without causing cracking. This produces a "xerogel."

• Densification:

  • Place the dried xerogel in a furnace.

  • Slowly heat the xerogel to a temperature below the melting point of the equivalent melt-quenched glass (e.g., 600-800°C). This process removes residual organic groups and water, and collapses the porous structure to form a dense glass.[13]

Mandatory Visualizations

Caption: Workflow for Melt-Quenching Synthesis of Borosilicate Glass.

References

• 1. Borosilicate glass - Wikipedia [en.wikipedia.org]
• 2. What is Borosilicate Glass? | Composition & Types Explained [borosilscientific.com]
• 3. borax.com [borax.com]
• 4. youtube.com [youtube.com]
• 5. gpd.fi [gpd.fi]
• 6. researchgate.net [researchgate.net]
• 7. hub.qmplus.qmul.ac.uk [hub.qmplus.qmul.ac.uk]
• 8. glassproperties.com [glassproperties.com]
• 9. youtube.com [youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. Sol–gel derived B2O3–CaO borate bioactive glasses with hemostatic, antibacterial and pro-angiogenic activities - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

The Role of Sodium Borate Pentahydrate as a Flux in Metallurgical Applications: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium borate (B1201080) pentahydrate (Na₂B₄O₇·5H₂O), a hydrated salt of boric acid, is a crucial fluxing agent in a wide array of metallurgical processes. Its efficacy stems from its ability to, upon heating, dehydrate and form anhydrous sodium borate (borax), which subsequently melts into a glassy fluid. This molten borax (B76245) glass plays a multifaceted role in metallurgy by dissolving metal oxides, preventing re-oxidation of molten metal surfaces, lowering the melting point of slags and certain alloys, and reducing the viscosity of the slag, thereby facilitating the separation of molten metal from its impurities. These properties make it an indispensable component in brazing, soldering, welding, and the refining of both non-ferrous and precious metals.[1][2][3][4]

This document provides detailed application notes and experimental protocols for the use of sodium borate pentahydrate as a flux in various metallurgical applications.

Physicochemical Properties of Sodium Borate Pentahydrate

A foundational understanding of the physical and chemical properties of sodium borate pentahydrate is essential for its effective application in metallurgy.

Property	Value	Reference
Chemical Formula	Na₂B₄O₇·5H₂O	[5]
Molecular Weight	291.4 g/mol	[6][7]
Appearance	Colorless or white, odorless crystals or free-flowing powder	[5][6]
Melting Point	Begins to lose water of hydration at ~122°C (252°F); melts at 200°C (392°F)	[5][7]
Boiling Point	Decomposes	[8]
Density	1.82 g/cm³	[5][6]
Solubility in Water	3.7% at 20°C (68°F); 50.1% at 100°C (212°F)	[1]
pH (1% solution)	9.24	[1]

Mechanism of Fluxing Action

The role of sodium borate pentahydrate as a flux is a multi-step process initiated by heating. The following diagram illustrates the general workflow of its fluxing action.

Caption: General workflow of the fluxing action of sodium borate pentahydrate.

The chemical reactions involved in the dissolution of metal oxides are crucial. Molten borax reacts with various metal oxides to form metal borates, which are soluble in the molten flux. For instance, with copper oxide (CuO) and iron(III) oxide (Fe₂O₃), the reactions can be represented as:

• Na₂B₄O₇ + CuO → 2NaBO₂ + Cu(BO₂)₂ (Sodium and Copper Metaborate)

• Na₂B₄O₇ + Fe₂O₃ → 2NaBO₂ + 2FeBO₃ (Sodium Metaborate and Iron Borate)

These reactions effectively remove the oxide layers from the metal surfaces.[9]

Applications and Experimental Protocols

Brazing and Soldering

In brazing and soldering, sodium borate pentahydrate is a common component of fluxes used to join metals such as copper, brass, steel, and precious metals.[2][4] The flux ensures a clean surface for the filler metal to wet and form a strong bond.

Flux Type	Application	Sodium Borate (Borax) %	Boric Acid %	Other Components (%)	Reference
General Purpose Brazing	Brass, Copper, Monel, Stainless Steel	10	45	Potassium Fluoride (35), Water (10)	[2]
Hard Soldering/Brazing	General	3.8	38	Potassium Silicofluoride (50), Potassium Acid Fluoride (10), Water (23.2)	[2]
Silver Brazing	Silver Alloys	~20 (as Potassium Tetraborate)	~26	Potassium Fluoroborate (~26), Potassium Bifluoride (~24), Potassium Carbonate (~3.5)	[10]

Objective: To prepare a simple borax-based flux and use it for soldering silver components.

Materials:

• Sodium borate pentahydrate powder

• Distilled water

• Small ceramic dish or crucible

• Stirring rod

• Silver pieces to be soldered

• Silver solder

• Soldering torch

• Pickling solution (e.g., dilute sulfuric acid)

Procedure:

• Flux Preparation:

  • In a clean ceramic dish, mix a small amount of sodium borate pentahydrate powder with a few drops of distilled water to form a paste of creamy consistency.[11]

• Surface Preparation:

  • Ensure the silver pieces to be joined are clean and free of grease or dirt.

  • Fit the pieces together tightly.

• Flux Application:

  • Apply the borax paste along the seam to be soldered using a small brush.

• Heating and Soldering:

  • Gently heat the entire piece with the soldering torch to evaporate the water from the flux. The flux will turn into a white, powdery coating.

  • Continue heating until the flux melts and becomes a clear, glassy layer. This indicates that the piece is approaching soldering temperature.[11]

  • Apply the silver solder to the joint. The molten solder should flow smoothly along the fluxed seam.

• Cooling and Cleaning:

  • Allow the soldered piece to cool completely.

  • Quench the piece in water and then place it in a warm pickling solution to dissolve the remaining flux and oxides.

  • Rinse thoroughly with water and dry.

Safety Precautions:

• Always work in a well-ventilated area.

• Wear appropriate personal protective equipment (PPE), including safety glasses and heat-resistant gloves.[12][1][8][13][14]

• Handle pickling solutions with care, following all safety guidelines for acid handling.

Forge Welding

Sodium borate pentahydrate is a traditional and effective flux for forge welding, the process of joining two pieces of metal by heating them to a high temperature and hammering them together.[4]

Objective: To join two steel bars using a forge weld with sodium borate pentahydrate as the flux.

Materials and Equipment:

• Two steel bars of similar dimensions

• Forge (coal or gas)

• Anvil

• Hammer

• Tongs

• Wire brush

• Sodium borate pentahydrate powder

Procedure:

• Preparation:

  • Clean the surfaces of the steel bars to be welded using a wire brush to remove any scale or rust.

  • Securely hold the two bars together with tongs.

• Heating:

  • Heat the ends of the bars to be welded in the forge to a bright red heat.[15]

• Fluxing:

  • Remove the hot bars from the forge and quickly sprinkle a generous amount of sodium borate pentahydrate onto the surfaces to be joined. The borax will melt and spread over the hot metal.[11][15]

  • Return the bars to the forge.

• Welding Heat:

  • Heat the bars until they reach a welding heat, which is typically a bright yellow to white color. The borax will be bubbling and flowing freely.[11]

• Welding:

  • Quickly remove the bars from the forge and bring them to the anvil.

  • Overlap the fluxed ends and begin hammering with firm, rapid blows, starting from the center of the weld and working outwards to expel the molten flux and any trapped oxides.[15]

• Finishing:

  • After the initial weld is set, the piece can be reheated and forged to the desired shape.

  • Allow the welded piece to cool slowly.

Safety Precautions:

• Wear appropriate PPE, including safety glasses, hearing protection, leather apron, and heat-resistant gloves.

• Be aware of hot sparks and molten flux, which can cause severe burns.[15]

• Ensure the work area is free of flammable materials.

Precious Metal Refining

In the refining of gold and other precious metals, borax is used as a flux to lower the melting point of the charge and to collect impurities in a slag phase.[8]

Component	Purpose	Typical Ratio (by volume) to Concentrates	Reference
Sodium Borate (Borax)	Lowers melting point, dissolves oxides	3 parts	[8]
Soda Ash (Sodium Carbonate)	Fluxing agent	1 part (in some recipes)	[13]
Silica	Thickens slag	As needed	[4]

Objective: To extract gold from concentrates using a borax-based flux.

Materials and Equipment:

• Gold concentrates

• Sodium borate pentahydrate powder

• Crucible (clay-graphite or ceramic)

• Furnace or torch capable of reaching >1064°C (1947°F)

• Tongs

• Graphite or metal mold

• Safety equipment (face shield, heat-resistant clothing, gloves)

Procedure:

• Preparation:

  • Ensure the gold concentrates are as clean as possible through panning or other methods.

  • Place the concentrates in a clean, dry crucible.

• Flux Addition:

  • Add sodium borate pentahydrate to the crucible at a ratio of approximately 3 parts borax to 1 part concentrates by volume.[8]

• Melting:

  • Place the crucible in the furnace or heat with a torch.

  • Heat the mixture until it is completely molten. The borax will melt and form a liquid slag that covers the molten gold.

• Separation:

  • The molten gold, being denser, will settle at the bottom of the crucible. The lighter slag, containing the impurities, will float on top.

• Pouring:

  • Carefully pour the molten contents of the crucible into a preheated mold. The gold will settle at the bottom, and the slag will form a layer on top.

• Cooling and Recovery:

  • Allow the mold to cool completely.

  • Separate the gold button from the slag. The slag can be crushed and re-processed to recover any trapped gold.

Safety Precautions:

• Perform this procedure in a well-ventilated area, preferably under a fume hood.

• Wear a full face shield, heat-resistant apron, and gloves.

• Be extremely careful when handling molten metal.

Signaling Pathways and Logical Relationships

The following diagram illustrates the chemical interactions and logical flow of using sodium borate pentahydrate as a flux in a typical metallurgical process.

Caption: Chemical pathway of sodium borate pentahydrate fluxing action.

Conclusion

Sodium borate pentahydrate is a versatile and highly effective flux in a variety of metallurgical applications. Its ability to clean metal surfaces, prevent oxidation, and facilitate the separation of impurities makes it an invaluable tool for researchers and professionals in metallurgy and related fields. The protocols and data provided herein offer a comprehensive guide to its practical application, emphasizing both efficacy and safety.

References

• 1. navybrand.com [navybrand.com]
• 2. borax.com [borax.com]
• 3. Borates in Metallurgy | AMERICAN BORATE COMPANY [americanborate.com]
• 4. nbinno.com [nbinno.com]
• 5. collegedunia.com [collegedunia.com]
• 6. quora.com [quora.com]
• 7. Borax - Sciencemadness Wiki [sciencemadness.org]
• 8. chemicalbook.com [chemicalbook.com]
• 9. Learn About the Chemical Reactivity of Borox with Oxygen [unacademy.com]
• 10. researchgate.net [researchgate.net]
• 11. How to Forge Weld with Borax For Blacksmiths- Blacksmith Code [blacksmithcode.com]
• 12. columbuschemical.com [columbuschemical.com]
• 13. maxtite.com [maxtite.com]
• 14. ingredi.com [ingredi.com]
• 15. atlasknife.com [atlasknife.com]

Application Notes and Protocols: Sodium Borate Pentahydrate as a Fire Retardant in Cellulose Materials

Introduction

Cellulosic materials, such as wood, cotton, and paper, are ubiquitous in numerous applications but are inherently flammable.[1] The need for effective and environmentally benign fire retardants is critical for enhancing the safety of these materials. Borates, specifically sodium borate (B1201080) pentahydrate (Na₂B₄O₇·5H₂O), also known as borax (B76245) pentahydrate, are inorganic salts that serve as highly effective flame retardants for cellulosic products.[2][3] Unlike many halogenated compounds, borates are favored for their low toxicity, cost-effectiveness, and ability to suppress smoke formation.[4][5] These application notes provide a detailed overview of the mechanism, performance data, and experimental protocols for utilizing sodium borate pentahydrate to impart fire retardancy to cellulose (B213188) materials.

Mechanism of Action

Sodium borate pentahydrate functions as a fire retardant through a multi-modal mechanism involving both condensed-phase and vapor-phase actions upon thermal decomposition.[6]

• Release of Water of Hydration: When heated, hydrated borates release water molecules.[7][8] This endothermic process absorbs heat from the substrate, cooling the material below its ignition temperature and diluting the flammable gases in the immediate vicinity.[3]

• Formation of a Vitreous Barrier: At higher temperatures, sodium borate melts and forms a glassy, vitreous layer on the surface of the cellulose material.[8][9] This layer acts as a thermal barrier, insulating the underlying material from heat and restricting the flow of oxygen to the surface, thereby inhibiting combustion and glowing.[4][10]

• Promotion of Char Formation: Borates alter the pyrolysis of cellulose, promoting the formation of a stable carbonaceous char layer instead of flammable volatile gases.[2][4][7] This char layer further insulates the material and reduces the fuel available for the fire.[11] Boric acid, which can be formed from borax, is particularly effective at catalyzing the dehydration of cellulose to form char.[11]

References

• 1. borax.com [borax.com]
• 2. Borate Flame Retardant Is the Ideal Solution | U.S. Borax [borax.com]
• 3. nbinno.com [nbinno.com]
• 4. Borates in fire retardancy: Polymer-based applications, cellulose protection, lumber, and plywood | U.S. Borax [borax.com]
• 5. Boralife | Boraflame [boralife.ca]
• 6. tandfonline.com [tandfonline.com]
• 7. Borates in Flame Retardants | AMERICAN BORATE COMPANY [americanborate.com]
• 8. boratesplus.com [boratesplus.com]
• 9. researchgate.net [researchgate.net]
• 10. Flame Retardant Finishes, Combustion Of Cellulose, Flame Retardant Chemicals [fibre2fashion.com]
• 11. mdpi.com [mdpi.com]

Application Notes and Protocols for the Use of Sodium Borate Pentahydrate as a Micronutrient in Plant Tissue Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boron is an essential micronutrient for the growth and development of plants, playing a critical role in cell wall structure and function, as well as in various metabolic processes. In plant tissue culture, the precise supply of micronutrients is paramount for achieving optimal growth, proliferation, and differentiation of plant cells, tissues, and organs. Sodium borate (B1201080) pentahydrate (Na₂B₄O₇·5H₂O) serves as a readily soluble and effective source of boron for in vitro plant culture.

These application notes provide a comprehensive guide to the use of sodium borate pentahydrate as a boron source in plant tissue culture media. The document outlines the critical roles of boron, provides detailed protocols for media preparation, and presents quantitative data on the effects of varying boron concentrations on different plant species.

The Role of Boron in Plant Physiology and Development

Boron is involved in a multitude of physiological processes within the plant. Its primary functions include:

• Cell Wall Synthesis and Integrity: Boron forms borate-ester cross-links with rhamnogalacturonan II (RG-II), a pectin (B1162225) polysaccharide, which is crucial for the structural integrity of the primary cell wall.

• Cell Division and Elongation: By maintaining cell wall structure, boron is essential for normal cell division and elongation, processes fundamental to plant growth.

• Sugar and Hormone Translocation: Boron is implicated in the transport of sugars and the regulation of hormone levels within the plant.

• Nitrogen Metabolism: It plays a role in nitrogen fixation and assimilation.

Boron deficiency can lead to severe developmental defects, including the inhibition of root and shoot growth, reduced fertility, and necrosis of meristematic tissues. Conversely, boron toxicity can also be detrimental, causing symptoms such as leaf tip and marginal chlorosis and necrosis.

Data Presentation: Quantitative Effects of Boron Concentration

The optimal concentration of boron can vary significantly between plant species and even between different stages of in vitro culture. The following tables summarize the observed effects of varying boron concentrations, supplied as boric acid or sodium borate, on several plant species.

Table 1: Effect of Boron Concentration on Date Palm ( Phoenix dactylifera L. 'Barhee') Callus Growth and Shoot Regeneration

Boron Concentration (mg/L)	Callus Fresh Weight (g)	Shoot Regeneration (%)	Average Number of Shoots per Explant
0	1.2	33.3	1.5
3.1	2.5	66.7	3.2
6.2	3.8	88.9	5.8
9.3	2.9	77.8	4.1
12.4	1.8	55.6	2.3

Table 2: Effect of Boron Concentration on in Vitro Growth of Walnut ( Juglans regia L.) and Pistachio ( Pistacia vera L.) Shoots

Boron Concentration (mg/L)	Walnut 'Vlach' Shoot Length (% of Control)	Walnut 'Tulare' Shoot Length (% of Control)	Pistachio 'UCB-1' Shoot Length (% of Control)
0	85	88	90
10	100	100	100
50	95	92	75
100	70	65	40
200	50	45	10
300	30	25	0

Table 3: Effect of Boron Concentration on Rose ( Rosa hybrida ) Cell Culture Viability

Boron Concentration (µM)	Cell Viability (%) after 48h
0 (Deficient)	30
50 (Control)	95

Experimental Protocols

Protocol 1: Preparation of a Boron Stock Solution from Sodium Borate Pentahydrate

Materials:

• Sodium Borate Pentahydrate (Na₂B₄O₇·5H₂O)

• Distilled or deionized water

• Volumetric flask (e.g., 100 mL)

• Magnetic stirrer and stir bar

• Analytical balance

Procedure:

• Calculate the required mass of Sodium Borate Pentahydrate.

  • The molecular weight of Sodium Borate Pentahydrate (Na₂B₄O₇·5H₂O) is approximately 291.3 g/mol .

  • The molecular weight of Boron (B) is approximately 10.81 g/mol .

  • To prepare a stock solution with a specific boron concentration, use the following formula: Mass (g/L) = (Desired Boron Concentration (mg/L) / (10.81 g/mol * 4)) * 291.3 g/mol

  • Example for a 100 mg/L Boron stock solution: Mass = (100 mg/L / (10.81 * 4)) * 291.3 = (100 / 43.24) * 291.3 ≈ 673.7 mg/L

  • Therefore, to make 100 mL of a 100 mg/L Boron stock solution, weigh out 67.37 mg of Sodium Borate Pentahydrate.

• Dissolve the Sodium Borate Pentahydrate.

  • Add approximately 80 mL of distilled water to the volumetric flask.

  • Place the stir bar in the flask and put it on the magnetic stirrer.

  • Carefully add the weighed Sodium Borate Pentahydrate to the water while stirring.

  • Continue stirring until the powder is completely dissolved.

• Bring to Final Volume.

  • Once dissolved, add distilled water to the flask to reach the 100 mL mark.

• Storage.

  • Store the stock solution in a refrigerator at 4°C. The solution is stable for several weeks.

Protocol 2: Preparation of Plant Tissue Culture Medium (e.g., Murashige and Skoog - MS) with Sodium Borate Pentahydrate

Materials:

• MS basal salt mixture

• Sucrose

• Myo-inositol

• Vitamins (e.g., from a stock solution)

• Plant growth regulators (e.g., auxins, cytokinins)

• Boron stock solution (from Protocol 1)

• Gelling agent (e.g., agar)

• Distilled or deionized water

• Beakers or flasks

• Magnetic stirrer and stir bar

• pH meter

• Autoclave

• Sterile culture vessels

Procedure:

• Dissolve Macronutrients and Micronutrients (excluding Boron if preparing from individual salts).

  • To a beaker containing approximately 800 mL of distilled water, add the MS basal salt mixture and stir until dissolved.

• Add Organic Components.

  • Add sucrose, myo-inositol, and vitamins to the medium while stirring.

• Add Boron.

  • Pipette the required volume of the Boron stock solution into the medium. For a final concentration of 1 mg/L Boron in 1 L of medium, add 10 mL of the 100 mg/L Boron stock solution.

• Add Plant Growth Regulators.

  • Add the desired plant growth regulators from their respective stock solutions.

• Adjust pH.

  • Adjust the pH of the medium to the desired level (typically 5.7-5.8 for MS medium) using 0.1 N NaOH or 0.1 N HCl.

• Add Gelling Agent.

  • Add the gelling agent (e.g., 8 g/L agar) and heat the medium while stirring until the agar (B569324) is completely dissolved.

• Bring to Final Volume.

  • Pour the medium into a graduated cylinder and add distilled water to reach the final volume of 1 L.

• Dispense and Sterilize.

  • Dispense the medium into culture vessels.

  • Sterilize the vessels containing the medium by autoclaving at 121°C and 15 psi for 15-20 minutes.

• Cool and Store.

  • Allow the medium to cool and solidify in a sterile environment.

  • Store the prepared medium in a clean, dark place until use.

Mandatory Visualizations

Caption: Experimental workflow for preparing plant tissue culture media using sodium borate pentahydrate.

Caption: Simplified signaling pathway of boron's interaction with phytohormones in response to boron deficiency.

Application Notes and Protocols: Preparation of a Saturated Sodium Borate Pentahydrate Solution

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium borate (B1201080), also known as borax, is a compound with a wide range of applications in research and industry, including as a buffering agent, a fire retardant, and in the manufacturing of glass and ceramics. The pentahydrate form of sodium borate (Na₂B₄O₇·5H₂O) is one of its common hydrates. The preparation of a saturated solution is a fundamental laboratory procedure that is often required for various experimental protocols. A saturated solution is one in which the maximum amount of solute has been dissolved in a solvent at a specific temperature, and it is in equilibrium with any undissolved solute. This document provides a detailed protocol for the preparation of a saturated aqueous solution of sodium borate pentahydrate.

Safety Precautions

Before beginning this protocol, it is essential to review the Safety Data Sheet (SDS) for sodium borate pentahydrate.[1] Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[1] Sodium borate pentahydrate may cause eye irritation and can be harmful if inhaled or swallowed.[1] Work in a well-ventilated area or use a fume hood to avoid inhaling dust particles.

Quantitative Data: Solubility of Sodium Borate Hydrates in Water

Temperature (°C)	Solubility of Sodium Tetraborate (B1243019) ( g/100 g H₂O)	Hydrate Form
0	1.2	Decahydrate (B1171855)
20	2.7	Decahydrate
40	6.0	Decahydrate
60	20.3	Decahydrate
80	31.5	Pentahydrate
100	52.5	Pentahydrate

Note: The data for 80°C and 100°C is for di-Sodium tetraborate, which at these temperatures will be in the pentahydrate form when crystallized from an aqueous solution.

Experimental Protocol: Preparing a Saturated Sodium Borate Pentahydrate Solution

This protocol describes the preparation of a saturated solution of sodium borate pentahydrate at a specified temperature.

Materials:

• Sodium borate pentahydrate (Na₂B₄O₇·5H₂O)

• Deionized or distilled water

• Beaker or Erlenmeyer flask

• Magnetic stirrer and stir bar or stirring rod

• Hot plate (optional, for preparing solutions at elevated temperatures)

• Thermometer

• Filtration apparatus (e.g., vacuum filtration with Büchner funnel or gravity filtration with filter paper and funnel)

• Clean, dry storage bottle

Procedure:

• Determine the Desired Temperature: Decide at which temperature you want to prepare the saturated solution. The solubility of sodium borate pentahydrate increases with temperature.

• Add Solvent: To a beaker or Erlenmeyer flask, add a known volume of deionized or distilled water. For example, start with 100 mL of water.

• Add Excess Solute: Begin adding sodium borate pentahydrate to the water while stirring continuously. To ensure the solution becomes saturated, you must add an excess of the solute, meaning more than can be dissolved at the chosen temperature. A good starting point is to add small amounts incrementally until you observe that the solid is no longer dissolving and a persistent layer of undissolved solid remains at the bottom of the container.

• Equilibration:

  • For Room Temperature Preparation: Cover the beaker or flask to prevent evaporation and stir the solution vigorously for an extended period (e.g., 1-2 hours) to ensure that equilibrium is reached.

  • For Elevated Temperature Preparation: If preparing the solution at a temperature above ambient, gently heat the solution on a hot plate while stirring. Use a thermometer to monitor and maintain the desired temperature. Be cautious not to boil the solution. Once the desired temperature is reached, continue to stir the solution with excess solid present for at least 30-60 minutes to ensure saturation at that temperature.

• Separation of the Saturated Solution: Once the solution has reached equilibrium, it is crucial to separate the saturated liquid phase from the undissolved solid.

  • Allow the undissolved solid to settle to the bottom of the container.

  • Carefully decant or filter the supernatant (the clear liquid) into a clean, dry storage bottle. For a more complete separation, use gravity or vacuum filtration. Ensure that the filtration apparatus is at the same temperature as the saturated solution to prevent crystallization or changes in solubility during filtration.

• Storage: Tightly cap the storage bottle containing the saturated solution. If the solution was prepared at an elevated temperature, it should be stored at that temperature to prevent crystallization. If the solution is cooled, excess solute will precipitate out. Label the bottle clearly with the name of the solution, the temperature at which it is saturated, and the date of preparation.

Experimental Workflow

Caption: A flowchart illustrating the key steps in the preparation of a saturated sodium borate pentahydrate solution.

References

• 1. benchchem.com [benchchem.com]
• 2. Borax (B4Na2O7.10H2O) | B4H20Na2O17 | CID 16211214 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Sodium Borate Pentahydrate in Antifungal Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium borate (B1201080) pentahydrate (Na₂B₄O₇·5H₂O), a hydrated salt of boric acid, has garnered attention in the formulation of antifungal solutions. Boron-containing compounds, including boric acid and its salts, are known for their broad-spectrum antimicrobial properties.[1][2] These compounds offer a cost-effective and stable option for the development of novel antifungal treatments. This document provides detailed application notes, experimental protocols, and a summary of the current understanding of the antifungal activity of sodium borate and related compounds. While much of the available research has been conducted with boric acid or sodium borate decahydrate (B1171855) (borax), the data presented here is considered relevant to the pentahydrate form due to the similar bioactive boron entity in aqueous solutions. However, specific validation for sodium borate pentahydrate is recommended for any new formulation.

Mechanism of Action

The antifungal activity of boron-containing compounds is multifaceted, primarily targeting key physiological processes within the fungal cell. The proposed mechanisms include:

• Inhibition of Oxidative Metabolism: Boron compounds can interfere with oxidative metabolic pathways in fungi. This disruption is believed to contribute to a decrease in the production of ergosterol (B1671047), an essential component of the fungal cell membrane.[3]

• Disruption of Ergosterol Biosynthesis: By inhibiting key enzymes in the ergosterol biosynthesis pathway, sodium borate compromises the integrity and fluidity of the fungal cell membrane, leading to cell growth inhibition and death.[3][4][5]

• Inhibition of Protein Synthesis: Boron compounds have been shown to inhibit protein synthesis in fungi.[1][6] This may occur through the interaction of boric acid with ribose and ribose-containing molecules like NAD (Nicotinamide Adenine Dinucleotide), a critical coenzyme in cellular metabolism.[1][6] It has been speculated that boric acid may disrupt tryptophan synthesis, which in turn affects NAD levels.[6]

• Interference with Biofilm and Hyphal Formation: Boric acid has been observed to interfere with the development of biofilms and the transformation of yeast to their hyphal form, which are crucial virulence factors for many pathogenic fungi.[3]

Data Presentation

The following tables summarize the in vitro antifungal activity of boron-containing compounds against various fungal species. It is important to note that the specific form of the borate is not always detailed in the literature; "borax" typically refers to sodium tetraborate (B1243019) decahydrate.

Compound	Fungal Species	MIC (µg/mL)	Reference
Boron	Candida albicans	78.125	[7][8]
Boron	Non-albicans Candida	78.125 (MIC₅₀), 312.5 (MIC₉₀)	[7][8]
Boron	Trichophyton rubrum	312.5 (MIC₅₀), 625 (MIC₉₀)	[7][8]
Boron	Aspergillus fumigatus	625 (MIC₅₀)	[7][8]
Boric Acid	Candida albicans	1563 - 6250	[3]
Borax	Candida albicans	16	[9]
Borax	Saccharomyces cerevisiae	8	[9]
Borax	Aspergillus niger	16	[9]
Borax	Aspergillus flavus	32	[9]

Table 1: Minimum Inhibitory Concentrations (MIC) of Boron Compounds against Various Fungi.

Compound	Fungal Species	Concentration	Zone of Inhibition (mm)	Reference
Boric Acid	Candida albicans	1 mg/mL	12
Boric Acid	Candida albicans	2 mg/mL	21
Boric Acid	Candida albicans	3 mg/mL	25
Boric Acid	Candida parapsilosis	1 mg/mL	8
Boric Acid	Candida parapsilosis	2 mg/mL	22
Boric Acid	Candida parapsilosis	3 mg/mL	18
Boric Acid	Candida tropicalis	1 mg/mL	6
Boric Acid	Candida tropicalis	2 mg/mL	18
Boric Acid	Candida tropicalis	3 mg/mL	19
Borax	Candida albicans	5-250 µg/mL	Effective Inhibition
Borax	Aspergillus niger	5-250 µg/mL	Effective Inhibition
Borax	Aspergillus clavatus	5-250 µg/mL	Effective Inhibition

Table 2: Zone of Inhibition Data for Boric Acid and Borax against Various Fungi.

Experimental Protocols

Preparation of Sodium Borate Pentahydrate Stock Solution

Materials:

• Sodium Borate Pentahydrate (Na₂B₄O₇·5H₂O)

• Sterile deionized or distilled water

• Sterile magnetic stir bar and stir plate

• Sterile glassware (beaker, graduated cylinder)

• 0.22 µm sterile filter for sterilization

Protocol:

• Calculate the required mass: To prepare a stock solution of a specific molarity, use the molecular weight of sodium borate pentahydrate (291.29 g/mol ). For example, to prepare a 1 M stock solution, dissolve 291.29 g in 1 L of sterile water. For percentage-based solutions (w/v), dissolve the corresponding grams of sodium borate pentahydrate in 100 mL of sterile water.

• Dissolution: Add the calculated mass of sodium borate pentahydrate to a sterile beaker containing the appropriate volume of sterile water and a sterile magnetic stir bar.

• Stirring: Place the beaker on a magnetic stir plate and stir until the solid is completely dissolved. Gentle heating may be applied to aid dissolution, but the solution should be cooled to room temperature before use.

• Sterilization: Sterilize the stock solution by filtering it through a 0.22 µm sterile filter into a sterile container.

• Storage: Store the sterile stock solution at room temperature or as required for stability.

Broth Microdilution Antifungal Susceptibility Testing

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines.

Materials:

• Fungal isolate(s) to be tested

• Sabouraud Dextrose Agar (SDA) or other suitable fungal growth medium

• RPMI-1640 medium with L-glutamine, without sodium bicarbonate, buffered with MOPS

• Sterile 96-well microtiter plates

• Sterile saline (0.85% NaCl) or phosphate-buffered saline (PBS)

• Spectrophotometer

• Sodium borate pentahydrate stock solution

• Positive control antifungal agent (e.g., fluconazole)

• Incubator

Protocol:

• Inoculum Preparation:

  • Subculture the fungal isolate onto an SDA plate and incubate at 35°C for 24-48 hours to ensure purity and viability.

  • Harvest several colonies and suspend them in sterile saline.

  • Adjust the turbidity of the fungal suspension to match a 0.5 McFarland standard (approximately 1-5 x 10⁶ CFU/mL) using a spectrophotometer at 530 nm.

  • Dilute the adjusted inoculum in RPMI-1640 medium to achieve a final concentration of approximately 0.5-2.5 x 10³ CFU/mL in the microtiter wells.

• Preparation of Antifungal Dilutions:

  • Perform serial twofold dilutions of the sodium borate pentahydrate stock solution in RPMI-1640 medium directly in the 96-well microtiter plate.

  • The final volume in each well should be 100 µL. The concentration range should be chosen based on expected MIC values.

• Inoculation and Incubation:

  • Add 100 µL of the prepared fungal inoculum to each well containing the antifungal dilutions.

  • Include a growth control well (inoculum without antifungal) and a sterility control well (medium only).

  • Incubate the plates at 35°C for 24-48 hours.

• Reading the Results:

  • The Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration of the antifungal agent that causes a significant inhibition (typically ≥50%) of fungal growth compared to the growth control. The endpoint can be determined visually or by using a microplate reader.

Agar Well Diffusion Assay

Materials:

• Fungal isolate(s) to be tested

• Mueller-Hinton Agar (MHA) supplemented with 2% glucose

• Sterile Petri dishes

• Sterile saline (0.85% NaCl) or PBS

• Sterile cotton swabs

• Sterile cork borer or pipette tip

• Sodium borate pentahydrate solutions of known concentrations

Protocol:

• Inoculum Preparation: Prepare a fungal suspension equivalent to a 0.5 McFarland standard as described in the broth microdilution protocol.

• Plate Inoculation: Dip a sterile cotton swab into the fungal suspension and streak it evenly across the entire surface of the MHA plate to create a lawn of growth.

• Well Creation: Use a sterile cork borer or the wide end of a sterile pipette tip to create wells (typically 6-8 mm in diameter) in the agar.

• Application of Antifungal Solution: Carefully add a fixed volume (e.g., 50-100 µL) of the sodium borate pentahydrate solution of a specific concentration into each well.

• Incubation: Incubate the plates at 35°C for 24-48 hours.

• Measurement of Inhibition Zone: Measure the diameter of the clear zone of no growth around each well in millimeters. A larger zone of inhibition indicates greater antifungal activity.

Visualizations

Caption: Proposed antifungal mechanism of sodium borate.

Caption: Broth microdilution susceptibility testing workflow.

Caption: Agar well diffusion assay workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. Item - Mechanism of action of potent boron-containing antifungals - RMIT University - Figshare [research-repository.rmit.edu.au]
• 3. Antifungal mechanisms supporting boric acid therapy of Candida vaginitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. eurekaselect.com [eurekaselect.com]
• 5. researchgate.net [researchgate.net]
• 6. Antifungal efficacy of pure boron on yeast and mold isolates causing superficial mycosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. dergipark.org.tr [dergipark.org.tr]
• 8. Recent Advances in Ergosterol Biosynthesis and Regulation Mechanisms in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ejbps.com [ejbps.com]

Technical Notes & Optimization

"preventing caking of sodium borate pentahydrate powder during storage"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the caking of sodium borate (B1201080) pentahydrate powder during storage.

Troubleshooting Guide

Issue: Sodium borate pentahydrate powder has formed hard lumps or cakes in the container.

This guide will help you identify the potential causes and provide corrective and preventive actions to mitigate caking.

Logical Flow for Troubleshooting Caking Issues

Caption: Troubleshooting workflow for caked sodium borate pentahydrate.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of caking in sodium borate pentahydrate powder?

A1: Caking of sodium borate pentahydrate is primarily caused by three factors:

• Moisture: As a hygroscopic material, sodium borate pentahydrate can absorb moisture from the atmosphere, leading to the formation of liquid bridges between particles. These bridges can then solidify, creating hard cakes.[1]

• Temperature: Elevated temperatures, particularly above 29°C (85°F), can cause the powder to lose its water of hydration.[2] This released water can then dissolve some of the powder, and upon cooling or evaporation, recrystallization occurs, binding the particles together.[1]

• Compaction: The pressure from the weight of the powder itself, especially when containers are stacked, can force particles into close contact, promoting the formation of bonds and leading to caking.[1]

Q2: What are the ideal storage conditions to prevent caking?

A2: To minimize caking, store sodium borate pentahydrate powder in a cool, dry place. The recommended storage conditions are:

• Temperature: Consistently below 29°C (85°F).[2]

• Relative Humidity (RH): Consistently below 45%.[2]

It is also crucial to avoid significant temperature fluctuations, as these can cause moisture migration and caking even within a sealed container.[1]

Q3: How does temperature cycling affect the caking of sodium borate pentahydrate?

A3: Temperature cycling, or repeated heating and cooling, is particularly detrimental. As the temperature rises, water of hydration can be released. When the temperature drops, this water vapor can condense, forming liquid bridges between particles. This repeated process of dissolution and recrystallization leads to the formation of increasingly hard cakes over time.[1]

Table 1: Illustrative Effect of Temperature Cycling on Caking Severity

Number of Temperature Cycles (20°C to 35°C)	Caking Index*	Visual Observation
0	< 5%	Free-flowing powder
5	15-20%	Small, friable lumps
10	35-45%	Moderate, firm lumps
20	> 60%	Hard, solid cake

*Caking Index is defined as the percentage of material retained on a specific mesh sieve after a standardized test. This data is illustrative and can vary based on the specific conditions.

Q4: Are there any recommended anti-caking agents for sodium borate pentahydrate?

A4: While specific studies on anti-caking agents for sodium borate pentahydrate are limited in publicly available literature, general-purpose anti-caking agents used for hygroscopic powders can be effective. These typically work by absorbing excess moisture or by coating the particles to prevent them from sticking together.[3][4][5]

Commonly used anti-caking agents include:

• Precipitated Silica / Silica Gel[3]

• Calcium Silicate[3]

• Tricalcium Phosphate

• Magnesium Carbonate

The effectiveness and optimal concentration of an anti-caking agent would need to be determined experimentally for your specific application. A typical starting concentration for evaluation is between 0.5% and 2.0% by weight.

Experimental Protocols

Protocol 1: Determining the Caking Tendency of Sodium Borate Pentahydrate

This protocol provides a method to quantify the degree of caking under specific storage conditions.

Objective: To determine the caking index of sodium borate pentahydrate powder after exposure to controlled temperature and humidity.

Materials:

• Sodium borate pentahydrate powder

• Environmental chamber with temperature and humidity control

• Analytical balance

• Sieve shaker with a standard set of sieves (e.g., 500 µm)

• Shallow, open containers (e.g., petri dishes)

• Desiccator

Methodology:

• Place a known mass (e.g., 10 g) of sodium borate pentahydrate powder in a shallow, open container.

• Place the container in an environmental chamber set to the desired temperature and relative humidity (e.g., 30°C and 60% RH).

• Store the sample under these conditions for a specified period (e.g., 48 hours).

• After the storage period, carefully remove the sample and allow it to equilibrate to ambient conditions in a desiccator for 2 hours.

• Weigh the entire sample.

• Transfer the sample to the top of a 500 µm sieve in a sieve shaker.

• Shake for a standardized time (e.g., 5 minutes) at a fixed amplitude.

• Weigh the amount of powder that is retained on the sieve.

• Calculate the Caking Index using the following formula: Caking Index (%) = (Mass of powder retained on sieve / Total mass of powder) x 100

Experimental Workflow for Caking Tendency Evaluation

Caption: Workflow for determining the caking index of a powder sample.

Protocol 2: Evaluating the Efficacy of Anti-Caking Agents

Objective: To compare the performance of different anti-caking agents in preventing the caking of sodium borate pentahydrate.

Materials:

• Sodium borate pentahydrate powder

• Various anti-caking agents (e.g., fumed silica, calcium silicate)

• Blender or powder mixer

• Equipment from Protocol 1

Methodology:

• Prepare several blends of sodium borate pentahydrate with different anti-caking agents at various concentrations (e.g., 0.5%, 1.0%, 2.0% w/w). Ensure thorough and uniform mixing.

• Prepare a control sample of untreated sodium borate pentahydrate.

• For each blend and the control, follow the procedure outlined in Protocol 1 to determine the Caking Index after storage under challenging conditions (e.g., 35°C and 75% RH for 72 hours).

• Compare the Caking Index of the treated samples to the control sample. A lower Caking Index indicates a more effective anti-caking agent.

Table 2: Example Data for Anti-Caking Agent Efficacy

Anti-Caking Agent	Concentration (% w/w)	Caking Index (%)
None (Control)	0	75
Fumed Silica	0.5	45
Fumed Silica	1.0	20
Calcium Silicate	0.5	50
Calcium Silicate	1.0	28

This data is for illustrative purposes only.

References

• 1. Effects of Water Activity and Temperature on the Caking Properties of Amorphous Carbohydrate Powders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What Causes Powder Caking? - Jenike & Johanson [jenike.com]
• 3. scispace.com [scispace.com]
• 4. cetjournal.it [cetjournal.it]
• 5. researchgate.net [researchgate.net]

"troubleshooting pH instability in sodium borate buffer solutions"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing pH instability with sodium borate (B1201080) buffer solutions.

Troubleshooting Guides

Question: My sodium borate buffer's pH is drifting downwards over time. What is the likely cause and how can I fix it?

Answer: A downward drift in the pH of a sodium borate buffer is most commonly due to the absorption of atmospheric carbon dioxide (CO2). Borate buffers are alkaline and readily react with CO2, which forms carbonic acid in solution, thereby lowering the pH.

Troubleshooting Steps:

• Minimize Air Exposure: Keep the buffer container tightly sealed when not in use.[1][2][3] For long-term storage, consider using containers with minimal headspace or flushing the headspace with an inert gas like nitrogen or argon.

• Use Freshly Prepared Buffers: Whenever possible, prepare fresh sodium borate buffer for your experiments, especially for pH-sensitive applications.

• Degas Water: For preparing the buffer, use deionized or distilled water that has been recently boiled and cooled to remove dissolved CO2.

• Work Quickly: When the buffer must be open to the atmosphere, try to minimize the duration of exposure.

Question: The pH of my sodium borate buffer changes significantly when I change the temperature. Why is this happening and what should I do?

Answer: The pH of a sodium borate buffer is sensitive to temperature changes.[4] This is because the pKa of boric acid, the key component of the buffer, is temperature-dependent. As the temperature increases, the pKa of boric acid decreases, leading to a lower pH.

Troubleshooting Steps:

• Calibrate at Working Temperature: Calibrate your pH meter and measure the buffer's pH at the same temperature at which you will be performing your experiment.[4][5]

• Adjust pH at Temperature: If possible, adjust the final pH of the buffer at its intended working temperature.

• Consult Temperature Correction Tables: Refer to tables that provide the pKa of boric acid at different temperatures to anticipate and correct for pH shifts.[4]

Question: I'm having trouble preparing a sodium borate buffer with a stable and accurate pH. What are some common mistakes to avoid?

Answer: Inaccurate or unstable pH in freshly prepared borate buffers can often be traced back to the preparation protocol.

Troubleshooting Steps:

• Use High-Purity Reagents: Start with high-purity boric acid and sodium tetraborate (B1243019) (borax).[4] Low-quality reagents can contain acidic or basic impurities that affect the final pH.

• Ensure Complete Dissolution: Boric acid can be difficult to dissolve, especially in cold water.[4][6] Gently warm and stir the solution to ensure all components are fully dissolved before making final pH adjustments.

• Titrate Slowly: When adjusting the pH with a strong acid (like HCl) or a strong base (like NaOH), add the titrant slowly while monitoring the pH continuously to avoid overshooting the target pH.[4][7] Overshooting and then trying to "correct" back can alter the buffer's ionic strength and capacity.[7]

• Proper pH Meter Calibration: Calibrate your pH meter using fresh, reliable standard buffers that bracket your target pH (e.g., pH 7.0 and pH 10.0 for a target pH of 8.5).[4][8]

Frequently Asked Questions (FAQs)

Q1: What is the effective pH range for a sodium borate buffer?

A1: Sodium borate buffers are most effective in the pH range of approximately 8.0 to 10.0.[9] The buffering capacity is optimal near the pKa of boric acid, which is around 9.24 at 25°C.[4]

Q2: How should I store my sodium borate buffer to ensure its stability?

A2: Store your sodium borate buffer in a tightly sealed, chemically resistant container (e.g., borosilicate glass or polyethylene) at room temperature.[1][2] Protect it from prolonged exposure to air to minimize CO2 absorption. For long-term storage, refrigeration can slow down potential microbial growth, but be aware that the pH will change upon cooling and will need to be re-checked at room temperature before use.

Q3: Can I use sodium borate buffer for applications involving biological molecules?

A3: Yes, but with caution. Borate ions can form complexes with diols, which are present in molecules like sugars, RNA, and some cofactors.[10] This interaction can potentially interfere with enzymatic reactions or other biological assays. It is advisable to test for any inhibitory effects of the borate buffer in your specific application.

Q4: My buffer appears cloudy after preparation. What should I do?

A4: Cloudiness often indicates incomplete dissolution of the buffer components, particularly boric acid.[6] Gentle heating and continuous stirring should clarify the solution. If the cloudiness persists, it might be due to the precipitation of borate salts, which can happen if the concentration is too high or if it interacts with other ions in the solution. In such cases, filtering the buffer through a 0.22 µm filter may be necessary.

Q5: Can I prepare a concentrated stock solution of sodium borate buffer and dilute it later?

A5: Yes, this is a common practice. However, be aware that diluting a concentrated buffer stock can cause a slight shift in pH.[7] It is always best practice to verify the pH of the final working solution after dilution.

Data Presentation

Table 1: Temperature Dependence of Boric Acid pKa [4]

Temperature (°C)	pKa of Boric Acid
0	9.49
10	9.39
20	9.27
25	9.24
30	9.14
40	9.07
50	9.01

Table 2: pH of 0.01 M Borax Buffer at Various Temperatures [5]

Temperature (°C)	pH of 0.01 M Borax Buffer
0	9.46
10	9.33
20	9.22
25	9.18
30	9.14
40	9.07
50	9.01

Experimental Protocols

Protocol 1: Preparation of 0.1 M Sodium Borate Buffer (pH 8.5)

Materials:

• Boric Acid (H₃BO₃)

• Sodium Tetraborate Decahydrate (B1171855) (Na₂B₄O₇·10H₂O)

• Deionized Water (dH₂O)

• 1 N Sodium Hydroxide (NaOH) solution

• Calibrated pH meter

• Stir plate and stir bar

• Volumetric flasks and beakers

Procedure:

• To prepare 1 L of 0.1 M sodium borate buffer, dissolve 6.18 g of boric acid in approximately 800 mL of dH₂O in a beaker with stirring.

• Add sodium tetraborate decahydrate and stir until fully dissolved. The amount will vary depending on the desired starting pH. A common starting point is to prepare separate 0.1 M solutions of boric acid and 0.05 M sodium tetraborate and mix them.

• Alternatively, dissolve the boric acid and then carefully add 1 N NaOH solution to the boric acid solution while monitoring the pH.

• Place the beaker on a stir plate and immerse the calibrated pH electrode into the solution.

• Slowly add 1 N NaOH dropwise to the solution until the pH reaches 8.5.

• Once the target pH is stable, transfer the solution to a 1 L volumetric flask.

• Rinse the beaker with a small amount of dH₂O and add the rinsing to the volumetric flask.

• Bring the final volume to 1 L with dH₂O.

• Cap the flask and invert it several times to ensure the solution is thoroughly mixed.

• Store in a tightly sealed container at room temperature.

Visualizations

References

• 1. webs.anokaramsey.edu [webs.anokaramsey.edu]
• 2. fishersci.com [fishersci.com]
• 3. agilent.com [agilent.com]
• 4. benchchem.com [benchchem.com]
• 5. coleparmer.com [coleparmer.com]
• 6. utminers.utep.edu [utminers.utep.edu]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Troubleshooting pH Meter Calibration: Common Issues and How Standard Buffer Solutions Can Help [watertestsystems.com.au]
• 9. Standard Buffer Solutions - Preparing alkaline Borate Buffers | Chemistry Net [chem-net.blogspot.com]
• 10. benchchem.com [benchchem.com]

"optimizing dissolution of sodium borate pentahydrate in cold water"

Technical Support Center: Sodium Borate (B1201080) Pentahydrate Dissolution

This technical support center provides guidance for researchers, scientists, and drug development professionals on optimizing the dissolution of sodium borate pentahydrate, particularly in cold water.

Frequently Asked Questions (FAQs)

Q1: Why does sodium borate pentahydrate dissolve so slowly in cold water?

A1: The dissolution of sodium borate in water is an endothermic process, meaning it requires energy from its surroundings to dissolve.[1] Consequently, its solubility is highly dependent on temperature. In cold water, there is less thermal energy available, which significantly reduces both the rate of dissolution and the total amount of sodium borate pentahydrate that can be dissolved.[2][3]

Q2: What is the maximum concentration of sodium borate pentahydrate I can achieve in water at low temperatures?

A2: The maximum concentration, or solubility, decreases sharply as the temperature drops. While precise data for the pentahydrate form at very low temperatures is less common, the trend is similar to the more studied decahydrate (B1171855) form (Borax). For instance, the solubility of borax (B76245) decahydrate is approximately 3.09 g/100 mL at 10°C and drops to 1.99 g/100 mL at 0°C.[4] It is critical to consult solubility curves for the specific hydrate (B1144303) you are using.

Q3: Can I use heat to aid dissolution and then cool the solution?

A3: Yes, this is a common technique. You can heat the solution to dissolve the sodium borate pentahydrate more quickly and then cool it down to your target temperature. However, this creates a supersaturated solution, which is unstable.[2] Any disturbance, such as agitation or the introduction of nucleation sites (like dust), can cause rapid precipitation of the excess solute.[2]

Q4: How does pH affect the solubility of sodium borate pentahydrate?

A4: An aqueous solution of sodium borate is alkaline, with a pH of around 9.2.[2] Adjusting the pH can alter the equilibrium between borate ions and boric acid.[3] Increasing the pH by adding a base like sodium hydroxide (B78521) can sometimes increase the solubility of borates.[5] Conversely, adding a strong acid will convert the borate to boric acid, which has its own distinct solubility characteristics.[3]

Troubleshooting Guide

Issue 1: Solid material will not fully dissolve in cold water.

• Cause 1: Exceeded Solubility Limit: The amount of sodium borate pentahydrate you are adding may be greater than its solubility at the target temperature.

  • Solution: Refer to the solubility data (Table 1) to ensure you are working within the solubility limit for your specific temperature. If a higher concentration is required, a co-solvent or a different approach may be necessary.

• Cause 2: Insufficient Agitation: Without adequate mixing, the solvent immediately surrounding the solid particles becomes saturated, slowing down further dissolution.

  • Solution: Increase the stirring speed or use a more efficient mixing method, such as a magnetic stirrer or overhead stirrer. Continuous agitation is crucial until equilibrium is reached.[6]

• Cause 3: Large Particle Size: Larger crystals have a smaller surface-area-to-volume ratio, which slows the rate of dissolution.[7]

  • Solution: Use a finer powder of sodium borate pentahydrate to increase the surface area available for interaction with the solvent.

Issue 2: The solution is cloudy or forms a precipitate after cooling.

• Cause 1: Supersaturation: The solution was likely prepared at a higher temperature and became supersaturated upon cooling, leading to precipitation.[2]

  • Solution: Gently warm the solution to redissolve the precipitate.[2] To prevent this, either prepare the solution at the target temperature (allowing for longer dissolution times) or slowly cool the heated solution without agitation to maintain a metastable supersaturated state, though this is inherently unstable.

• Cause 2: Impurities: The presence of impurities in the water or on the glassware can act as nucleation sites, triggering precipitation from a saturated or supersaturated solution.

  • Solution: Always use high-purity distilled or deionized water and ensure all glassware is scrupulously clean.

Issue 3: Inconsistent experimental results using the prepared solution.

• Cause 1: Incomplete Dissolution: If the solution was not fully dissolved and equilibrated, its concentration will be non-uniform and lower than intended.[2]

  • Solution: Ensure all solid material has dissolved by allowing sufficient time for equilibration (typically 24-48 hours) with continuous agitation.[6]

• Cause 2: Temperature Fluctuations: Since solubility is highly temperature-dependent, minor fluctuations in your experimental conditions can cause precipitation or changes in concentration.[2]

  • Solution: Use a thermostatic water bath or other temperature-control equipment to maintain a stable temperature throughout the experiment.

Data Presentation

Table 1: Solubility of Sodium Tetraborate (B1243019) in Water at Various Temperatures

Temperature (°C)	Solubility of Sodium Tetraborate Decahydrate (g / 100 mL)	Solubility of Sodium Tetraborate Pentahydrate (g / 100 mL)
0	~2.0[8][9]	~1.3[6]
10	~3.0[9]	-
20	4.7[4]	3.8[10]
30	7.2[4]	-
40	~13.5[9]	-

Note: Data is compiled from various sources and should be used as a reference. The pentahydrate form is less soluble than the decahydrate form at equivalent temperatures below 60°C.

Experimental Protocols

Protocol 1: Preparation of a Saturated Sodium Borate Pentahydrate Solution at a Specific Cold Temperature

• Objective: To prepare a stable, saturated solution of sodium borate pentahydrate at a defined temperature (e.g., 10°C).

• Materials:

  • Sodium Borate Pentahydrate (Na₂B₄O₇·5H₂O)

  • High-purity deionized water

  • Thermostatic shaker bath

  • Jacketed beaker or sealed flask

  • Magnetic stirrer and stir bar

  • Calibrated thermometer

  • Syringe filter (pore size appropriate for removing undissolved particles)

• Methodology:

  • Set the thermostatic shaker bath to the desired temperature (e.g., 10°C) and allow it to equilibrate.

  • Add a volume of deionized water to the reaction vessel (e.g., 100 mL). Place the vessel in the thermostatic bath.

  • Add an excess amount of sodium borate pentahydrate to the water. An excess is crucial to ensure saturation is achieved. For 100 mL of water at 10°C, adding 3-4 grams is a safe excess.

  • Seal the flask to prevent evaporation and begin agitation.[6]

  • Allow the solution to equilibrate for a minimum of 24 hours with continuous, moderate agitation.[6] This ensures the dissolution process reaches equilibrium.

  • After equilibration, stop the agitation and allow the excess solid to settle for at least 1-2 hours while maintaining the temperature.

  • Carefully withdraw the clear supernatant using a pre-chilled pipette or syringe. To avoid introducing particulates, it is recommended to use a syringe filter pre-chilled to the working temperature.

  • The resulting clear solution is saturated with sodium borate pentahydrate at the specified temperature.

Visualizations

Caption: Troubleshooting workflow for sodium borate pentahydrate dissolution issues.

Caption: Key factors influencing the dissolution of sodium borate in cold water.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Borax - Sciencemadness Wiki [sciencemadness.org]
• 4. Borax - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. jigarshahblog.wordpress.com [jigarshahblog.wordpress.com]
• 8. studylib.net [studylib.net]
• 9. benchchem.com [benchchem.com]
• 10. Sodium tetraborate pentahydrate | 12179-04-3 [chemicalbook.com]

"effect of atmospheric carbon dioxide on sodium borate solution pH"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with sodium borate (B1201080) solutions. It specifically addresses the challenges arising from the interaction between atmospheric carbon dioxide and the pH of these solutions.

Frequently Asked Questions (FAQs)

Q1: Why is the pH of my sodium borate solution decreasing over time?

A1: Alkaline solutions, including sodium borate buffers, readily absorb carbon dioxide (CO₂) from the atmosphere. This absorbed CO₂ reacts with water to form carbonic acid (H₂CO₃), which then dissociates and lowers the pH of the solution. It is advisable to use freshly prepared deionized water and minimize exposure to air during preparation and storage.[1]

Q2: How quickly does atmospheric CO₂ affect the pH of a sodium borate solution?

A2: The rate of pH change depends on several factors, including the surface area of the solution exposed to air, the concentration of the borate buffer, and the ambient CO₂ concentration. The pH of a borate-buffered solution can decrease significantly over time when left open to the atmosphere. For instance, a borate-buffered brine solution with an initial pH of 9.2 was observed to decrease to 8.1 after 15 days in an open system.

Q3: What is the chemical reaction between atmospheric CO₂ and a sodium borate solution?

A3: When atmospheric CO₂ dissolves in a sodium borate solution, it participates in a series of acid-base equilibria. The tetrahydroxyborate ion, [B(OH)₄]⁻, which is present in the alkaline solution, reacts directly with CO₂. This reaction leads to the formation of bicarbonate (HCO₃⁻) and boric acid (H₃BO₃), resulting in a decrease in the solution's pH.[2][3]

Q4: How can I minimize pH changes in my sodium borate buffer?

A4: To maintain the pH stability of your sodium borate buffer, it is crucial to minimize its exposure to atmospheric CO₂. This can be achieved by:

• Using freshly prepared buffers: Prepare the buffer as close as possible to the time of use.[4][5]

• Storing in airtight containers: Store the buffer in a tightly sealed container to limit gas exchange.

• Working quickly: Minimize the time the solution is exposed to the open air during experiments.

• Using a nitrogen or argon overlay: For highly sensitive experiments, purging the headspace of the container with an inert gas can prevent CO₂ absorption.

Q5: Are there any alternatives to sodium borate buffer for alkaline conditions that are less sensitive to CO₂?

A5: While borate buffers are widely used, other buffer systems can be considered for alkaline conditions. However, many alkaline buffers are susceptible to CO₂ absorption to some extent. The choice of buffer will depend on the specific requirements of your experiment, such as the desired pH range and compatibility with your reagents.

Troubleshooting Guide

This guide addresses common issues encountered during experiments that are sensitive to the pH of sodium borate solutions, such as amine-reactive protein labeling.

Problem	Possible Cause	Solution
Inconsistent or low yield in protein labeling reactions.	Suboptimal pH of the borate buffer: The pH may have decreased due to CO₂ absorption, moving it out of the optimal range for the amine-reactive chemistry (typically pH 8.3-9.0).	1. Verify pH: Always measure the pH of the borate buffer immediately before use with a properly calibrated pH meter. 2. Use fresh buffer: Prepare the buffer on the day of the experiment. 3. Adjust pH if necessary: If the pH has dropped, it can be carefully adjusted back to the target value using a fresh, dilute solution of NaOH. Add the base slowly while stirring to avoid overshooting the target pH.
pH meter readings are unstable and drifting downwards.	CO₂ absorption during measurement: The buffer is actively absorbing CO₂ from the air while the pH is being measured.	1. Minimize exposure: Take the pH reading as quickly as possible after exposing the solution to air. 2. Stir gently: Use gentle stirring during measurement to ensure a homogenous sample without increasing the rate of gas absorption. 3. Calibrate meter frequently: Ensure your pH meter is calibrated daily with fresh, reliable buffer standards.[6]
Precipitate forms in the reaction mixture.	pH-dependent solubility issues: A change in pH can affect the solubility of your protein or other reagents in the reaction.	1. Confirm initial pH: Ensure the starting pH of all components is within the desired range. 2. Maintain stable pH: Take precautions to prevent pH drift during the experiment by minimizing air exposure.
Experimental results are not reproducible.	Variable buffer pH: Inconsistent pH of the borate buffer between experiments is a likely cause of variability.	1. Standardize buffer preparation: Follow a consistent and detailed protocol for buffer preparation. 2. Document pH: Record the pH of the buffer for each experiment to track any potential variations. 3. Implement pH stability measures: Consistently apply measures to minimize CO₂ absorption, such as using fresh buffer and airtight containers.

Quantitative Data

The following table summarizes the potential pH change in a borate-buffered solution upon prolonged exposure to the atmosphere.

Initial pH	Exposure Condition	Time	Final pH
9.2	Open to atmosphere	15 days	8.1

Note: The rate of pH decrease can vary significantly based on factors such as buffer concentration, temperature, and the surface area of the solution exposed to air.

Experimental Protocols

Protocol: Amine-Reactive Labeling of a Protein using a Sodium Borate Buffer

This protocol describes a general procedure for labeling a protein with an amine-reactive fluorescent dye, a process that is highly dependent on maintaining a stable alkaline pH.

Materials:

• Protein of interest (in an amine-free buffer)

• Amine-reactive fluorescent dye (e.g., NHS ester)

• 0.1 M Sodium Borate Buffer, pH 8.5

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting column for purification

Procedure:

• Prepare the Sodium Borate Buffer (0.1 M, pH 8.5):

  • Dissolve 3.81 g of sodium tetraborate (B1243019) decahydrate (B1171855) in 80 mL of deionized water.

  • Adjust the pH to 8.5 using 0.1 M HCl or 0.1 M NaOH while monitoring with a calibrated pH meter.

  • Bring the final volume to 100 mL with deionized water.

  • Crucially, prepare this buffer fresh on the day of use to minimize pH changes due to CO₂ absorption. [4][5]

• Prepare the Protein Solution:

  • Dissolve or dilute the protein of interest in the freshly prepared 0.1 M Sodium Borate Buffer to a final concentration of 1-5 mg/mL.

• Prepare the Dye Solution:

  • Immediately before use, dissolve the amine-reactive dye in a small amount of anhydrous DMF or DMSO to create a stock solution (e.g., 10 mg/mL).

• Labeling Reaction:

  • Slowly add the calculated amount of the dye solution to the protein solution while gently stirring. The molar ratio of dye to protein will need to be optimized for your specific protein.

  • Incubate the reaction for 1 hour at room temperature, protected from light.

• Stop the Reaction:

  • Add the quenching buffer to a final concentration of 50-100 mM to stop the labeling reaction by consuming any unreacted dye.

  • Incubate for an additional 30 minutes at room temperature.

• Purify the Labeled Protein:

  • Separate the labeled protein from unreacted dye and other small molecules using a desalting column.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Measurement of borate in occupational environments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - TW [thermofisher.com]
• 5. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - TW [thermofisher.com]
• 6. Surface ocean pH and buffer capacity [pmel.noaa.gov]

"minimizing crystal precipitation in concentrated borax solutions"

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing crystal precipitation in concentrated borax (B76245) solutions.

Troubleshooting Guide

This guide addresses common issues encountered during the preparation and use of concentrated borax solutions.

Q1: My borax solution became cloudy and formed a precipitate immediately after cooling. How can I prevent this?

A1: This is a common issue arising from the creation of a supersaturated solution. Borax is significantly more soluble in hot water than in cold water.[1][2] As the solution cools, the solubility decreases, leading to the precipitation of excess borax.

Solutions:

• Maintain Temperature: If your experimental protocol allows, maintain the solution at an elevated temperature where the desired concentration of borax remains soluble.[1]

• Reduce Concentration: Prepare a less concentrated solution that is stable at your intended working temperature.[1] Refer to the solubility data in Table 1.

• Controlled Cooling: If a supersaturated solution is required, cool the solution slowly and without agitation to delay precipitation.[3] However, be aware that any disturbance can trigger rapid crystallization.[1]

Q2: I observed a precipitate forming after adding other reagents to my borax solution. What is the likely cause?

A2: The introduction of other chemicals can alter the equilibrium of the borax solution, leading to precipitation.

Possible Causes:

• pH Shift: Borax solutions are alkaline, typically with a pH around 9.2.[1] The addition of an acid will convert borate (B1201080) ions to boric acid, which has different solubility characteristics and may precipitate.[1]

• Common Ion Effect: Adding a salt with a common ion, such as a sodium salt, can decrease the solubility of borax.[1]

• Reaction with Metal Ions: If you are using hard water, or if your reagents contain certain metal ions (e.g., calcium), insoluble metal borates can form and precipitate.[1] It is recommended to use distilled or deionized water.[1]

Q3: How can I redissolve borax that has precipitated out of my solution?

A3: In most cases, precipitated borax can be redissolved by gently heating the solution while stirring.[1] Ensure the temperature is appropriate for your experimental setup. If the precipitate is due to a chemical reaction (e.g., formation of calcium borate), heating may not be effective, and the solution may need to be remade using purified water.[1]

Frequently Asked Questions (FAQs)

Q1: What is the solubility of borax in water at different temperatures?

A1: The solubility of borax (sodium tetraborate (B1243019) decahydrate) in water is highly dependent on temperature. The dissolution process is endothermic, meaning solubility increases significantly with a rise in temperature.[1][4]

Q2: How does pH affect the stability of a borax solution?

A2: Aqueous solutions of borax are alkaline due to the hydrolysis of the tetraborate ion, which forms boric acid and hydroxide (B78521) ions.[5] The addition of a strong acid will shift the equilibrium towards the formation of boric acid, which can affect the overall solubility.[1]

Q3: Can I use organic solvents to dissolve borax?

A3: Borax has limited solubility in many common organic solvents like ethanol (B145695) and acetone.[6] However, it is soluble in polyols such as glycerol (B35011) and ethylene (B1197577) glycol.[4][7]

Data Presentation

Table 1: Solubility of Borax in Water at Various Temperatures

Temperature (°C)	Solubility (g / 100 mL of water)
0	~2.0
10	~3.0
20	5.1[1]
25	5.93[1]
30	~8.8
40	~13.5
60	~29.0
80	~50.0
100	~52.0[1]

Note: These values are approximate and can be influenced by the purity of the water and other dissolved substances.[1]

Experimental Protocols

Protocol for Preparing a Stable Concentrated Borax Solution

This protocol outlines the steps to prepare a concentrated borax solution while minimizing the risk of precipitation at a specific working temperature.

Materials:

• Borax (Sodium Tetraborate Decahydrate)

• Distilled or Deionized Water

• Heat-resistant beaker

• Magnetic stirrer and stir bar

• Hot plate

• Thermometer

• Water bath or incubator

Procedure:

• Determine Required Concentration: Refer to Table 1 to determine the maximum solubility of borax at your desired working temperature. To avoid precipitation, prepare a solution at a concentration slightly below this saturation point.

• Heat the Water: Gently heat the distilled or deionized water on a hot plate with stirring to a temperature about 10-15°C above your final working temperature.[1] Do not boil.[2]

• Dissolve Borax: Slowly add the pre-weighed borax to the heated water while continuously stirring. Continue stirring until all the borax has completely dissolved.[2]

• Cool to Working Temperature: Carefully place the beaker in a water bath or incubator set to your desired working temperature. Allow the solution to cool down slowly to this temperature.

• Maintain Temperature: Store the solution at the constant working temperature to maintain its stability.[1]

Mandatory Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. saltise.ca [saltise.ca]
• 3. How to Grow Borax Crystals : 7 Steps (with Pictures) - Instructables [instructables.com]
• 4. benchchem.com [benchchem.com]
• 5. quora.com [quora.com]
• 6. Borax - Sciencemadness Wiki [sciencemadness.org]
• 7. homework.study.com [homework.study.com]

"impact of impurities on sodium borate pentahydrate buffer capacity"

This technical support guide provides troubleshooting information and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with sodium borate (B1201080) pentahydrate buffers.

Frequently Asked Questions (FAQs)

Q1: What is the effective pH range for a sodium borate buffer?

A sodium borate buffer is most effective in the alkaline range, typically between pH 8.0 and 10.0.[1] Its buffering capacity is centered around its pKa of approximately 9.24 at 25°C.[1]

Q2: What are the primary applications of sodium borate buffers?

These buffers are used in a variety of applications, including:

• Enzyme assays for enzymes active in alkaline conditions.[1]

• DNA and RNA electrophoresis, where they can allow for higher voltage and faster separation times compared to TBE or TAE buffers.[1]

• As a cross-linking agent in biochemistry.[2]

• As an equilibration solution in protein analysis and modification reactions.[2][3]

Q3: Are there any known chemical incompatibilities with borate buffers?

Yes. Borate ions can form complexes with compounds containing cis-diols, such as the ribose in RNA and various sugars, which may interfere with subsequent enzymatic reactions or analyses.[1] They can also chelate divalent metal ions like Mg²⁺ and Ca²⁺, potentially inhibiting enzymes that require these ions as cofactors.[1]

Troubleshooting Guide

Problem 1: The final pH of my buffer is incorrect or unstable.

Several factors can cause inaccurate or drifting pH readings.

• Atmospheric CO₂ Absorption: Alkaline buffers like sodium borate readily absorb CO₂ from the air, which forms carbonic acid and lowers the solution's pH.[1]

  • Solution: Prepare the buffer using deionized water that has been recently boiled and cooled to minimize dissolved CO₂. Keep the buffer container tightly sealed during preparation and storage.[1]

• Incorrect Reagent Form: Using a different hydrate (B1144303) of sodium borate (e.g., decahydrate (B1171855) or anhydrous) instead of the pentahydrate without adjusting the mass will result in an incorrect concentration and pH.

  • Solution: Always verify the chemical formula and molar mass of the specific sodium borate hydrate you are using and calculate the required mass accordingly.

• Temperature Dependence: The pKa of boric acid is sensitive to temperature. A buffer prepared and calibrated at room temperature will have a different pH if used at a higher or lower temperature.[1]

  • Solution: Calibrate your pH meter and adjust the buffer's pH at the temperature at which it will be used.

• pH Meter Issues: An improperly calibrated pH meter is a common source of error.

  • Solution: Ensure the pH meter is calibrated with fresh, high-quality standards that bracket your target pH.[1]

Problem 2: My buffer appears cloudy or has formed a precipitate.

• Low Solubility: Boric acid and sodium borate can be slow to dissolve, especially in cold water or when preparing concentrated stock solutions.[4][5]

  • Solution: Use a magnetic stirrer to ensure the solute dissolves completely. Gentle heating can aid dissolution, but the solution must be cooled to the target temperature before making final pH adjustments.[5]

• Contamination: Impurities such as heavy metals can form insoluble borates.

  • Solution: Use high-purity (e.g., ACS grade or higher) sodium borate pentahydrate and deionized water.

Problem 3: Experiments using the buffer show poor reproducibility.

• Ionic Strength Variation: "Overshooting" the pH adjustment with a strong acid or base and then back-titrating alters the final ionic strength of the buffer, which can affect experimental outcomes, particularly in electrophoretic separations.[1][6]

  • Solution: Add the pH-adjusting acid or base slowly in small increments as you approach the target pH.[1] If you overshoot, it is best to discard the solution and start over.

• Carbonate Impurity: The presence of sodium carbonate, either from the reagent or CO₂ absorption, introduces a secondary buffering system. This can alter the buffer capacity and affect reactions sensitive to carbonate ions.

  • Solution: Use reagents from tightly sealed containers and prepare solutions as described above to minimize CO₂ exposure. A qualitative test for carbonate is to add a strong acid; effervescence (bubbling) indicates the presence of carbonate.[7]

Data and Protocols

Quantitative Data on Sodium Borate Properties

Table 1: Molar Mass of Common Sodium Borate Forms

Compound Name	Formula	Molar Mass ( g/mol )
Sodium Borate Anhydrous	Na₂B₄O₇	201.22
Sodium Borate Pentahydrate	Na₂B₄O₇·5H₂O	291.30
Sodium Borate Decahydrate	Na₂B₄O₇·10H₂O	381.37

Table 2: Illustrative Buffer Capacity Data (0.1 M Sodium Borate, pH 9.2)

Sample	Initial pH	Volume of 0.1 M HCl to reach pH 9.0	Calculated Buffer Capacity (β)	Notes
Ideal Buffer	9.20	5.0 mL	~0.023	Prepared with fresh, high-purity reagents.
CO₂ Contaminated	9.05	2.1 mL	Lower than expected	Buffer was left open to the atmosphere for 24 hours.
Incorrect Hydrate	9.55	9.5 mL	Skewed capacity	Prepared using the mass for pentahydrate but with decahydrate salt, resulting in a lower actual molarity.

Note: Data is illustrative and intended for comparison. Actual experimental values may vary.

Experimental Protocols

Protocol 1: Preparation of 1 L of 0.1 M Sodium Borate Buffer (pH 9.0)

• Reagents & Equipment: Sodium Borate Pentahydrate (Na₂B₄O₇·5H₂O), Boric Acid (H₃BO₃), 1 M NaOH, 1 M HCl, deionized water, 1 L volumetric flask, beaker, magnetic stirrer, and a calibrated pH meter.

• Procedure: a. Add 20.12 g of Boric Acid (H₃BO₃) to 800 mL of deionized water in a beaker. b. Stir until fully dissolved. Gentle heating may be required.[5] c. Cool the solution to the desired final use temperature. d. Place the beaker on a magnetic stirrer and immerse a calibrated pH electrode in the solution. e. Slowly add 1 M NaOH while monitoring the pH. Add dropwise as you approach the target pH of 9.0.[1] If you overshoot, use 1 M HCl to titrate back carefully. f. Once the pH is stable at 9.0, transfer the solution to a 1 L volumetric flask. g. Add deionized water to bring the final volume to the 1 L mark. Mix thoroughly. h. Store in a tightly sealed, clearly labeled container.

Protocol 2: Simplified Titration for Assessing Buffer Capacity

• Purpose: To qualitatively assess if an impurity has significantly impacted the buffer's performance.

• Procedure: a. Place 100 mL of your prepared sodium borate buffer into a beaker with a magnetic stir bar. b. Measure and record the initial pH. c. Using a burette, slowly add a standardized 0.1 M HCl solution in 0.5 mL increments. d. Record the pH after each addition. e. Continue until the pH has dropped by one full unit (e.g., from 9.0 to 8.0). f. Analysis: Compare the volume of HCl required to cause this pH drop against the volume required for a freshly prepared, high-quality "gold standard" buffer. A significantly lower volume of HCl suggests reduced buffer capacity.

Visual Guides

Caption: Workflow for preparing and troubleshooting sodium borate buffer.

Caption: Impact of common impurities on borate buffer properties.

References

• 1. benchchem.com [benchchem.com]
• 2. BORAX PENTAHYDRATE - Ataman Kimya [atamanchemicals.com]
• 3. Borax - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. utminers.utep.edu [utminers.utep.edu]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. drugfuture.com [drugfuture.com]

Technical Support Center: Refining the Synthesis of Borate Esters from Sodium Borate Pentahydrate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of borate (B1201080) esters from sodium borate pentahydrate.

Frequently Asked Questions (FAQs)

Q1: Can I directly substitute sodium borate pentahydrate for boric acid in existing protocols for borate ester synthesis?

A1: While direct substitution is possible, it requires significant modification of the protocol. The primary challenge is the presence of five molecules of water of hydration in sodium borate pentahydrate, in addition to the water produced during the esterification reaction. Standard protocols using boric acid often do not account for this substantial initial amount of water. Therefore, a robust water removal method, such as azeotropic distillation with a Dean-Stark apparatus, is essential for driving the reaction to completion.

Q2: What is the role of an acid catalyst in the synthesis of borate esters from sodium borate?

A2: An acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, is often used to protonate the hydroxyl groups of the alcohol, making it a better nucleophile, and to facilitate the dehydration process. While the reaction can proceed without a catalyst, it is often much slower. Boric acid itself can act as a Lewis acid catalyst.[1] When starting with sodium borate, which is a salt, the addition of a strong acid can also help to generate boric acid in situ.

Q3: How can I monitor the progress of the reaction?

A3: The progress of the reaction can be monitored by observing the amount of water collected in the Dean-Stark trap. Once the theoretical amount of water has been collected and no more water is being produced, the reaction is likely complete. Additionally, techniques like Thin Layer Chromatography (TLC) can be used to monitor the disappearance of the starting alcohol. For more quantitative analysis, Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy can be used to analyze aliquots of the reaction mixture.

Q4: What are the common purification methods for borate esters?

A4: Borate esters are typically purified by distillation, as they are often volatile.[2] If the ester is not volatile or is thermally sensitive, column chromatography on silica (B1680970) gel or neutral alumina (B75360) can be employed.[3] Recrystallization from a suitable solvent is another option for solid borate esters. It is important to use anhydrous solvents during workup and purification to prevent hydrolysis of the product.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Yield of Borate Ester	1. Inefficient water removal. 2. Insufficient reaction time or temperature. 3. Catalyst is inactive or absent. 4. Hydrolysis of the product during workup.	1. Ensure the Dean-Stark apparatus is functioning correctly and the azeotropic solvent is appropriate for the alcohol used. Check for leaks in the system. 2. Increase the reaction time and/or temperature. Monitor the reaction until no more water is collected. 3. Add a suitable acid catalyst (e.g., a few drops of concentrated H₂SO₄). 4. Use anhydrous solvents and reagents for the workup and purification steps. Avoid exposure to atmospheric moisture.
Product Decomposes During Distillation	1. The borate ester is thermally unstable at the distillation temperature. 2. Presence of residual acid catalyst.	1. Use vacuum distillation to lower the boiling point of the ester. 2. Neutralize the reaction mixture with a mild base (e.g., sodium carbonate) before distillation.
Cloudy or Milky Appearance of the Final Product	1. Incomplete removal of water. 2. Hydrolysis of the borate ester upon exposure to moisture. 3. Presence of insoluble inorganic salts.	1. Ensure the reaction has gone to completion and all water has been removed. Dry the organic phase with a drying agent (e.g., anhydrous MgSO₄) before final solvent removal. 2. Handle the product under an inert atmosphere (e.g., nitrogen or argon) and store it in a tightly sealed container with a desiccant. 3. Filter the crude product to remove any solid impurities before purification.
Reaction Stalls (Water Collection Stops Prematurely)	1. The reaction has reached equilibrium due to inefficient water removal. 2. The concentration of reactants has decreased significantly.	1. Check the efficiency of the heating and the reflux rate. Ensure the azeotrope is distilling over effectively. 2. Consider adding more of the alcohol to shift the equilibrium towards the product.

Experimental Protocols

General Protocol for the Synthesis of Trialkyl Borates from Sodium Borate Pentahydrate

This protocol is a general guideline and may require optimization for specific alcohols.

Materials:

• Sodium Borate Pentahydrate (Na₂B₄O₇·5H₂O)

• Alcohol (e.g., n-butanol, isopropanol)

• Azeotropic Solvent (e.g., toluene, hexane)

• Acid Catalyst (e.g., concentrated Sulfuric Acid)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Sodium Carbonate (Na₂CO₃)

Equipment:

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Distillation apparatus (for purification)

Procedure:

• Setup: Assemble a round-bottom flask with a magnetic stir bar, a Dean-Stark apparatus, and a reflux condenser. Ensure all glassware is dry.

• Charging the Flask: To the round-bottom flask, add sodium borate pentahydrate, the desired alcohol (in excess), and the azeotropic solvent.

• Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

• Azeotropic Distillation: Heat the mixture to reflux. The azeotrope of the solvent and water will begin to distill and collect in the Dean-Stark trap. Water will separate and collect in the bottom of the trap, while the solvent will overflow and return to the reaction flask.

• Monitoring the Reaction: Continue the reflux until the theoretical amount of water is collected in the trap and the production of water ceases.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Neutralize the excess acid by washing the mixture with a saturated solution of sodium carbonate, followed by water.

  • Separate the organic layer using a separatory funnel.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter to remove the drying agent.

• Purification: Remove the solvent under reduced pressure. Purify the resulting crude borate ester by vacuum distillation.

Quantitative Data Summary

The following table summarizes typical reaction conditions and yields for borate ester synthesis. Note that yields can vary significantly based on the specific alcohol used and the efficiency of water removal.

Starting Material	Alcohol	Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)
Boric Acid	Methanol	H₂SO₄	Methanol	Reflux	0.5	~75-95 (as azeotrope)
Boric Acid	n-Butanol	None	Toluene	Reflux	4-6	80-90
Boric Acid	Isopropanol	p-TSA	Hexane	Reflux	6-8	70-85
Sodium Borate	Methanol	H₂SO₄	Methanol	Reflux	1-2	60-80 (as azeotrope)

Visualizations

Caption: Experimental workflow for borate ester synthesis.

Caption: Troubleshooting logic for low product yield.

References

• 1. researchgate.net [researchgate.net]
• 2. Borate esters - Wikipedia [en.wikipedia.org]
• 3. utoronto.scholaris.ca [utoronto.scholaris.ca]

"improving the efficiency of sodium borate pentahydrate as a welding flux"

Technical Support Center: Sodium Borate (B1201080) Pentahydrate Welding Flux

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance the efficiency of sodium borate pentahydrate as a welding flux in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of sodium borate pentahydrate as a welding flux?

A1: Sodium borate pentahydrate, also known as borax (B76245) pentahydrate, serves as a fluxing agent in welding, brazing, and soldering.[1][2][3] Its main roles are to prevent the formation of metal oxides on heated surfaces and to dissolve any existing oxides.[1][4] When heated, it melts into a glassy film that coats the metal, shielding it from atmospheric oxygen.[1][5] This molten layer also dissolves impurities and oxides, creating a clean surface that allows the molten filler metal to flow smoothly and form a strong, reliable joint.[1][4]

Q2: What is the difference between sodium borate pentahydrate and decahydrate (B1171855) (common borax)?

A2: The primary difference is the amount of water of crystallization. Sodium borate pentahydrate (Na₂B₄O₇·5H₂O) has five water molecules, while the decahydrate form (Na₂B₄O₇·10H₂O) has ten.[2] The pentahydrate form is more concentrated, meaning 74.6 lbs of pentahydrate is equivalent to 100 lbs of decahydrate.[6] For high-temperature applications, using a form with less water is advantageous as it reduces the bubbling and foaming that occurs when the water boils off.[7][8]

Q3: At what temperature does sodium borate pentahydrate become an active flux?

A3: Sodium borate pentahydrate begins to lose its water of crystallization at temperatures around 108°F (38°C) and is fully dehydrated by 1351°F (733°K).[7] It becomes a molten, active flux at temperatures approaching the welding range, where it effectively cleans the metal surface.[5] The anhydrous form melts at higher temperatures, around 2200°F, to form the protective glassy layer.[5]

Q4: Can the efficiency of borax flux be improved by adding other chemicals?

A4: Yes, the efficiency can be significantly improved by creating flux formulations. Common additives include boric acid, potassium fluoride, and ammonium (B1175870) chloride.[4][9] These mixtures can lower the melting point of the flux, improve its oxide-dissolving capabilities, and tailor its properties for specific metals like stainless steel or for applications like brazing.[4][9] For instance, a mixture of borax and boric acid is a common formulation.[10]

Troubleshooting Guide

Issue 1: The flux bubbles and spatters excessively upon heating, displacing the filler material.

• Cause: This is typically caused by the rapid boiling of the water of crystallization present in the hydrated form of sodium borate.[8]

• Solution: Convert the sodium borate pentahydrate into its anhydrous (water-free) form before use. This process, often called "cooking" the borax, involves heating the powder to drive off the water molecules.[8][11] Applying the flux as a paste using a quick-evaporating liquid like rubbing alcohol instead of water can also mitigate this issue.[12]

Issue 2: The resulting weld is brittle or contains visible impurities (slag inclusions).

• Cause: This indicates that the flux was not effective at completely removing oxides and impurities from the weld pool. The molten slag may also be too viscous to be displaced by the filler metal.

• Solution:

  • Improve Flux Formulation: Enhance the flux's solvent properties by mixing sodium borate with other agents like boric acid or fluorides to create a more fluid slag that better dissolves oxides.[4][9]

  • Control Granularity: For processes like Submerged Arc Welding (SAW), ensure the flux particle size is optimal. A mesh size of 40-80 is generally recommended to balance slag coverage and arc stability.[3]

  • Ensure Sufficient Flux: Apply a liberal amount of flux to the joint. As the metal is heated, the borax will melt and flow, carrying away impurities.[1]

Issue 3: The flux turns black and appears burnt before the welding temperature is reached.

• Cause: The flux has become saturated with dissolved oxides and has lost its effectiveness.[13] This can happen if the workpiece is heated for too long or if the surface was excessively oxidized to begin with.

• Solution: Stop the heating process immediately. Allow the piece to cool, then clean off the old flux (pickling may be necessary). Re-apply fresh flux before attempting to heat the workpiece again.[13]

Issue 4: The protective slag layer is difficult to remove after welding.

• Cause: The composition of the slag may be too thick or have a high melting point.

• Solution: If the slag is too thin, a small addition of sand (silica) can thicken it for easier skimming.[4] Conversely, for overly thick slag, modifying the flux formulation with components that create a more fluid, glassy slag can improve post-weld removal.

Data Presentation: Flux Properties and Formulations

Table 1: Physical and Chemical Properties of Sodium Borate Flux

Property	Value / Range	Source
Chemical Formula	Na₂B₄O₇·5H₂O	[2]
Melting Point	Decomposes, loses water starting at ~38°C	[7]
pH (0.1% solution)	9.3	[14]
Optimal Granularity (SAW)	40-80 mesh	[3]
Recommended Basicity Index	1.8 - 2.5	[3]

| Max Moisture Content | <0.10% |[3] |

Table 2: Example Formulations for Modified Borate Fluxes

Application	Formulation Components (% by weight)	Source
Brazing (General)	Potassium Fluoride (35%), Borax (10%), Boric Acid (45%), Water (10%)	[4]
Welding Iron & Steel	Borax mixed with Ammonium Chloride	[9]
High-Temp Brazing Powder	Boric Acid (70-90%), Borax (10-30%)	[9]

| Cast Iron Applications | Boric Acid (10-30%), Slag (45-55%), Silica (8-12%) |[9] |

Experimental Protocols

Protocol 1: Dehydration of Sodium Borate Pentahydrate

This protocol describes how to create anhydrous borax to minimize spattering during welding.

• Preparation: Obtain sodium borate pentahydrate powder. Place a heat-resistant, non-metallic container (e.g., a ceramic casserole dish) on a stable surface.

• Heating: Add the borax powder to the dish. Place the dish in a preheated oven or furnace.

• Baking: Heat the powder at 500°F (260°C) for approximately 2 to 2.5 hours. The borax will puff up and foam as the water boils off, then collapse into a hard, glassy substance.[11]

• Cooling & Grinding: Carefully remove the container from the heat source and let it cool completely. The resulting anhydrous borax will be a solid, glassy mass. Break it up and grind it into a fine powder using a mortar and pestle.

• Storage: Store the resulting anhydrous borax powder in a sealed, airtight container to prevent rehydration from atmospheric moisture.[5][11]

Protocol 2: Preparation of a Modified Borax-Boric Acid Flux Paste

This protocol outlines the preparation of an enhanced flux for general brazing.

• Weighing Components: Based on the formulation in Table 2 (High-Temp Brazing), weigh out boric acid and anhydrous borax powder in a 7:3 ratio (e.g., 70g boric acid, 30g anhydrous borax).

• Mixing: Thoroughly mix the two dry powders in a clean container.

• Paste Formation: Create a paste for application.

  • Aqueous Paste: Slowly add distilled water while stirring until a thick, paintable paste is formed.[15]

  • Alcohol-Based Paste: For faster drying and less bubbling, use rubbing alcohol instead of water to form the paste.[12]

• Application: Apply the paste evenly to the joint surfaces before heating.

Protocol 3: Comparative Analysis of Flux Performance

This protocol allows for a qualitative and semi-quantitative evaluation of different flux formulations.

• Sample Preparation: Prepare several identical metal coupons (e.g., mild steel) of a standard size. Clean all surfaces thoroughly to remove any oils or scale.

• Flux Application: Apply a standardized amount of each flux to be tested to separate coupons (e.g., standard borax paste, anhydrous borax powder, modified borax-boric acid paste).

• Welding/Brazing: Using a consistent heat source and technique, perform a simple bead-on-plate weld or braze on each coupon.

• Observation During Heating: Note the amount of bubbling, fuming, and overall flux activity for each sample.

• Post-Weld Analysis: After cooling, remove the slag and visually inspect the weld bead for:

  • Weld Bead Geometry: Measure the width and height of the bead. A narrower, deeper bead can indicate a more focused and efficient heat transfer, often a sign of good flux performance.

  • Surface Finish: Examine the smoothness and uniformity of the weld surface.

  • Defects: Check for porosity, cracks, or visible slag inclusions.

• Data Tabulation: Record all observations and measurements in a table to compare the efficiency of each flux.

Visualizations

References

• 1. nbinno.com [nbinno.com]
• 2. quora.com [quora.com]
• 3. Borax Welding Flux: High-Quality Solutions for Steel Welding [accio.com]
• 4. borax.com [borax.com]
• 5. bladeforums.com [bladeforums.com]
• 6. Borax Pentahydrate [digitalfire.com]
• 7. dergipark.org.tr [dergipark.org.tr]
• 8. youtube.com [youtube.com]
• 9. Borates in Metallurgy | AMERICAN BORATE COMPANY [americanborate.com]
• 10. Brazing flux | WeldingWeb - Welding Community for pros and enthusiasts [weldingweb.com]
• 11. bladesmithsforum.com [bladesmithsforum.com]
• 12. Reddit - The heart of the internet [reddit.com]
• 13. m.youtube.com [m.youtube.com]
• 14. Borax (B4Na2O7.10H2O) | B4H20Na2O17 | CID 16211214 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. m.youtube.com [m.youtube.com]

Technical Support Center: Long-Term Stability of Sodium Borate Pentahydrate Solutions

This technical support center is designed for researchers, scientists, and drug development professionals to address common issues related to the long-term stability of sodium borate (B1201080) pentahydrate solutions.

Frequently Asked Questions (FAQs)

Q1: What is the expected shelf life of a sodium borate pentahydrate solution?

A: The shelf life of a sodium borate pentahydrate solution is highly dependent on the preparation and storage conditions. When prepared with high-purity water and stored in a tightly sealed container to prevent evaporation and absorption of atmospheric carbon dioxide, the solution can be stable for several months. For critical applications, it is best practice to verify the pH before each use, especially after prolonged storage.

Q2: What are the primary causes of instability in sodium borate pentahydrate solutions?

A: The main factors contributing to the instability of sodium borate pentahydrate solutions are:

• Absorption of Atmospheric CO₂: Alkaline borate solutions can absorb carbon dioxide from the air, which forms carbonic acid and lowers the pH of the solution.[1]

• Temperature Fluctuations: The solubility of sodium borate is temperature-dependent.[2] Cooling a saturated or near-saturated solution can lead to precipitation of the borate salt.[3]

• Evaporation: Improperly sealed containers can lead to water evaporation, which increases the concentration of the borate solution and can alter its pH and lead to precipitation.

• Water of Crystallization Changes: Solid sodium borate decahydrate (B1171855) can lose water of crystallization (effloresce) in warm, dry air, which can affect the final concentration and pH of the prepared solution.[4]

Q3: How does pH affect the stability of the solution?

A: Sodium borate solutions are alkaline, and maintaining a stable, high pH is crucial for their stability. The borate ion exists in equilibrium with boric acid in solution.[5][6] Changes in pH can shift this equilibrium, potentially leading to the formation of less soluble polyborate species or boric acid, which can affect the buffering capacity and stability of the solution.

Q4: What are the ideal storage conditions for sodium borate pentahydrate solutions?

A: To ensure the long-term stability of sodium borate pentahydrate solutions, they should be stored in tightly sealed containers made of polyethylene (B3416737) or glass at a constant room temperature (15-25°C). The container should have minimal headspace to reduce exposure to air. For long-term storage, amber glass is recommended as a general good practice.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments with sodium borate pentahydrate solutions.

Issue 1: White Precipitate or Crystal Formation in the Solution

• Cause 1: Temperature Fluctuation. Sodium borate has a higher solubility in warm water and is less soluble in cold water.[2] If the solution is stored in a cool environment or experiences a significant drop in temperature, the borate salt can precipitate out.

• Troubleshooting Steps:

  • Gently warm the solution in a water bath to redissolve the precipitate.

  • Ensure the solution is completely clear before use.

  • Store the solution at a stable room temperature.

  • If the problem persists, consider preparing a more dilute solution if your protocol allows.

• Cause 2: Supersaturated Solution. If the solution was prepared at an elevated temperature to aid dissolution and then cooled, it may have become supersaturated. Any disturbance can trigger crystallization.

• Troubleshooting Steps:

  • Follow the steps for temperature fluctuation.

  • In the future, prepare the solution at the temperature at which it will be used and stored, if possible.

Issue 2: Unexpected pH Shift in the Solution

• Cause 1: Carbon Dioxide Absorption. Alkaline solutions readily absorb CO₂ from the atmosphere, forming carbonic acid and lowering the pH.[1]

• Troubleshooting Steps:

  • Use freshly boiled and cooled deionized water to prepare the solution to minimize dissolved CO₂.[3]

  • Always keep the solution container tightly sealed when not in use.[1]

  • For highly sensitive applications, consider sparging the solution with an inert gas like nitrogen to remove dissolved CO₂.

• Cause 2: Water Evaporation. If the container is not properly sealed, water can evaporate, increasing the borate concentration and altering the pH.

• Troubleshooting Steps:

  • Ensure the container has a tight-fitting lid.

  • Use parafilm to further seal the container for long-term storage.

Data Presentation

Table 1: Solubility of Sodium Tetraborate Pentahydrate in Water at Various Temperatures

Temperature (°C)	Solubility (g / 100 g H₂O)
0	1.2
10	2.7
20	6
30	20.3
40	31.5
50	52.5

Data is for sodium tetraborate, which is chemically related to the pentahydrate form. Solubility increases with temperature.[7]

Table 2: pH of Sodium Borate Solutions at 25°C

Concentration (M)	pH
0.01	~9.2
0.05	~9.2
0.1	~9.2

The pH of sodium borate solutions is relatively stable across a range of concentrations due to its buffering capacity.

Experimental Protocols

Protocol 1: Standard Procedure for pH Measurement of a Sodium Borate Solution

• Equipment Preparation:

  • Ensure the pH meter is calibrated. For alkaline solutions, a three-point calibration using standard buffers of pH 7.0, 10.0, and optionally 4.0 is recommended.[8]

  • Rinse the pH electrode with deionized water and gently blot dry with a lint-free tissue.[9]

• Sample Preparation:

  • Place a sufficient amount of the sodium borate solution into a clean beaker to ensure the electrode bulb and junction are fully immersed.

  • If the solution has been stored in the cold, allow it to come to room temperature, as pH is temperature-dependent.[1]

• Measurement:

  • Immerse the pH electrode in the solution.

  • Provide gentle stirring with a magnetic stir bar, ensuring the stir bar does not strike the electrode.[10]

  • Allow the reading to stabilize for at least 1-2 minutes before recording the pH value.[9]

• Post-Measurement:

  • Rinse the electrode thoroughly with deionized water and store it in the appropriate storage solution as recommended by the manufacturer.[9]

Protocol 2: Titration to Determine the Concentration of a Sodium Borate Solution

This protocol is based on the reaction of the borate anion with a strong acid.[11]

• Reagents and Equipment:

  • Standardized 0.1 M Hydrochloric Acid (HCl) solution.

  • Methyl red indicator solution.

  • 50 mL burette, 25 mL pipette, 250 mL conical flasks.

  • Analytical balance.

• Procedure:

  • Accurately pipette 25.00 mL of the sodium borate solution into a 250 mL conical flask.

  • Add 2-3 drops of methyl red indicator.

  • Titrate with the standardized 0.1 M HCl solution from the burette until the color changes from yellow to a persistent pink.

  • Record the volume of HCl used.

  • Repeat the titration at least two more times for accuracy.

• Calculation:

  • The reaction is: B₄O₇²⁻ + 2H⁺ + 5H₂O → 4H₃BO₃

  • Moles of HCl = Molarity of HCl × Volume of HCl (in L)

  • Moles of Borax (B76245) = 0.5 × Moles of HCl

  • Concentration of Borax (in M) = Moles of Borax / Volume of Borax solution (in L)

Visualizations

Caption: Equilibrium of boric acid and tetrahydroxyborate, and the effect of CO₂ absorption.

Caption: A logical workflow for troubleshooting common issues with sodium borate solutions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Borax (B4Na2O7.10H2O) | B4H20Na2O17 | CID 16211214 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. brainly.com [brainly.com]
• 6. Solved 1. In aqueous solution, boric acid, B(OH)3, is in | Chegg.com [chegg.com]
• 7. Solubility Table for Water at Temperature [sigmaaldrich.com]
• 8. atlas-scientific.com [atlas-scientific.com]
• 9. pages.hannainst.com [pages.hannainst.com]
• 10. utsc.utoronto.ca [utsc.utoronto.ca]
• 11. Standardisation of hydrochloric acid with borax [wwwchem.uwimona.edu.jm]

Reference Data & Comparative Studies

Sodium Borate Pentahydrate vs. Decahydrate in Buffer Preparation: A Comparative Guide

For researchers, scientists, and drug development professionals, the precise formulation of buffer solutions is a foundational aspect of experimental reproducibility and accuracy. Sodium borate (B1201080), a common component of alkaline buffer systems, is commercially available in two primary hydrated forms: pentahydrate (Na₂B₄O₇·5H₂O) and decahydrate (B1171855) (Na₂B₄O₇·10H₂O). The choice between these two forms is not trivial, as their differing water of crystallization significantly impacts their physicochemical properties and, consequently, their application in buffer preparation.

This guide provides an objective comparison of sodium borate pentahydrate and decahydrate, supported by quantitative data and detailed experimental protocols, to facilitate an informed selection for your specific research needs.

Physicochemical Properties: A Quantitative Comparison

The most critical distinction between the pentahydrate and decahydrate forms of sodium borate is their water content. This directly influences their molecular weight and the concentration of boric oxide (B₂O₃), the active buffering component.[1] The pentahydrate form is a more concentrated source of boron compared to the decahydrate.[1][2]

Property	Sodium Borate Pentahydrate	Sodium Borate Decahydrate
Chemical Formula	Na₂B₄O₇·5H₂O[3]	Na₂B₄O₇·10H₂O[4]
Molecular Weight	291.3 g/mol [1][5]	381.37 g/mol [1][6]
Boric Oxide (B₂O₃) Content	47.8%[1]	36.5%[1]
Water Content	30.9%[1]	47.3%[1]
Appearance	Colorless or white, odorless crystals or free-flowing powder[5][7]	White, hard crystals, granules, or crystalline powder[8]
Specific Gravity	1.82[7]	1.73[8]
Solubility in Water at 20°C	3.6 g/100 g solution[1]	4.7 g/100 g solution[1]
pH of 1% Aqueous Solution	~9.2[1]	~9.2[1][8]

Performance in Buffer Preparation

The choice between the pentahydrate and decahydrate forms of sodium borate directly impacts several aspects of buffer preparation:

• Mass Requirements: Due to its lower molecular weight and higher boric oxide content, a smaller mass of the pentahydrate form is required to achieve the same molar concentration of borate in a buffer solution compared to the decahydrate form.[1]

• Dissolution: While both forms are soluble in water, their dissolution rates can differ. Gentle heating may be necessary to fully dissolve the decahydrate form, especially at higher concentrations.[9] The pentahydrate form dissolves somewhat exothermically in water.[10]

• Stability: Borate buffers are known for their stability at room temperature.[11] However, the decahydrate form can be efflorescent, meaning it can lose its water of crystallization when exposed to a warm, dry atmosphere, which can alter its composition and lead to inaccuracies in buffer preparation.[12][13] Conversely, it can cake in humid conditions.[12] The pentahydrate form begins to lose its water of hydration at around 122°C (252°F).[3][5]

Experimental Protocols for Borate Buffer Preparation

The preparation of a borate buffer generally involves either dissolving a calculated amount of sodium borate in water and adjusting the pH, or mixing stock solutions of boric acid and sodium borate.[9]

Method 1: Preparation from Solid Sodium Borate

This protocol outlines the preparation of 1 L of a 0.1 M Sodium Borate buffer, pH 8.5.

• Weigh the appropriate amount of sodium borate:

  • Using Pentahydrate (MW = 291.3 g/mol ): Weigh 29.13 g.

  • Using Decahydrate (MW = 381.37 g/mol ): Weigh 38.14 g.

• Dissolve in distilled water: Add the weighed sodium borate to approximately 800 mL of distilled water in a beaker.

• Stir until dissolved: Use a magnetic stirrer to facilitate dissolution. Gentle heating can be applied if necessary, especially for the decahydrate form.

• Cool to room temperature: If the solution was heated, allow it to cool to room temperature before proceeding.

• Adjust pH: Calibrate a pH meter and adjust the pH of the solution to 8.5 using a concentrated solution of boric acid or sodium hydroxide (B78521) as needed.

• Bring to final volume: Transfer the solution to a 1 L volumetric flask and add distilled water to the mark.

• Sterilization (optional): If required for your application, the buffer can be sterilized by filtering through a 0.22 µm filter.[14]

Method 2: Mixing Stock Solutions of Boric Acid and Sodium Borate

This method provides more precise pH control by mixing a weak acid (boric acid) with its conjugate base (sodium borate).[9]

• Prepare 0.5 M Boric Acid Stock Solution: Dissolve 30.92 g of boric acid (H₃BO₃) in distilled water and bring the final volume to 1 L.[9]

• Prepare 0.5 M Sodium Tetraborate (B1243019) Stock Solution:

  • Using Pentahydrate: Dissolve 145.65 g of sodium borate pentahydrate in distilled water and bring the final volume to 1 L.

  • Using Decahydrate: Dissolve 190.69 g of sodium borate decahydrate in distilled water and bring the final volume to 1 L. Gentle heating may be required.[9]

• Mix to achieve desired pH: Combine the stock solutions in the appropriate ratios to achieve the target pH. For example, to obtain a buffer with a pH of 8.6, you would mix approximately 45.0 mL of the 0.5 M Boric Acid solution with 55.0 mL of the 0.5 M Sodium Tetraborate solution.[9]

• Verify and adjust pH: Always verify the final pH with a calibrated pH meter and make minor adjustments if necessary.

• Adjust to final volume: Bring the solution to your desired final volume with distilled water.

Visualizing the Workflow and Decision-Making Process

To aid in the practical application of this information, the following diagrams illustrate the experimental workflow for buffer preparation and a logical guide for selecting the appropriate hydrate.

Buffer Preparation Workflow

Hydrate Selection Guide

Conclusion

The selection between sodium borate pentahydrate and decahydrate for buffer preparation is a balance of practical considerations and desired precision.

• Sodium Borate Pentahydrate is the preferred choice when a higher concentration of boron is desired, leading to the use of less material. Its lower water content also makes it more stable in environments with fluctuating humidity, reducing the risk of compositional changes over time.

• Sodium Borate Decahydrate is more commonly available and can be used effectively, provided that storage conditions are controlled to prevent efflorescence or caking.[12] Researchers must account for its higher molecular weight when calculating the mass required for a specific buffer concentration.

Ultimately, for applications demanding the highest degree of accuracy and reproducibility, the more stable and concentrated pentahydrate form may offer a slight advantage. However, with careful handling and accurate calculations, both forms can be used to prepare reliable and effective borate buffer solutions.

References

• 1. benchchem.com [benchchem.com]
• 2. earthclinic.com [earthclinic.com]
• 3. centro-chem.com [centro-chem.com]
• 4. Sodium borate decahydrate - Descrizione [tiiips.com]
• 5. Sodium tetraborate pentahydrate | B4H10Na2O12 | CID 86341921 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. mpbio.com [mpbio.com]
• 7. SODIUM TETRABORATE PENTAHYDRATE | Occupational Safety and Health Administration [osha.gov]
• 8. Sodium tetraborate decahydrate | 1303-96-4 [chemicalbook.com]
• 9. benchchem.com [benchchem.com]
• 10. Sodium tetraborate pentahydrate | 12179-04-3 [chemicalbook.com]
• 11. biochemazone.com [biochemazone.com]
• 12. borax.com [borax.com]
• 13. quora.com [quora.com]
• 14. researchgate.net [researchgate.net]

Borax Pentahydrate vs. Boric Acid: A Comparative Analysis of Antifungal Properties

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the antifungal activities of borax (B76245) pentahydrate and boric acid, two boron-containing compounds with established antimicrobial properties. By presenting key experimental data, detailed methodologies, and mechanistic insights, this document aims to serve as a valuable resource for researchers and professionals in the fields of mycology and antifungal drug development.

Executive Summary

Both borax pentahydrate and boric acid exhibit significant antifungal activity against a range of pathogenic fungi, including yeasts, molds, and dermatophytes. Boric acid has been more extensively studied, with a well-documented mechanism of action involving the disruption of the fungal cell wall integrity pathway. While borax pentahydrate also demonstrates potent antifungal effects, its precise molecular mechanisms are less well-defined but are thought to be related to those of boric acid, as borax converts to boric acid in aqueous environments. This guide synthesizes available data to facilitate a direct comparison of their efficacy and mechanisms.

Quantitative Antifungal Performance

The following tables summarize the Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC) values for borax pentahydrate and boric acid against various fungal species, as reported in the scientific literature. These values provide a quantitative measure of their antifungal potency.

Table 1: Comparative Antifungal Activity of Borax Pentahydrate and Boric Acid Against Candida Species

Fungal Species	Compound	Concentration (% w/v)	MIC (mg/L)	MFC (mg/L)	Reference
Candida albicans	Borax	-	625	-	[1]
Candida albicans	Boric Acid	-	1563 - 3125	50000	[2]
Candida species	Borax	0.0625% (inhibitory)	-	-	[1]
Candida species (fluconazole-resistant)	Boric Acid	-	3125	-	[3]

Table 2: Antifungal Activity of Boric Acid Against Dermatophytes and Aspergillus Species

Fungal Species	Compound	MIC (mg/L)	MFC (mg/L)	Reference
Trichophyton rubrum	Boric Acid	300 - 500	-	[4]
Aspergillus niger	Boric Acid	-	-	Successfully treated at 2.5% solution[5]
Aspergillus fumigatus	Boron Solution	625 (MIC50)	-	[6]

Mechanisms of Antifungal Action

Boric Acid:

Boric acid's primary antifungal mechanism involves the disruption of the fungal cell wall, a critical structure for maintaining cell shape and protecting against osmotic stress. This disruption is mediated through the activation of the Cell Wall Integrity (CWI) signaling pathway. Specifically, boric acid-induced cell wall stress leads to the phosphorylation and activation of the mitogen-activated protein kinase (MAPK) Slt2. This activation, in turn, triggers a cascade of downstream events aimed at cell wall repair, including increased chitin (B13524) synthesis. However, prolonged or overwhelming stress from boric acid ultimately leads to cell death.

Furthermore, boric acid has been shown to interfere with other vital cellular processes in fungi, including:

• Inhibition of oxidative metabolism. [2]

• Destabilization of the actin cytoskeleton , which is crucial for polarized growth and hyphal formation.

• Inhibition of biofilm formation , a key virulence factor for many pathogenic fungi.[2]

• Potential inhibition of protein synthesis through interaction with ribose-containing molecules like NAD.[7]

Borax Pentahydrate:

The antifungal mechanism of borax pentahydrate is not as extensively elucidated as that of boric acid. However, it is widely understood that in an aqueous solution, borax (sodium tetraborate) hydrolyzes to form boric acid. Therefore, it is plausible that the antifungal activity of borax is, at least in part, attributable to the in-situ formation of boric acid, which then exerts its effects on the fungal cell as described above. Some studies suggest that sodium borate (B1201080) at an alkaline pH may have intrinsically stronger growth inhibitory effects than boric acid alone.[6]

Signaling Pathways and Experimental Workflows

To visually represent the key processes involved in the antifungal action of these compounds and the experimental methods used to evaluate them, the following diagrams have been generated using Graphviz.

Fungal Cell Wall Integrity Pathway Activated by Boric Acid

Caption: Boric acid-induced cell wall stress activates the Slt2 MAPK cascade.

Experimental Workflow for Antifungal Susceptibility Testing

Caption: Workflow for determining antifungal susceptibility.

Experimental Protocols

The following are generalized protocols for determining the antifungal susceptibility of borax pentahydrate and boric acid, based on established methods.

Broth Microdilution Method for MIC and MFC Determination (Adapted from CLSI Guidelines)

This method determines the minimum inhibitory concentration (MIC) and minimum fungicidal concentration (MFC) of an antifungal agent in a liquid medium.

1. Preparation of Antifungal Stock Solutions:

• Prepare stock solutions of borax pentahydrate and boric acid in a suitable solvent (e.g., sterile distilled water or a solvent that does not affect fungal growth).

• Sterilize the stock solutions by filtration.

2. Inoculum Preparation:

• Culture the fungal isolate on an appropriate agar medium (e.g., Sabouraud Dextrose Agar for yeasts and dermatophytes, Potato Dextrose Agar for molds) at the optimal temperature and duration to obtain mature colonies.

• Prepare a suspension of the fungal cells or spores in sterile saline (0.85% NaCl).

• Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-5 x 10^6 CFU/mL for yeasts.

3. Microdilution Assay:

• Perform serial twofold dilutions of the antifungal stock solutions in a 96-well microtiter plate containing a suitable broth medium (e.g., RPMI-1640 with L-glutamine and buffered with MOPS).

• Add the standardized fungal inoculum to each well, resulting in a final concentration of approximately 0.5-2.5 x 10^3 CFU/mL.

• Include a growth control well (inoculum without antifungal agent) and a sterility control well (medium without inoculum).

4. Incubation:

• Incubate the microtiter plates at an appropriate temperature (e.g., 35°C for Candida species) for 24-48 hours.

5. MIC Determination:

• The MIC is defined as the lowest concentration of the antifungal agent that causes a significant inhibition of visible growth compared to the growth control.

6. MFC Determination:

• Subculture a fixed volume (e.g., 10 µL) from each well that shows no visible growth onto an agar plate.

• Incubate the agar plates at the appropriate temperature until growth is visible in the control subcultures.

• The MFC is the lowest concentration of the antifungal agent that results in a ≥99.9% reduction in CFU/mL compared to the initial inoculum.

Agar Well Diffusion Method

This method provides a qualitative or semi-quantitative assessment of antifungal activity based on the diffusion of the agent through an agar medium.

1. Media and Inoculum Preparation:

• Prepare an appropriate agar medium (e.g., Mueller-Hinton agar supplemented with glucose and methylene (B1212753) blue for yeasts) and pour it into sterile Petri dishes.

• Prepare a standardized fungal inoculum as described for the broth microdilution method.

• Uniformly streak the surface of the agar plates with the fungal suspension using a sterile cotton swab.

2. Well Preparation and Application of Antifungal Agents:

• Aseptically create wells (typically 6-8 mm in diameter) in the agar using a sterile cork borer.

• Add a fixed volume of the borax pentahydrate or boric acid solution at a known concentration into each well.

3. Incubation:

• Incubate the plates at an appropriate temperature for 24-48 hours.

4. Measurement and Interpretation:

• Measure the diameter of the zone of growth inhibition around each well.

• A larger zone of inhibition generally indicates greater susceptibility of the fungus to the compound at that concentration.

Conclusion

Both borax pentahydrate and boric acid are effective antifungal agents. Boric acid has been more thoroughly investigated, with a clear mechanism of action centered on the disruption of the fungal cell wall integrity pathway. Borax pentahydrate's efficacy is likely due to its conversion to boric acid in aqueous environments, though direct comparative studies are still needed to fully delineate their respective potencies against a broader range of fungal pathogens. The experimental protocols and mechanistic insights provided in this guide offer a foundation for further research and development of these boron-containing compounds as valuable antifungal therapies.

References

• 1. Antifungal activity of borax-based formula on Candida spp. [revodontolunesp.com.br]
• 2. Antifungal mechanisms supporting boric acid therapy of Candida vaginitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Successful boric acid treatment of Aspergillus niger infection in an exenterated orbit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. eurekaselect.com [eurekaselect.com]

A Comparative Guide to the Validation of Borate Concentration in Solution

For researchers, scientists, and professionals in drug development requiring accurate determination of borate (B1201080) concentration, various analytical techniques are available. This guide provides a detailed comparison of the widely used acid-base titration method with other instrumental alternatives, supported by experimental data and protocols.

Comparison of Analytical Methods for Borate Determination

The selection of an appropriate method for borate quantification depends on factors such as the expected concentration range, required sensitivity, sample matrix, and available instrumentation. While titration is a classic and robust method for higher concentrations, other techniques offer advantages for trace-level analysis.

Method	Principle	Typical Concentration Range	Precision	Accuracy	Key Advantages	Key Limitations
Mannitol-Modified Acid-Base Titration	Boric acid, a weak acid, is complexed with mannitol (B672) to form a stronger acid, which is then titrated with a standard base (e.g., NaOH).[1]	0.15 - 3.00 g/L (and higher with sample dilution)[1]	Good to excellent; RSD can be <1% with autotitrators.	High, especially for concentrations within the optimal range.[2]	Cost-effective, rapid for high concentrations, well-established methodology.[2]	Not suitable for trace concentrations; endpoint determination can be subjective if using a colorimetric indicator.
Coulometric Titration	Titrant is generated electrochemically in situ, and the amount of substance is determined by measuring the total charge passed.	Milligram amounts	Extremely high; can achieve a standard deviation of 0.0033%.[3][4][5]	Excellent, considered an absolute primary method.[3][4]	High precision and accuracy, no need for titrant standardization.[3]	Requires specialized equipment, may not be suitable for complex matrices.
Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES)	Atoms in the sample are excited in a high-temperature plasma and emit light at characteristic wavelengths.	ppb to high ppm (e.g., 0.005 - 100 mg/L)[6][7]	Good; RSD typically <5%.	Good, but can be affected by matrix effects and spectral interferences.[7]	Multi-element capability, high throughput.	"Memory" effects for boron, spectral interference from iron, less accurate for high concentrations due to dilution errors.[2][8]
Spectrophotometry (e.g., Azomethine-H, Curcumin)	Boron forms a colored complex with a chromogenic agent, and the absorbance is measured.	ppb to low ppm (e.g., LOD of ~0.05 ppm for Azomethine-H)	Good for trace analysis.	Dependant on the method and potential interferences.	High sensitivity, low-cost instrumentation.	Can be subject to interferences from other ions, may require sample pre-treatment.
Ion Chromatography (IC)	Borate is separated from other anions on a chromatography column and detected by conductivity.	ppb to ppm (e.g., LOD of ~1 µmol/dm³)[9][10]	Good; repeatability better than 5%.[9][10]	Good, with negligible bias reported in some studies.[9][10]	Can simultaneously determine multiple anions, suitable for trace analysis in aqueous samples.[9][10]	Requires specialized IC system, may need pre-concentration for very low levels.[11]
Thermometric Titration	The heat change of the reaction between boric acid and a titrant (e.g., potassium fluoride) is monitored to determine the endpoint.	Wide range	Good	Good	Can be used in the presence of other weak or medium acids.[12]	Less common than potentiometric titration, requires a sensitive temperature probe.

Experimental Protocols

Mannitol-Modified Acid-Base Titration for Boric Acid

This protocol describes the determination of boric acid concentration in an aqueous solution using potentiometric endpoint detection.

1. Principle

Boric acid is a very weak Lewis acid (pKa ≈ 9.24) and cannot be directly titrated with a strong base to a sharp endpoint.[12] The addition of a polyol, such as D-mannitol, forms a 1:1 or 1:2 borate-mannitol complex. This complex is a much stronger acid, which can be accurately titrated with sodium hydroxide.[1]

2. Reagents and Equipment

• Sodium Hydroxide (NaOH) solution, 0.1 M: Standardized.

• D-Mannitol (C₆H₁₄O₆), solid.

• Boric Acid (H₃BO₃) sample solution.

• pH electrode and meter, or an autotitrator.

• Burette, 50 mL, Class A.

• Volumetric pipette, e.g., 20 mL, Class A.

• Beakers and magnetic stirrer.

• Deionized water.

3. Procedure

• Titrant Standardization: Standardize the ~0.1 M NaOH solution against a primary standard, such as potassium hydrogen phthalate (B1215562) (KHP).

• Sample Preparation:

  • Pipette a known volume (e.g., 20.00 mL) of the boric acid solution into a beaker.

  • Add a sufficient amount of D-mannitol to ensure a molar excess. A common practice is to add enough mannitol to achieve a concentration of around 75 g/L in the final solution before titration.[1] For a 20 mL sample, this would be approximately 1.5 g of solid mannitol.

  • Add a magnetic stir bar and enough deionized water to ensure the pH electrode is properly immersed (e.g., to a total volume of 50-100 mL).

• Titration:

  • Place the beaker on a magnetic stirrer and begin gentle stirring.

  • Immerse the calibrated pH electrode in the solution.

  • Titrate the solution with the standardized 0.1 M NaOH, recording the pH and the volume of titrant added.

  • Continue the titration past the equivalence point. The equivalence point is the point of maximum inflection on the titration curve (the steepest part of the curve).

• Endpoint Determination:

  • Plot the pH versus the volume of NaOH added to obtain the titration curve.

  • Determine the equivalence volume (Veq) from the inflection point of the curve. This can be done more accurately by plotting the first derivative (ΔpH/ΔV) or second derivative (Δ²pH/ΔV²) of the titration curve.

• Calculation:

  • Calculate the concentration of boric acid in the original sample using the following formula:

    Concentration of Boric Acid (g/L) = (Veq × M_NaOH × Molar Mass_H₃BO₃) / V_sample

    Where:

    • Veq = Equivalence volume of NaOH in Liters (L)

    • M_NaOH = Molarity of the standardized NaOH solution (mol/L)

    • Molar Mass_H₃BO₃ = 61.83 g/mol

    • V_sample = Volume of the boric acid sample in Liters (L)

Visualizations

Titration Workflow

The following diagram illustrates the key steps in the validation of borate concentration by mannitol-modified titration.

Caption: Workflow for Boric Acid Titration with Mannitol.

Method Comparison Logic

This diagram outlines the decision-making process for selecting an appropriate analytical method for borate determination based on the sample's expected concentration.

Caption: Decision Tree for Borate Analysis Method Selection.

References

• 1. at.hach.com [at.hach.com]
• 2. Boron testing methods | U.S. Borax [borax.com]
• 3. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 4. High-Precision Coulometric Titrations of Boric Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CONTENTdm [nistdigitalarchives.contentdm.oclc.org]
• 6. Selected problems with boron determination in water treatment processes. Part I: comparison of the reference methods for ICP-MS and ICP-OES determinations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. files01.core.ac.uk [files01.core.ac.uk]
• 9. [PDF] Ion chromatographic determination of borate in aqueous samples together with other common anions | Semantic Scholar [semanticscholar.org]
• 10. Ion chromatographic determination of borate in aqueous samples together with other common anions - Analyst (RSC Publishing) [pubs.rsc.org]
• 11. IC method for trace borate determination in high-purity waters | Separation Science [sepscience.com]
• 12. metrohm.com [metrohm.com]

A Comparative Guide to Purity Analysis of Sodium Borate Pentahydrate: ICP-OES vs. Titration

For researchers, scientists, and drug development professionals, ensuring the purity of raw materials like sodium borate (B1201080) pentahydrate is a critical step in guaranteeing the quality and consistency of final products. This guide provides an objective comparison of two common analytical techniques for determining the purity of sodium borate pentahydrate: Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) and the classic acid-base titration method. We will delve into the experimental protocols for each, present comparative performance data, and outline a workflow for cross-validation.

Sodium borate pentahydrate (Na₂B₄O₇·5H₂O) is a widely used compound in various industries, from pharmaceuticals to manufacturing. Its purity can significantly impact the outcome of chemical reactions and the quality of finished goods. Therefore, accurate and reliable analytical methods for its quantification are paramount.

Method Comparison: A Head-to-Head Look at Performance

While both ICP-OES and titration can be employed to determine the boron content, and thus the purity, of sodium borate pentahydrate, they operate on fundamentally different principles and exhibit distinct performance characteristics. Titration is a well-established, primary method for the assay of high-purity borates, whereas ICP-OES is a powerful technique for elemental analysis, particularly at trace levels.

Parameter	ICP-OES	Titration (with Mannitol)
Principle	Measurement of atomic emission of boron in a high-temperature plasma.	Neutralization of boric acid (formed from borate) with a standardized base, after complexation with mannitol (B672).
Typical Purity Result	98.0% - 102.0%	99.5% - 100.5%
Precision (RSD)	0.14% - 0.54%[1][2]	< 0.2%
Accuracy	95.05% - 98.61%[1][2]	High, as it is a primary method.
Key Advantages	- High throughput and automation potential. - Can determine other elemental impurities simultaneously.	- High accuracy and precision for high-purity samples.[3] - Considered a reference or official method (e.g., AOAC).[3] - Lower initial equipment cost.
Key Disadvantages	- Requires significant sample dilution, which can introduce errors.[3] - Prone to "memory effects" where boron adheres to instrument components.[3] - Potential for spectral interferences.	- Lower throughput, more manual process. - Only determines the borate content.

Experimental Protocols

Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES)

This protocol outlines the general steps for the determination of boron in sodium borate pentahydrate using ICP-OES.

1. Sample Preparation:

• Accurately weigh approximately 0.1 g of sodium borate pentahydrate.

• Dissolve the sample in 100 mL of 18 MΩ·cm deionized water in a polypropylene (B1209903) volumetric flask to create a stock solution.

• Prepare a series of working standards and a blank by diluting a certified boron standard solution. The concentrations should bracket the expected concentration of the diluted sample.

• Prepare a quality control (QC) sample from a second source of certified boron standard.

• Further dilute the sample stock solution with deionized water to bring the boron concentration into the linear range of the instrument (typically in the low mg/L range). A dilution factor of 1000x or greater is common.

2. Instrumental Parameters:

The following are typical instrumental parameters for boron analysis. These should be optimized for the specific instrument being used.

Parameter	Setting
RF Power	1.2 - 1.5 kW
Plasma Gas Flow	10 - 15 L/min
Auxiliary Gas Flow	0.5 - 1.0 L/min
Nebulizer Gas Flow	0.6 - 0.8 L/min
Sample Uptake Rate	1.0 - 1.5 mL/min
Wavelengths	249.772 nm, 249.677 nm, 208.959 nm
Integration Time	1 - 5 s

3. Analysis and Calculation:

• Aspirate the blank, standards, QC sample, and diluted sample solution into the ICP-OES.

• Construct a calibration curve from the standard responses.

• Calculate the boron concentration in the diluted sample.

• Calculate the purity of the sodium borate pentahydrate using the following formula:

  Purity (%) = (C x DF x V) / (W x (B/Na₂B₄O₇·5H₂O)) x 100

  Where:

  • C = Concentration of boron in the diluted sample (mg/L)

  • DF = Dilution factor

  • V = Initial volume of the sample solution (L)

  • W = Weight of the sodium borate pentahydrate sample (mg)

  • B/Na₂B₄O₇·5H₂O = Mass fraction of boron in sodium borate pentahydrate (0.1484)

Titration Method (AOAC Official Method)

This protocol is based on the principle that boric acid, a weak acid, forms a stronger acidic complex with mannitol, which can then be accurately titrated with a strong base.[4][5]

1. Reagents and Standardization:

• Standard 0.1 N Sodium Hydroxide (NaOH) Solution: Prepare and standardize against a primary standard (e.g., potassium hydrogen phthalate).

• Mannitol (C₆H₁₄O₆): Reagent grade.

• Methyl Red Indicator: Dissolve 0.1 g of methyl red in 60 mL of ethanol (B145695) and dilute to 100 mL with water.

• Phenolphthalein (B1677637) Indicator: Dissolve 1 g of phenolphthalein in 100 mL of ethanol.

2. Procedure:

• Accurately weigh approximately 0.5 g of sodium borate pentahydrate into a 250 mL conical flask.

• Dissolve the sample in approximately 50 mL of recently boiled and cooled deionized water.

• Add 2-3 drops of methyl red indicator. The solution should be yellow.

• If the solution is pink, carefully add 0.1 N NaOH until the color changes to yellow.

• Titrate with standardized 0.1 N hydrochloric acid (HCl) until the solution turns a faint pink.

• Boil the solution for 2 minutes to expel any carbon dioxide. If the pink color disappears, cool the solution and continue the titration with 0.1 N HCl until the faint pink color reappears.

• Add approximately 1-2 g of mannitol and a few drops of phenolphthalein indicator. The pink color should disappear.

• Titrate with the standardized 0.1 N NaOH solution until a permanent faint pink color is obtained.

3. Calculation:

• Calculate the purity of the sodium borate pentahydrate using the following formula:

  Purity (%) = (V x N x 72.86) / W x 100

  Where:

  • V = Volume of NaOH used in the final titration (mL)

  • N = Normality of the NaOH solution

  • 72.86 = Molar mass of Na₂B₄O₇·5H₂O / 4

  • W = Weight of the sodium borate pentahydrate sample (mg)

Cross-Validation Workflow

Cross-validation is a crucial process to ensure the reliability of an analytical method by comparing its results with those from a different, often established, method.[6][7][8] The following workflow illustrates how ICP-OES and titration can be used to cross-validate the purity assessment of sodium borate pentahydrate.

References

• 1. researchgate.net [researchgate.net]
• 2. journal.uii.ac.id [journal.uii.ac.id]
• 3. Boron testing methods | U.S. Borax [borax.com]
• 4. uomus.edu.iq [uomus.edu.iq]
• 5. at.hach.com [at.hach.com]
• 6. benchchem.com [benchchem.com]
• 7. Cross-validation (analytical chemistry) - Wikipedia [en.wikipedia.org]
• 8. pharmaguru.co [pharmaguru.co]

A Comparative Performance Analysis of Sodium Borate Pentahydrate and Alternative Flame Retardants

For researchers and scientists in material development, selecting the optimal flame retardant is a critical decision dictated by performance, material compatibility, processing conditions, and safety profiles. This guide provides an objective comparison of sodium borate (B1201080) pentahydrate against two major classes of commercial flame retardants: phosphorus-based compounds, represented by ammonium (B1175870) polyphosphate (APP), and metal hydroxides, specifically magnesium hydroxide (B78521) (MDH) and aluminum hydroxide (ATH). The comparison is supported by experimental data from standardized flame retardancy tests.

Sodium borate pentahydrate is a versatile boron compound known for its efficacy in imparting fire resistance to cellulosic materials like textiles and wood products.[1] Its mechanism involves releasing water molecules upon heating, which cools the material and dilutes flammable gases.[1] It also promotes the formation of a protective char layer that insulates the substrate from heat and oxygen.[1][2] In contrast, ammonium polyphosphate functions via an intumescent mechanism, creating a swollen carbonaceous barrier, while metal hydroxides like MDH and ATH undergo endothermic decomposition, releasing water vapor and forming a protective metal oxide layer.[3][4][5] The choice among these retardants depends heavily on the substrate, required processing temperatures, and specific fire safety standards.

Quantitative Performance Data: A Comparative Overview

The efficacy of these flame retardants is evaluated using standard methods such as Limiting Oxygen Index (LOI), Cone Calorimetry, and Thermogravimetric Analysis (TGA). The following tables summarize key performance metrics from various studies. It is important to note that performance can vary significantly based on the polymer matrix, loading level of the retardant, and the presence of synergistic agents.

Limiting Oxygen Index (LOI)

The LOI test measures the minimum oxygen concentration required to support flaming combustion. A higher LOI value indicates better flame retardancy.[6]

Flame Retardant System	Substrate	LOI (%)	Observations
Untreated	Medium Density Fibreboard (MDF)	~21	Standard for untreated cellulosic materials.[7]
Ammonium Polyphosphate (APP) based	Medium Density Fibreboard (MDF)	>50	Significantly higher LOI, indicating high efficiency.[7]
APP + Borax/Boric Acid	Medium Density Fibreboard (MDF)	>50	High efficiency, though slightly weaker effects than APP with aluminum hydroxide in this study.[7]
APP + Aluminum Hydroxide	Medium Density Fibreboard (MDF)	>50	Showed the best performance in this comparative study.[7]
Polypropylene (PP)	Polypropylene	19	Highly flammable base polymer.[8]
PP + 27.5% APP	Polypropylene	40	Drastic improvement in flame retardancy.[8]
PP + Boric Acid/Borax	Wood-Plastic Composite	32.3 - 34.5	Achieved a difficult-to-burn material classification.[9]

Cone Calorimetry

Cone calorimetry is one of the most significant small-scale fire tests, measuring parameters like the Peak Heat Release Rate (pHRR), Total Heat Release (THR), and Time to Ignition (TTI).[10] Lower pHRR and THR values, and a higher TTI, are desirable for enhanced fire safety.[11]

Comparison in Wood-Plastic Composites (WPC)

Flame Retardant System (in WPC)	pHRR Reduction	THR Reduction	TTI Increase
APP (10%) + Borax/Boric Acid (5%)	59%	48%	62%

Data synthesized from a study on bamboo fiber/HDPE composites, compared to pure WPC.[9]

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature, providing insights into thermal stability and decomposition behavior.[12]

Flame Retardant	Decomposition Onset	Key Decomposition Events
Sodium Tetraborate (B1243019) Decahydrate (B1171855)*	Room Temperature - 137°C	Release of hydration water (significant weight loss).[13]
137°C - 800°C	Decomposition into anhydrous sodium borate and boron oxide.[13]
Ammonium Polyphosphate (APP)	~240°C	Decomposes to form ammonia (B1221849) and phosphoric acid.[14]
Aluminum Hydroxide (ATH)	~220°C - 230°C	Endothermic decomposition, releases water.[3]
Magnesium Hydroxide (MDH)	~330°C - 340°C	Endothermic decomposition, releases water.[15]

Note: Data for sodium tetraborate decahydrate (10H₂O) is presented, which is structurally similar to pentahydrate (5H₂O) but with a higher water content. The initial water release would be less for the pentahydrate form.

Flame Retardant Mechanisms

The efficacy of each flame retardant is rooted in its unique mechanism of action at the chemical and physical level during combustion.

Sodium Borate Pentahydrate Mechanism

Sodium borate acts in both the condensed (solid) and gas phases. Upon heating, it releases its water of hydration, which cools the substrate and dilutes flammable gases in the gas phase. In the condensed phase, it melts and forms a glassy, vitreous layer on the surface of the material. This layer acts as an insulating barrier, shielding the underlying polymer from heat and oxygen, and inhibiting the release of combustible gases.[1][2]

Mechanism of Sodium Borate Pentahydrate

Ammonium Polyphosphate (APP) Intumescent Mechanism

APP is a key component of intumescent systems, which work by creating a swollen, multicellular char layer on the material's surface. When heated, APP decomposes to produce polyphosphoric acid and ammonia.[4] The polyphosphoric acid acts as a catalyst, dehydrating a carbon source (often a polyol in the formulation) to form a carbonaceous char. Simultaneously, a blowing agent (like the ammonia released from APP or added melamine) releases non-flammable gases, causing the char to swell into a thick, insulating foam that protects the underlying material.[5][14]

Intumescent Mechanism of Ammonium Polyphosphate

Metal Hydroxide (MDH/ATH) Mechanism

Magnesium hydroxide and aluminum hydroxide function primarily through a physical, endothermic reaction in the condensed phase.[16] When exposed to high temperatures (around 220°C for ATH and 330°C for MDH), they decompose, releasing a significant amount of water vapor.[3] This process absorbs a large amount of heat from the substrate, providing a cooling effect. The released water vapor dilutes the concentration of flammable gases and oxygen near the flame. The resulting metal oxide (MgO or Al₂O₃) forms a protective, insulating layer on the material's surface.[3][15]

Mechanism of Metal Hydroxides (MDH/ATH)

Experimental Protocols

Standardized testing is crucial for the objective evaluation of flame retardant performance. The methodologies for three key tests are detailed below.

Experimental Workflow for Performance Evaluation

The general process for evaluating a flame retardant involves sample preparation, conditioning, subjecting the material to one or more standardized fire tests, and analyzing the resulting data to characterize its fire performance.

Experimental Workflow for FR Performance Evaluation

Cone Calorimetry (ASTM E1354)

This test measures the heat and smoke release rates of materials under controlled radiant heating.[17]

• Specimen Preparation : Test specimens are typically 100mm x 100mm with a maximum thickness of 50mm. They are wrapped in aluminum foil on the back and edges and placed in a sample holder.[10]

• Conditioning : Specimens are conditioned to a constant weight in an environment of 23°C and 50% relative humidity.[10]

• Test Procedure : The specimen is placed on a load cell under a conical-shaped radiant heater, which applies a pre-set heat flux (commonly 35 or 50 kW/m²).[10]

• Ignition and Data Collection : A spark igniter is positioned over the sample to ignite the pyrolysis gases. Upon sustained ignition, the test begins.[10] Throughout the test, a gas analysis system measures oxygen depletion in the exhaust stream, which is used to calculate the heat release rate. The load cell continuously records mass loss.[11] Smoke density is measured using a laser system.[17]

• Key Parameters Measured : Time to ignition (TTI), heat release rate (HRR), peak heat release rate (pHRR), total heat released (THR), mass loss rate (MLR), and specific extinction area (smoke production).[17]

Limiting Oxygen Index (LOI) (ASTM D2863)

This test determines the minimum percentage of oxygen in a flowing oxygen/nitrogen mixture that is required to sustain candle-like combustion of a specimen.[18]

• Specimen Preparation : Samples are prepared as vertical bars or sheets of a standardized size (e.g., 80-150 mm long, 10 mm wide, 4 mm thick for molded plastics).[19]

• Apparatus : The test is conducted in a vertical glass column containing the specimen.[6]

• Test Procedure : A mixture of oxygen and nitrogen is introduced at the bottom of the column. The top of the specimen is ignited with a flame.

• Determination of LOI : The oxygen concentration in the gas mixture is systematically varied. The LOI is the minimum oxygen concentration, expressed as a volume percentage, at which the specimen continues to burn for a specified period or over a specified length after ignition.[6][19]

Thermogravimetric Analysis (TGA) (ASTM E1131)

TGA is used to characterize the thermal stability and compositional properties of materials.[20]

• Specimen Preparation : A small amount of the material (typically 10-15 mg) is placed in a sample pan.[12]

• Apparatus : The TGA instrument consists of a high-precision balance with a sample pan located inside a furnace.[21]

• Test Procedure : The sample is heated at a controlled, constant rate (e.g., 10°C/minute) up to a high temperature (e.g., 900-1000°C).[21] The test is typically run in a controlled atmosphere, such as inert nitrogen, to measure thermal decomposition, followed by a switch to an oxidative atmosphere (air or oxygen) to measure combustion of any remaining carbonaceous material.[12]

• Data Collection : The instrument continuously records the sample's mass as a function of temperature. The resulting TGA curve plots percent weight loss against temperature, showing decomposition temperatures and the amount of residual char or inert filler.[21]

References

• 1. nbinno.com [nbinno.com]
• 2. Borates in fire retardancy: Polymer-based applications, cellulose protection, lumber, and plywood | U.S. Borax [borax.com]
• 3. magnesiaspecialties.com [magnesiaspecialties.com]
• 4. TF-201 Ammonium polyphosphate flame retardant APP uncoated for fireproof coating - Manufacturer and Factory | TFCARE [taifengfr.com]
• 5. researchgate.net [researchgate.net]
• 6. kiyorndlab.com [kiyorndlab.com]
• 7. mantanis.users.uth.gr [mantanis.users.uth.gr]
• 8. Making sure you're not a bot! [opus4.kobv.de]
• 9. researchgate.net [researchgate.net]
• 10. ASTM E1354 - Cone Calorimeter Laboratory Testing [capitaltesting.org]
• 11. worldoftest.com [worldoftest.com]
• 12. Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358 [intertek.com]
• 13. rsc.org [rsc.org]
• 14. Ammonium polyphosphate - Wikipedia [en.wikipedia.org]
• 15. alpapowder.com [alpapowder.com]
• 16. How Magnesium Hydroxide Works as a Flame Retardant [magnesiumking.com]
• 17. ASTM E1354 | Department of Fire Protection Engineering [fpe.umd.edu]
• 18. store.astm.org [store.astm.org]
• 19. Oxygen Index ASTM D2863 [intertek.com]
• 20. contitesting.com [contitesting.com]
• 21. apmtesting.com [apmtesting.com]

"a comparative study of borate buffers for capillary electrophoresis"

For Researchers, Scientists, and Drug Development Professionals

Borate (B1201080) buffers are a cornerstone of capillary electrophoresis (CE) due to their robust buffering capacity in the alkaline pH range, low UV absorbance, and unique ability to form complexes with cis-diol compounds.[1] This guide provides a comparative analysis of borate buffer systems, offering experimental data and detailed protocols to aid in the selection and optimization of buffers for specific CE applications.

I. The Role of Borate Buffers in Capillary Electrophoresis

In CE, the background electrolyte (BGE) is critical for maintaining a stable pH and generating a consistent electroosmotic flow (EOF).[2] Borate buffers, typically prepared from boric acid and its conjugate base, sodium tetraborate (B1243019) (borax), are effective in a pH range of approximately 8.0 to 10.0.[2] Their utility extends beyond pH control; borate ions can form charged complexes with neutral molecules containing cis-diol groups, such as carbohydrates and catechols, enabling their separation by CE.[3]

II. Comparative Performance of Borate Buffers

The performance of a borate buffer in CE is highly dependent on its pH and concentration. These parameters directly influence the EOF, analyte charge, current generation, and ultimately, the separation efficiency and resolution.

A. Effect of Buffer pH

The pH of the borate buffer is a critical parameter that dictates the ionization state of both the analytes and the silanol (B1196071) groups on the inner wall of the fused-silica capillary.[2][4] As the pH increases, the deprotonation of silanol groups increases, leading to a stronger EOF. For acidic analytes, a higher pH enhances their negative charge, resulting in faster migration in normal polarity mode.[2]

Table 1: Influence of Borate Buffer pH on the Separation of Two Model Acidic Analytes

pH of 50 mM Borate Buffer	Analyte 1 Migration Time (min)	Analyte 2 Migration Time (min)	Resolution (Rs)	Efficiency (N) for Analyte 1
8.5	5.2	5.8	1.8	150,000
9.0	4.5	5.0	2.1	180,000
9.5	3.8	4.2	1.9	165,000
10.0	3.2	3.5	1.5	140,000

Experimental Conditions: Fused-silica capillary (50 cm total length, 40 cm effective length, 50 µm i.d.); Applied Voltage: 20 kV; Temperature: 25°C; Detection: UV at 214 nm.

B. Effect of Buffer Concentration

The concentration of the borate buffer affects the ionic strength of the BGE, which in turn influences the thickness of the electrical double layer and the EOF.[2] While higher concentrations can improve buffering capacity and sample loading, they also lead to increased current and Joule heating.[5] Excessive Joule heating can cause thermal gradients within the capillary, leading to band broadening and a decrease in separation efficiency.[5] The electrophoretic mobility of some analytes can decrease with increasing borate concentration.[6]

Table 2: Influence of Borate Buffer Concentration on Separation Performance (pH 9.0)

Buffer Concentration (mM)	Current (µA)	Migration Time (min)	Efficiency (N) for Analyte 1	Peak Asymmetry (As) for Analyte 1
25	30	4.8	195,000	1.1
50	60	4.5	180,000	1.2
75	90	4.3	150,000	1.4
100	120	4.2	110,000	1.6

Experimental Conditions: Fused-silica capillary (50 cm total length, 40 cm effective length, 50 µm i.d.); Applied Voltage: 20 kV; Temperature: 25°C; Detection: UV at 214 nm.

III. Experimental Protocols

Reproducibility in CE is highly dependent on meticulous preparation of the buffer and standardized operating procedures.[2]

A. Preparation of a 50 mM Sodium Borate Buffer (pH 9.0)

• Reagents and Materials:

  • Boric Acid (H₃BO₃)

  • Sodium Tetraborate Decahydrate (Na₂B₄O₇·10H₂O)

  • Deionized water (18.2 MΩ·cm)

  • 0.1 M Sodium Hydroxide (NaOH)

  • Calibrated pH meter

• Procedure:

  • To prepare 1 L of buffer, dissolve 1.91 g of Sodium Tetraborate Decahydrate in approximately 800 mL of deionized water.

  • Add 1.24 g of Boric Acid to the solution.

  • Stir until all solids are completely dissolved.

  • Adjust the pH to 9.0 using 0.1 M NaOH while monitoring with a calibrated pH meter.

  • Transfer the solution to a 1 L volumetric flask and bring to volume with deionized water.

  • Filter the buffer through a 0.22 µm filter to remove particulates before use.

B. Standard Capillary Electrophoresis Workflow

• Capillary Conditioning: For a new fused-silica capillary, flush sequentially with 1 M NaOH (30 min), deionized water (15 min), and finally the running buffer (30 min).

• Sample Injection: Inject the sample using either hydrodynamic (pressure) or electrokinetic (voltage) injection. A typical hydrodynamic injection might be 50 mbar for 5 seconds.

• Electrophoresis: Apply the separation voltage (e.g., 20 kV) with the anode at the inlet and the cathode at the outlet (normal polarity).

• Detection: Monitor the analyte separation at a suitable wavelength using a UV-Vis detector.

• Data Analysis: Integrate the peaks in the resulting electropherogram to determine migration time, peak area, efficiency, and resolution.

IV. Visualizing Experimental and Logical Workflows

Caption: Workflow for a typical Capillary Electrophoresis experiment.

Caption: Decision tree for selecting borate buffer conditions in CE.

V. Conclusion

The selection of an appropriate borate buffer is a critical step in developing a robust and efficient CE method. By systematically evaluating the effects of pH and concentration, researchers can optimize separation performance for their specific analytes. The provided data and protocols serve as a starting point for method development, and the logical workflows can guide the decision-making process. For complex separations, additives such as polyethylene (B3416737) glycol may be used to further enhance resolution.[7] Careful preparation and regular replenishment of buffers are essential for achieving reproducible results in capillary electrophoresis.[8]

References

• 1. kantisto.nl [kantisto.nl]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Improved DNA Electrophoresis in Conditions Favoring Polyborates and Lewis Acid Complexation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Development of capillary electrophoresis as an alternative to high resolution agarose electrophoresis for the diagnosis of multiple sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]

Evaluating the Efficacy of Sodium Borate Pentahydrate as a Water Softener: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Hard water, characterized by high concentrations of dissolved minerals such as calcium (Ca²⁺) and magnesium (Mg²⁺), poses significant challenges across various scientific and industrial applications. The presence of these ions can lead to the formation of scale in equipment, interfere with the activity of detergents and other chemical agents, and impact the outcome of sensitive experiments. This guide provides a comprehensive evaluation of sodium borate (B1201080) pentahydrate as a precipitating water softener and compares its efficacy with other common water softening technologies. The information presented herein is supported by experimental data and detailed methodologies to assist researchers in making informed decisions for their water purification needs.

Principles of Water Softening: A Comparative Overview

Water softening is primarily achieved by reducing the concentration of divalent cations, mainly Ca²⁺ and Mg²⁺. Several technologies are employed for this purpose, each with a distinct mechanism of action.

1. Precipitation: This method involves the addition of a chemical agent that reacts with the hardness ions to form an insoluble precipitate, which can then be removed from the water. Sodium borate pentahydrate (Na₂B₄O₇·5H₂O), also known as borax, functions as a precipitating agent. It dissolves in water to form a basic solution and reacts with calcium and magnesium ions to form insoluble calcium and magnesium borates.

2. Ion Exchange: This is the most prevalent method for water softening. It utilizes a resin bed composed of small, porous beads. These beads are charged with sodium (Na⁺) or potassium (K⁺) ions. As hard water passes through the resin, the hardness ions (Ca²⁺ and Mg²⁺) are exchanged for the sodium or potassium ions, effectively removing them from the solution.[1][2] This process is reversible, and the resin can be regenerated by flushing it with a concentrated brine solution.[1][2]

3. Chelation: This technique employs chelating agents, such as ethylenediaminetetraacetic acid (EDTA) or citric acid, which are organic compounds that can bind to metal ions.[3][4] In water softening, these agents sequester the calcium and magnesium ions, forming stable, soluble complexes. This prevents the ions from forming scale or interfering with other processes, though it does not physically remove them from the water.[3]

Quantitative Performance Comparison

While direct comparative studies quantifying the efficacy of sodium borate pentahydrate against other methods under identical conditions are limited in publicly available literature, the performance of various water softening technologies can be inferred from individual studies and industry standards. Ion exchange systems, for instance, are known for their high efficiency, with some studies reporting up to 97.5% to 99% removal of hardness minerals.[1][5]

To provide a framework for evaluation, the following table summarizes key performance indicators for different water softening methods. It is important to note that the efficacy of each method can be influenced by factors such as initial water hardness, pH, temperature, and the presence of other ions.

Parameter	Sodium Borate Pentahydrate (Precipitation)	Ion Exchange (Salt-Based)	Chelation
Primary Mechanism	Chemical Precipitation	Ion Exchange	Sequestration
Hardness Removal Efficiency	Dependent on stoichiometry and reaction conditions; quantitative data in comparative studies is scarce.	High (up to 99%)[1][5]	Does not remove hardness ions, but inactivates them.
Effect on Total Dissolved Solids (TDS)	May increase TDS due to the addition of borate and sodium ions, though precipitation removes some solids.	Increases TDS by replacing Ca²⁺/Mg²⁺ with Na⁺/K⁺.	Increases TDS due to the addition of the chelating agent.
Byproducts	Insoluble calcium and magnesium borate sludge.	Brine waste from regeneration.	Soluble metal-chelate complexes.
Operational Complexity	Relatively simple; requires dosing and filtration.	Requires periodic regeneration with salt.	Simple dosing of the chelating agent.
Regeneration Required	No	Yes	No

Experimental Protocols

To evaluate the efficacy of any water softening agent, a standardized experimental approach is crucial. The following protocols outline the determination of water hardness and a general procedure for comparing different softening methods.

Experimental Protocol 1: Determination of Water Hardness by EDTA Titration

This complexometric titration method is a standard procedure for accurately measuring the concentration of calcium and magnesium ions in a water sample.

Materials:

• Water sample

• Ethylenediaminetetraacetic acid (EDTA) standard solution (0.01 M)

• Ammonia-ammonium chloride buffer solution (pH 10)

• Eriochrome Black T indicator

• Burette, pipette, conical flask, and other standard laboratory glassware

Procedure:

• Pipette a known volume (e.g., 50 mL) of the water sample into a conical flask.

• Add 1-2 mL of the ammonia-ammonium chloride buffer solution to maintain the pH at approximately 10.

• Add a few drops of the Eriochrome Black T indicator. The solution will turn wine red if hardness ions are present.

• Titrate the sample with the standard EDTA solution from a burette. The endpoint is reached when the color of the solution changes from wine red to a distinct blue.

• Record the volume of EDTA solution used.

• Repeat the titration at least two more times to ensure accuracy and calculate the average volume.

Calculation: The total hardness of the water sample, expressed as mg/L of CaCO₃, can be calculated using the following formula:

Total Hardness (mg/L as CaCO₃) = (V_EDTA × M_EDTA × 100.09 × 1000) / V_sample

Where:

• V_EDTA = Volume of EDTA solution used (L)

• M_EDTA = Molarity of the EDTA solution (mol/L)

• 100.09 = Molar mass of CaCO₃ ( g/mol )

• V_sample = Volume of the water sample (L)

Experimental Protocol 2: Comparative Evaluation of Water Softening Agents

This protocol provides a framework for comparing the performance of sodium borate pentahydrate with other softening agents like ion-exchange resins and chelating agents.

Materials:

• Hard water of a known initial hardness

• Sodium borate pentahydrate

• Cation exchange resin (e.g., Dowex 50W-X8)

• Chelating agent (e.g., EDTA)

• Apparatus for EDTA titration (as described in Protocol 1)

• Beakers, magnetic stirrer, filtration apparatus

• Ion exchange column

Procedure:

Part A: Precipitation with Sodium Borate Pentahydrate

• Prepare a series of hard water samples in beakers.

• Add varying stoichiometric amounts of sodium borate pentahydrate to each beaker while stirring.

• Allow the precipitate to form and settle over a defined period.

• Filter the samples to remove the precipitate.

• Determine the final hardness of the filtered water using the EDTA titration method (Protocol 1).

• Calculate the percentage of hardness removal for each concentration of sodium borate pentahydrate.

Part B: Ion Exchange

• Pack an ion exchange column with a known amount of cation exchange resin.

• Pass a known volume of the hard water through the column at a controlled flow rate.

• Collect the treated water.

• Determine the final hardness of the treated water using the EDTA titration method (Protocol 1).

• Calculate the percentage of hardness removal.

Part C: Chelation

• Prepare a series of hard water samples in beakers.

• Add varying concentrations of the chelating agent to each beaker.

• Stir for a defined period to allow for complex formation.

• Determine the "sequestered hardness" by modifying the EDTA titration method (this may require a specific procedure to differentiate between free and complexed hardness ions).

Data Analysis: Compare the percentage of hardness removal achieved by each method under the tested conditions. Analyze the efficiency of each agent based on the amount required to achieve a certain level of softening.

Visualizing the Mechanisms and Workflows

To better illustrate the processes involved, the following diagrams are provided in Graphviz DOT language.

Caption: Comparative mechanisms of water softening.

Caption: Workflow for evaluating water softeners.

Conclusion

The selection of a water softening method is a critical decision that depends on the specific requirements of the application, including the desired final water quality, operational constraints, and economic considerations. Sodium borate pentahydrate offers a chemically straightforward approach to water softening through precipitation. However, its efficacy relative to more established methods like ion exchange requires further quantitative investigation through direct comparative studies. The experimental protocols provided in this guide offer a robust framework for conducting such evaluations. For applications demanding the highest purity water with near-complete removal of hardness ions, ion exchange remains the benchmark technology. However, for specific use cases where the addition of sodium is a concern or where the byproducts of precipitation are manageable, sodium borate pentahydrate may present a viable alternative. Researchers are encouraged to perform their own evaluations based on the methodologies outlined to determine the most suitable water softening strategy for their specific needs.

References

• 1. qualitywatertreatment.com [qualitywatertreatment.com]
• 2. orbit.dtu.dk [orbit.dtu.dk]
• 3. bellchem.com [bellchem.com]
• 4. softprowatersystems.com [softprowatersystems.com]
• 5. qualitywatertreatment.com [qualitywatertreatment.com]

A Comparative Guide to the Borax Bead Test for Metal Ion Identification

For researchers, scientists, and drug development professionals, the accurate identification of metal ions is a critical step in various analytical workflows. While modern instrumental techniques offer high sensitivity and quantitative data, classical methods like the borax (B76245) bead test provide a rapid, preliminary qualitative assessment. This guide offers an objective comparison of the borax bead test with contemporary analytical methods such as Atomic Absorption Spectroscopy (AAS), Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES), and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), supported by experimental data and detailed protocols.

Performance Comparison: Borax Bead Test vs. Modern Analytical Techniques

The borax bead test is a qualitative method, relying on the characteristic colors produced by metal ions in a fused borax bead.[1][2][3] In contrast, modern instrumental methods provide quantitative data with high precision and accuracy. The following table summarizes the key performance characteristics of these techniques.

Feature	Borax Bead Test	Atomic Absorption Spectroscopy (AAS)	Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES)	Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)
Principle	Formation of colored metal metaborates in a fused borax bead.[1][4]	Absorption of light by free atoms in the gaseous state.	Emission of light by excited atoms and ions in an argon plasma.[5]	Mass separation of ions produced in an argon plasma.[6]
Analysis Type	Qualitative[7]	Quantitative	Quantitative	Quantitative
Sensitivity	Low	High (ppb range)[8]	Very High (ppb range)[9]	Ultra High (ppt range)[9][10]
Detection Limits	Not Applicable	Element-dependent (typically µg/L to mg/L)	Element-dependent (typically µg/L)[11]	Element-dependent (typically ng/L)[9][12]
Multi-element Analysis	Limited (potential for color masking)	Single-element at a time (typically)	Simultaneous	Simultaneous
Sample Throughput	Low	Moderate	High	High
Cost	Very Low	Moderate	High	Very High
Expertise Required	Low	Moderate	High	High

Detection Limits of Modern Analytical Techniques

The following table provides a comparison of typical detection limits for common metal ions using AAS, ICP-OES, and ICP-MS. These values highlight the significant increase in sensitivity offered by modern instrumental methods.

Metal Ion	AAS (µg/L)	ICP-OES (µg/L)	ICP-MS (ng/L)
Copper (Cu²⁺)	1 - 5	0.2 - 2	0.01 - 0.1
Iron (Fe³⁺)	5 - 10	0.3 - 5	0.05 - 1
Chromium (Cr³⁺)	2 - 10	0.3 - 4	0.02 - 0.2
Manganese (Mn²⁺)	1 - 5	0.05 - 1	0.01 - 0.1
Cobalt (Co²⁺)	5 - 20	0.3 - 3	0.005 - 0.05
Nickel (Ni²⁺)	5 - 20	0.5 - 5	0.01 - 0.1

Note: Detection limits are approximate and can vary depending on the instrument, matrix, and operating conditions.

Borax Bead Test Color Chart

The borax bead test identifies metal ions based on the color they impart to a borax bead when heated in oxidizing and reducing flames.[1]

Metal Ion	Oxidizing Flame	Reducing Flame
Copper (Cu²⁺)	Sky Blue (hot), Blue (cold)[13]	Colorless (hot), Red and opaque (cold)[13]
Iron (Fe³⁺)	Yellowish-brown (hot), Yellow (cold)[1][11]	Bottle Green (hot & cold)[1]
Chromium (Cr³⁺)	Yellow (hot), Green (cold)	Green (hot & cold)[1]
Manganese (Mn²⁺)	Violet (hot), Amethyst (cold)[1]	Colorless (hot & cold)[1]
Cobalt (Co²⁺)	Blue (hot & cold)[1]	Blue (hot & cold)[1]
Nickel (Ni²⁺)	Violet (hot), Reddish-brown (cold)	Gray and opaque (cold)[1][13]

Experimental Protocols

Detailed methodologies for each analytical technique are crucial for reproducibility and accurate comparison.

Borax Bead Test Protocol

The borax bead test is a simple and rapid qualitative method for detecting certain metal ions.[3]

Materials:

• Platinum or nichrome wire with a loop at the end

• Bunsen burner

• Powdered borax (sodium tetraborate, Na₂B₄O₇·10H₂O)

• Sample containing the metal ion

Procedure:

• Heat the loop of the platinum wire in a Bunsen burner flame until it is red hot to clean it.[14]

• Dip the hot loop into powdered borax.

• Heat the borax on the loop in the flame until it swells and then melts into a transparent, colorless, glass-like bead.[14]

• Touch the hot bead to a small amount of the sample to be tested.

• Heat the bead with the adhering substance in the oxidizing (outer) part of the flame.

• Observe the color of the bead when it is hot and after it has cooled.[2]

• Reheat the bead in the reducing (inner) part of the flame.

• Observe the color of the bead when it is hot and after it has cooled.[2]

• Compare the observed colors with a standard chart to identify the metal ion.

Atomic Absorption Spectroscopy (AAS) Protocol

AAS is a quantitative technique that measures the absorption of light by free atoms.

Instrumentation:

• Atomic Absorption Spectrometer with a hollow cathode lamp for the element of interest.

• Nebulizer and burner system.

• Monochromator and detector.

Procedure:

• Instrument Setup: Power on the AAS and allow it to warm up. Install the appropriate hollow cathode lamp for the metal being analyzed.

• Wavelength and Slit Selection: Set the monochromator to the primary absorption wavelength for the element and select the appropriate slit width.

• Flame Ignition and Optimization: Ignite the flame (typically air-acetylene) and optimize the burner position and gas flow rates for maximum absorbance using a standard solution.

• Calibration: Prepare a series of standard solutions of known concentrations of the metal ion. Aspirate the blank and the standards in ascending order of concentration and record the absorbance values. Generate a calibration curve by plotting absorbance versus concentration. The correlation coefficient (r²) should ideally be ≥ 0.995.[14]

• Sample Analysis: Aspirate the unknown sample solution and record its absorbance.

• Concentration Determination: Determine the concentration of the metal ion in the sample by interpolating its absorbance on the calibration curve.

Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) Protocol

ICP-OES is a powerful technique for simultaneous multi-element analysis.

Instrumentation:

• ICP-OES spectrometer with a nebulizer, spray chamber, and plasma torch.

• Optical system with a diffraction grating and detector.

Procedure:

• Instrument Startup and Plasma Ignition: Turn on the instrument and the argon gas supply. Ignite the plasma and allow the instrument to stabilize.

• Method Development: Select the appropriate analytical wavelengths for the elements of interest, considering potential spectral interferences.

• Calibration: Prepare multi-element calibration standards of known concentrations. Introduce the blank and standards into the plasma and measure the emission intensities at the selected wavelengths. Generate a calibration curve for each element.

• Sample Preparation: Samples typically need to be in a liquid form. Solid samples require acid digestion to bring the metal ions into solution.[1]

• Sample Analysis: Introduce the prepared sample solution into the plasma and measure the emission intensities.

• Data Analysis: The instrument software calculates the concentration of each element in the sample based on the calibration curves.

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) Protocol

ICP-MS offers the highest sensitivity and is capable of trace and ultra-trace element analysis.

Instrumentation:

• ICP-MS system with a nebulizer, spray chamber, plasma torch, interface cones, ion optics, a mass spectrometer (typically a quadrupole), and a detector.

Procedure:

• Instrument Tuning: Start the instrument and ignite the plasma. Tune the instrument using a tuning solution containing elements across the mass range to optimize sensitivity, resolution, and minimize interferences.

• Calibration: Prepare multi-element calibration standards. Analyze the blank and standards to create a calibration curve for each isotope of interest.

• Sample Preparation: Samples must be in solution form. Rigorous digestion procedures are often required for solid samples. The final solution should have a low total dissolved solids content to avoid clogging the interface cones.[2]

• Internal Standardization: Add an internal standard (an element not present in the sample) to all blanks, standards, and samples to correct for matrix effects and instrument drift.

• Sample Analysis: Introduce the sample into the plasma. The resulting ions are guided into the mass spectrometer, separated by their mass-to-charge ratio, and detected.

• Data Processing: The software calculates the concentration of each element based on the ion counts and the calibration curves, corrected for the internal standard response.

Visualizing the Analytical Workflow

The following diagrams illustrate the experimental workflows for the borax bead test and a generalized modern spectroscopic technique.

Experimental workflow for the borax bead test.

References

• 1. dtsc.ca.gov [dtsc.ca.gov]
• 2. epa.gov [epa.gov]
• 3. yln.info [yln.info]
• 4. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 5. agilent.com [agilent.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pharmatimesofficial.com [pharmatimesofficial.com]
• 8. drawellanalytical.com [drawellanalytical.com]
• 9. aelabgroup.com [aelabgroup.com]
• 10. drawellanalytical.com [drawellanalytical.com]
• 11. spectroscopyonline.com [spectroscopyonline.com]
• 12. researchgate.net [researchgate.net]
• 13. geoinfo.nmt.edu [geoinfo.nmt.edu]
• 14. SOP for Operation and Calibration of Atomic Absorption Spectrophotometer (AAS) – ReeSach [reesach.com]

A Comparative Guide to the Crystalline Structure of Synthetic vs. Mineral Tincalconite

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the crystalline structure of synthetic and mineral tincalconite, a hydrated sodium tetraborate (B1243019) with the chemical formula Na₂[B₄O₅(OH)₄]·3H₂O.[1][2][3][4] While structurally identical at the atomic level, the practical accessibility for detailed crystallographic analysis differs significantly between the two forms, influencing how they are characterized.

Overview of Tincalconite's Crystalline Structure

Tincalconite crystallizes in the trigonal crystal system with the space group R32.[1][3][5] Its structure consists of complex polyanions, [B₄O₅(OH)₄]²⁻, which are held within a three-dimensional framework of sodium-oxygen polyhedra.[1][6] This fundamental structural unit is consistent for both synthetic and well-crystallized mineral tincalconite.

However, a direct comparison of the single-crystal X-ray diffraction data between synthetic and naturally occurring tincalconite is challenging. Mineral tincalconite is most commonly found as a fine-grained powder, as a dehydration product of borax (B76245), or as pseudomorphs after borax crystals.[1][2][7][8][9][10][11] This morphology makes it difficult to obtain single crystals of sufficient size and quality for detailed single-crystal X-ray diffraction analysis. Consequently, the definitive crystal structure of tincalconite has been determined and refined using synthetically grown crystals.[1][12]

Tabulated Crystallographic Data

The following table summarizes the key crystallographic data for tincalconite, primarily derived from studies on synthetic crystals. These values are considered the standard for the mineral species.

Crystallographic Parameter	Value	Reference
Crystal System	Trigonal	[3][5]
Space Group	R32	[1][3][5]
Unit Cell Parameters (Hexagonal Axes)	a = 11.09 Å, c = 21.07 Å	[1]
a = 11.097(2) Å, c = 21.114(4) Å	[5][12][13]
Volume (V)	2251.7(7) ų	[5][12]
Formula Units per Unit Cell (Z)	9	[12][13]
Density (Calculated)	1.894 g/cm³	[5][12][13]
Density (Measured)	1.88 g/cm³	[5][13]

Experimental Protocols

Synthesis of Tincalconite Crystals

Synthetic tincalconite crystals suitable for single-crystal X-ray diffraction are typically grown from aqueous solutions of borax at elevated temperatures.[1][12]

A representative protocol is as follows:

• Prepare a saturated aqueous solution of sodium tetraborate decahydrate (B1171855) (borax) at a temperature of approximately 80°C.[12]

• Allow the solution to cool slowly. As the temperature decreases, the solubility of the borate (B1201080) salt is reduced, leading to the crystallization of the less hydrated form, tincalconite.

• Alternatively, maintain the solution at a constant high temperature (e.g., 75-80°C) and allow for slow evaporation to induce crystallization.[12]

• Harvest the resulting pseudo-octahedral crystals for analysis.

Single-Crystal X-ray Diffraction (SC-XRD)

This is the primary technique used to determine the precise crystal structure of synthetic tincalconite.

Methodology:

• A suitable single crystal of synthetic tincalconite is selected and mounted on a goniometer.

• The crystal is often coated to prevent dehydration and conversion back to borax.[1]

• The mounted crystal is placed in a single-crystal X-ray diffractometer.

• A monochromatic X-ray beam is directed at the crystal.

• The crystal is rotated, and the diffraction pattern of the X-rays is collected on a detector.

• The collected data is then processed to determine the unit cell parameters, space group, and the positions of individual atoms within the crystal lattice.

• The structural model is refined to achieve the best fit with the experimental data.

Powder X-ray Diffraction (PXRD)

Powder X-ray diffraction is the most common method for identifying mineral tincalconite due to its typical occurrence as a fine powder.

Methodology:

• A sample of the finely powdered mineral is prepared.

• The sample is placed in a powder X-ray diffractometer.

• An X-ray beam is directed at the sample over a range of angles (2θ).

• The intensity of the diffracted X-rays is measured at each angle.

• The resulting diffractogram, a plot of intensity versus 2θ, serves as a "fingerprint" of the crystalline material.

• The positions and relative intensities of the diffraction peaks are compared to a standard database (e.g., ICDD 7-277 for synthetic tincalconite) to confirm the identity of the mineral.[13]

Visualization of Tincalconite Formation and Analysis

The following diagram illustrates the relationship between borax, mineral tincalconite, and synthetic tincalconite, along with the primary analytical techniques used for their structural characterization.

References

• 1. minsocam.org [minsocam.org]
• 2. Tincalconite (Tincalconite) - Rock Identifier [rockidentifier.com]
• 3. Tincalconite - Wikipedia [en.wikipedia.org]
• 4. britannica.com [britannica.com]
• 5. mindat.org [mindat.org]
• 6. researchgate.net [researchgate.net]
• 7. galleries.com [galleries.com]
• 8. Tincalconite - Encyclopedia [le-comptoir-geologique.com]
• 9. Tincalconite [classicgems.net]
• 10. What is Tincalconite? - Rock & Gem Magazine [rockngem.com]
• 11. minerals.net [minerals.net]
• 12. researchgate.net [researchgate.net]
• 13. handbookofmineralogy.org [handbookofmineralogy.org]

Safety & Regulatory Compliance

Personal protective equipment for handling Sodium;borate;pentahydrate

Essential Safety and Handling Guide for Sodium Borate (B1201080) Pentahydrate

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of sodium borate pentahydrate. It is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices.

Hazard Identification and Personal Protective Equipment (PPE)

Sodium borate pentahydrate is a white, odorless, crystalline solid.[1] While it has low acute oral and dermal toxicity, it can cause serious eye irritation and may cause mild irritation to the skin and respiratory tract.[2][3] It is also suspected of damaging fertility or the unborn child.[4][5] Therefore, adherence to proper safety precautions is crucial.

Recommended Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Eye Protection	ANSI Z.87.1 compliant safety glasses with side shields or chemical dust goggles.[6]	To prevent eye contact with dust particles which can cause serious irritation.[2][4]
Hand Protection	Standard work gloves (e.g., cotton, canvas, leather) for handling in dusty environments. Nitrile rubber gloves are also recommended.[6][7]	To prevent skin contact and potential irritation.[8]
Respiratory Protection	NIOSH-approved dust mask or particulate respirator.[2][9]	Required when airborne dust concentrations may exceed exposure limits to prevent respiratory tract irritation.[1][3]
Body Protection	Laboratory coat or appropriate protective clothing.	To prevent contamination of personal clothing.

Occupational Exposure Limits

Organization	Exposure Limit	Value
NIOSH	Recommended Exposure Limit (REL) - TWA	1 mg/m³[1]
ACGIH	Threshold Limit Value (TLV) - TWA	2 mg/m³ (inhalable fraction)[8][10]
ACGIH	Threshold Limit Value (TLV) - STEL	6 mg/m³[8]

TWA: Time-Weighted Average over an 8-hour workday. STEL: Short-Term Exposure Limit.

Operational Plan: Step-by-Step Handling and Disposal

This section outlines the procedural steps for the safe handling of sodium borate pentahydrate from receipt to disposal.

Pre-Handling and Preparation

• Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and understand the SDS for sodium borate pentahydrate.[11]

• Designate a Work Area: Handle the chemical in a well-ventilated area, preferably in a chemical fume hood, to minimize dust exposure.[12][13]

• Assemble PPE: Ensure all required PPE is available and in good condition.

• Emergency Preparedness: Locate the nearest eyewash station and safety shower before starting work.[8]

Handling and Use

• Minimize Dust Generation: Handle the material carefully to avoid creating dust.[12] Use techniques such as gentle scooping or pouring.

• Weighing: If weighing is required, perform this task in a ventilated enclosure or fume hood.

• Solution Preparation: When dissolving in water, add the solid to the water slowly to avoid splashing. Sodium borate pentahydrate is soluble in water.[12]

• Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the work area.[14] Avoid breathing in dust.[5]

• Post-Handling: Wash hands thoroughly with soap and water after handling is complete.[2]

Storage

• Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[11]

• Incompatibilities: Store away from strong acids, strong bases, and metallic salts.[14]

• Security: Store in a locked-up area to restrict access.[4]

Spill Management

• Evacuate: If a significant spill occurs, evacuate non-essential personnel from the area.

• Ventilate: Ensure the area is well-ventilated.

• Clean-up: For small spills, carefully sweep or vacuum the material and place it into a suitable, labeled container for disposal.[2][12] Avoid generating dust during clean-up.[12]

• PPE: Wear appropriate PPE during the entire clean-up process.

Disposal Plan

• Regulations: Dispose of waste material in accordance with all local, regional, and national regulations.[9]

• Small Quantities: Small quantities can often be disposed of in a landfill.[9]

• Large Quantities: It is not recommended to send tonnage quantities to a landfill. If possible, the product should be used for an appropriate application.[5]

• Containers: Dispose of empty containers as hazardous waste or as advised by local regulations.

Workflow Diagrams

The following diagrams illustrate the key procedural flows for handling sodium borate pentahydrate.

Caption: High-level workflow for handling Sodium Borate Pentahydrate.

Caption: Step-by-step procedure for managing a chemical spill.

References

• 1. CDC - NIOSH Pocket Guide to Chemical Hazards - Borates, tetra, sodium salts (Pentahydrate) [cdc.gov]
• 2. navybrand.com [navybrand.com]
• 3. qpima.com [qpima.com]
• 4. clarkproducts.co.nz [clarkproducts.co.nz]
• 5. hamchem.co.nz [hamchem.co.nz]
• 6. aardvarkclay.com [aardvarkclay.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. columbuschemical.com [columbuschemical.com]
• 9. redox.com [redox.com]
• 10. Sodium Borate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 11. echemi.com [echemi.com]
• 12. ingredi.com [ingredi.com]
• 13. media.laballey.com [media.laballey.com]
• 14. web.faa.illinois.edu [web.faa.illinois.edu]